(S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Core Science & Biosynthesis

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA structure and function

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a putative intermediate in the metabolism of 13-methyltetradecanoic acid, a branched-chain fatty acid (BCFA). BCFAs are increasingly recognized for their roles in modulating membrane fluidity, cellular signaling, and metabolic processes.[1][2][3] This technical guide provides a comprehensive overview of the inferred structure, function, and metabolic significance of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, drawing upon the established principles of fatty acid metabolism and analysis. Detailed experimental protocols for the characterization and quantification of related long-chain acyl-CoAs and for assessing fatty acid oxidation are provided to facilitate further research in this area.

Introduction to Branched-Chain Fatty Acids and (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Branched-chain fatty acids are saturated fatty acids characterized by one or more methyl branches on the carbon chain.[4] They are found in various biological systems, from bacteria to mammals, and are obtained through diet (e.g., dairy and meat products) or synthesized by gut microbiota.[1][4] The presence of methyl branches alters the physical properties of fatty acids, notably lowering their melting point and increasing membrane fluidity.[3] 13-methyltetradecanoic acid is an example of a BCFA that has been studied for its role in adipose tissue turnover and as a potential anti-cancer agent due to its ability to induce apoptosis in certain cancer cell lines.[5][6]

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is the coenzyme A thioester of 3-hydroxy-13-methyltetradecanoic acid. While direct experimental evidence for this specific molecule is scarce in the literature, its structure suggests it is an intermediate in the β-oxidation of 13-methyltetradecanoic acid. In fatty acid oxidation, the (S)-3-hydroxyacyl-CoA intermediate is formed during the hydration of an enoyl-CoA species.

Structure

The structure of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA consists of a 13-methyltetradecanoyl group linked to a coenzyme A molecule via a thioester bond. The acyl chain is a 14-carbon chain with a methyl group at the 13th carbon and a hydroxyl group at the 3rd carbon, in the (S) stereochemical configuration.

Chemical Formula: C36H64N7O18P3S

Molecular Weight: 1007.94 g/mol

Inferred Function and Metabolic Pathway

Based on the established pathways of fatty acid metabolism, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is an intermediate in the mitochondrial β-oxidation of 13-methyltetradecanoic acid.

Proposed Metabolic Pathway

The β-oxidation of 13-methyltetradecanoic acid likely proceeds through the following steps, analogous to straight-chain fatty acid oxidation:

• Activation: 13-methyltetradecanoic acid is activated to 13-methyltetradecanoyl-CoA by an acyl-CoA synthetase in the cytoplasm.

• Mitochondrial Transport: 13-methyltetradecanoyl-CoA is transported into the mitochondrial matrix via the carnitine shuttle.

• Dehydrogenation: 13-methyltetradecanoyl-CoA is dehydrogenated by an acyl-CoA dehydrogenase to form a trans-Δ2-enoyl-CoA.

• Hydration: The resulting enoyl-CoA is hydrated by an enoyl-CoA hydratase to form (S)-3-Hydroxy-13-methyltetradecanoyl-CoA .

• Dehydrogenation: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is then dehydrogenated by a 3-hydroxyacyl-CoA dehydrogenase to form 3-keto-13-methyltetradecanoyl-CoA.

• Thiolysis: Finally, 3-keto-13-methyltetradecanoyl-CoA undergoes thiolytic cleavage by a thiolase to yield acetyl-CoA and 11-methyl-dodecanoyl-CoA. The latter continues through further rounds of β-oxidation.

Signaling Pathway Diagram

Caption: Proposed β-oxidation pathway of 13-methyltetradecanoic acid.

Quantitative Data

Table 1: Representative Physiological Concentrations of Long-Chain Acyl-CoAs in Rat Liver

Acyl-CoA Species	Concentration (nmol/g wet weight)	Reference
Palmitoyl-CoA (C16:0)	4	[7][9]
Palmitoleoyl-CoA (C16:1)	2	[7][9]
Stearoyl-CoA (C18:0)	2	[7][9]
Oleoyl-CoA (C18:1)	6	[7][9]
Linoleoyl-CoA (C18:2)	6	[7][9]

Table 2: Performance of a Validated LC/MS/MS Method for Long-Chain Acyl-CoA Quantification [7][8][9]

Parameter	C16:0-CoA	C16:1-CoA	C18:0-CoA	C18:1-CoA	C18:2-CoA
Accuracy (%)	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8	94.8 - 110.8
Inter-run Precision (%)	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2	2.6 - 12.2
Intra-run Precision (%)	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4	1.2 - 4.4

Experimental Protocols

Quantification of Long-Chain Acyl-CoAs by LC/MS/MS

This protocol is adapted from established methods for the quantification of long-chain acyl-CoAs in biological tissues.[7][8]

Objective: To extract and quantify (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other long-chain acyl-CoAs from tissue samples.

Materials:

• Tissue sample (e.g., liver, muscle)

• Chloroform/Methanol (B129727) (2:1, v/v)

• 0.9% NaCl

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Acetonitrile (B52724)

• Ammonium (B1175870) hydroxide (B78521)

• Internal standards (e.g., C17:0-CoA)

• LC/MS/MS system with a C18 reversed-phase column

Procedure:

• Homogenization: Homogenize frozen tissue (~100-200 mg) in ice-cold chloroform/methanol.

• Extraction: Add 0.9% NaCl, vortex, and centrifuge to separate the phases. Collect the lower organic phase.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the extracted sample.

  • Wash the cartridge with water and then 40% methanol to remove impurities.

  • Elute the acyl-CoAs with acetonitrile.

• LC/MS/MS Analysis:

  • Inject the eluted sample into the LC/MS/MS system.

  • Separate the acyl-CoAs using a C18 reversed-phase column with a gradient of acetonitrile and ammonium hydroxide at high pH (~10.5).[8]

  • Detect and quantify the acyl-CoAs using a triple quadrupole mass spectrometer in positive electrospray ionization mode, employing selective multi-reaction monitoring (MRM).[7][8]

Workflow for Acyl-CoA Quantification

Caption: Workflow for the quantification of long-chain acyl-CoAs.

Cell-Based Fatty Acid Oxidation Assay

This protocol provides a general framework for measuring the rate of fatty acid oxidation in cultured cells.[10][11][12][13]

Objective: To assess the metabolic flux through the fatty acid β-oxidation pathway.

Materials:

• Cultured cells (e.g., hepatocytes, myotubes)

• Seahorse XF cell culture microplate or standard 96-well plate

• Assay medium (e.g., Seahorse XF Base Medium supplemented with L-Carnitine)

• Substrate: 13-methyltetradecanoic acid conjugated to BSA

• Positive control (e.g., Etomoxir, an inhibitor of CPT1)

• Extracellular flux analyzer or scintillation counter (if using radiolabeled substrate)

Procedure:

• Cell Seeding: Seed cells in a microplate and allow them to adhere overnight.

• Substrate Preparation: Prepare the 13-methyltetradecanoic acid-BSA conjugate.

• Assay Initiation:

  • Wash the cells with assay medium.

  • Add fresh assay medium containing the fatty acid substrate.

  • For inhibitor studies, add compounds of interest (e.g., potential inhibitors of BCFA oxidation).

• Measurement of Oxygen Consumption Rate (OCR):

  • If using an extracellular flux analyzer, place the plate in the instrument and measure the basal OCR.

  • Inject inhibitors or other compounds and monitor changes in OCR. A decrease in OCR upon addition of the fatty acid substrate indicates its oxidation.

• Radiometric Assay (Alternative):

  • Use [1-14C]-13-methyltetradecanoic acid as the substrate.

  • After incubation, measure the amount of radiolabeled acid-soluble metabolites (ASMs) produced, which corresponds to the products of β-oxidation.[12]

• Data Analysis: Normalize OCR or ASM production to the cell number or protein content.

Fatty Acid Oxidation Assay Workflow

Caption: General workflow for a cell-based fatty acid oxidation assay.

Conclusion

While (S)-3-Hydroxy-13-methyltetradecanoyl-CoA remains a putative metabolite, its central role in the β-oxidation of 13-methyltetradecanoic acid can be inferred from our extensive knowledge of fatty acid metabolism. The growing interest in the biological activities of branched-chain fatty acids necessitates the development of specific analytical methods and functional assays to elucidate the roles of their metabolic intermediates. The protocols and data presented in this guide provide a solid foundation for researchers to investigate the metabolism of 13-methyltetradecanoic acid and the functional significance of its derivatives, paving the way for potential therapeutic applications in metabolic diseases and oncology.

References

• 1. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]
• 2. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Branched-chain fatty acid - Wikipedia [en.wikipedia.org]
• 5. The use of 13-methyltetradecanoic acid as an indicator of adipose tissue turnover - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Fatty Acid Oxidation Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. benchchem.com [benchchem.com]
• 12. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. abcam.com [abcam.com]

An In-depth Technical Guide on (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

A comprehensive review of its core biological functions, metabolic significance, and the experimental methodologies used in its study.

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a crucial intermediate in the biosynthesis and degradation of branched-chain fatty acids. This technical guide provides an in-depth exploration of its biological role, delineating its position within key metabolic pathways. The document is intended for researchers, scientists, and drug development professionals, offering a detailed overview of the quantitative data, experimental protocols, and signaling pathways associated with this molecule.

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a thioester of coenzyme A and (S)-3-hydroxy-13-methyltetradecanoic acid. As a derivative of a methyl-branched fatty acid, it plays a specialized role in lipid metabolism, distinct from its straight-chain counterparts. The presence of a methyl group at the 13th position introduces structural specificity that influences its enzymatic processing and biological activity. This guide will systematically unpack the known functions and experimental basis of our understanding of this unique metabolite.

Biological Role and Significance

The primary biological role of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is as an intermediate in the β-oxidation of 13-methyltetradecanoic acid. This metabolic process is essential for the catabolism of branched-chain fatty acids, which are common constituents of bacterial membranes and can be ingested through the diet.

Role in Fatty Acid β-Oxidation

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a specific intermediate in the mitochondrial fatty acid β-oxidation pathway. The breakdown of 13-methyltetradecanoyl-CoA follows the canonical steps of β-oxidation, with modifications to accommodate the methyl branch.

DOT Script for the β-Oxidation Pathway of 13-Methyltetradecanoyl-CoA

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA: A Technical Guide to its Metabolic Pathway Involvement

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate in the catabolism of branched-chain fatty acids, specifically 13-methyltetradecanoic acid. The metabolic fate of this molecule is intrinsically linked to cellular energy homeostasis and the broader network of lipid and amino acid metabolism. Understanding the intricacies of its metabolic pathway is crucial for researchers in fields ranging from metabolic disorders to drug development, as alterations in branched-chain fatty acid oxidation have been implicated in various pathological states. This technical guide provides an in-depth overview of the core metabolic pathway involving (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, supported by experimental protocols and pathway visualizations.

Core Metabolic Pathway: β-Oxidation of 13-Methyltetradecanoic Acid

The primary metabolic route for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is through the mitochondrial β-oxidation spiral. This pathway facilitates the sequential cleavage of two-carbon units from the fatty acyl-CoA chain, generating acetyl-CoA, NADH, and FADH₂. These products subsequently fuel the citric acid cycle and oxidative phosphorylation to produce ATP. The presence of a methyl group in 13-methyltetradecanoic acid introduces a branch point that requires specific enzymatic handling.

The catabolism of 13-methyltetradecanoic acid to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its subsequent breakdown can be delineated into the following key enzymatic steps:

• Activation: 13-methyltetradecanoic acid is first activated to its CoA ester, 13-methyltetradecanoyl-CoA, by an acyl-CoA synthetase. This reaction is ATP-dependent.

• First Dehydrogenation: Acyl-CoA dehydrogenase catalyzes the formation of a double bond between the α and β carbons, yielding trans-Δ²-13-methyltetradecenoyl-CoA and FADH₂.

• Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, forming (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. The stereospecificity of this enzyme is crucial for producing the (S)-enantiomer.

• Second Dehydrogenation: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is then oxidized by 3-hydroxyacyl-CoA dehydrogenase to 3-keto-13-methyltetradecanoyl-CoA, with the concomitant reduction of NAD+ to NADH.

• Thiolysis: Finally, β-ketothiolase cleaves 3-keto-13-methyltetradecanoyl-CoA, releasing a molecule of acetyl-CoA and 11-methyl-dodecanoyl-CoA. The latter then re-enters the β-oxidation spiral.

This cycle repeats until the branched-chain fatty acid is completely degraded. The final round of oxidation for an odd-numbered branched-chain fatty acid will yield propionyl-CoA in addition to acetyl-CoA.

An In-depth Technical Guide on the Synthesis and Biosynthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA that holds significance in understanding bacterial metabolism and potentially in the development of novel therapeutics. This technical guide provides a comprehensive overview of the current knowledge regarding its synthesis and biosynthesis. We delve into the enzymatic pathways responsible for its formation in biological systems, explore potential chemical synthesis routes, and discuss its emerging relevance in drug development, particularly concerning the anti-cancer properties of its parent fatty acid, 13-methyltetradecanoic acid. This document consolidates available quantitative data, outlines detailed experimental protocols, and presents visual representations of the key pathways to serve as a valuable resource for researchers in the field.

Introduction

Branched-chain fatty acids (BCFAs) are important components of the cell membranes of many bacteria, influencing membrane fluidity and permeability. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a specific iso-branched-chain hydroxy fatty acyl-CoA, a class of molecules that serve as key intermediates in various metabolic pathways, including the biosynthesis of polyhydroxyalkanoates (PHAs) in some bacteria. The unique structural features of this molecule—a 14-carbon backbone, a methyl branch at the 13th position (an iso structure), and a hydroxyl group with (S)-stereochemistry at the 3rd position—make its synthesis and biosynthesis a topic of considerable interest. Understanding these pathways is crucial for metabolic engineering efforts aimed at producing tailored biopolymers and for exploring the therapeutic potential of related compounds.

Biosynthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

The biosynthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is intricately linked to the general pathways of branched-chain fatty acid synthesis in bacteria. The pathway can be dissected into three main stages: initiation with a branched-chain primer, elongation by the fatty acid synthase (FAS) system, and the stereospecific reduction of a β-ketoacyl intermediate.

Initiation with Isobutyryl-CoA

The biosynthesis of iso-fatty acids, such as those with a methyl group at the penultimate carbon, is typically initiated with isobutyryl-CoA. This primer is derived from the branched-chain amino acid valine through a series of enzymatic reactions.

Figure 1: Formation of the Isobutyryl-CoA primer from Valine.

Elongation by the Fatty Acid Synthase (FAS) II System

Once formed, isobutyryl-CoA serves as the primer for the bacterial Type II Fatty Acid Synthase (FAS II) system. This system sequentially adds two-carbon units from malonyl-ACP (Acyl Carrier Protein) in a cyclic process involving four key enzymatic reactions: condensation, reduction, dehydration, and a second reduction.

The elongation cycle proceeds as follows:

• Condensation: Isobutyryl-CoA is first transferred to an acyl carrier protein (ACP) to form isobutyryl-ACP. This is then condensed with malonyl-ACP by β-ketoacyl-ACP synthase III (FabH) to form a β-ketoacyl-ACP intermediate. Subsequent elongation cycles are catalyzed by β-ketoacyl-ACP synthase I/II (FabB/F).

• First Reduction: The β-keto group of the β-ketoacyl-ACP is reduced to a hydroxyl group by a β-ketoacyl-ACP reductase (FabG), yielding a 3-hydroxyacyl-ACP.

• Dehydration: The 3-hydroxyacyl-ACP is dehydrated by a 3-hydroxyacyl-ACP dehydratase (FabZ/A) to form a trans-2-enoyl-ACP.

• Second Reduction: The double bond of the trans-2-enoyl-ACP is reduced by an enoyl-ACP reductase (FabI) to yield a saturated acyl-ACP, now elongated by two carbons.

This cycle is repeated multiple times until the desired chain length is achieved. For 13-methyltetradecanoyl-ACP, this would involve the initial isobutyryl primer followed by five rounds of elongation.

Figure 2: General pathway for branched-chain fatty acid elongation.

Stereospecific Reduction and Formation of the (S)-3-Hydroxy Group

A critical aspect of the biosynthesis of the target molecule is the (S)-stereochemistry of the 3-hydroxy group. The canonical β-ketoacyl-ACP reductase (FabG) in bacterial FAS II systems typically produces the (R)-3-hydroxyacyl-ACP intermediate.[1][2] This presents a challenge to the direct synthesis of the (S)-isomer via the standard FAS pathway.

However, several possibilities could account for the formation of the (S)-isomer:

• Alternative Reductases: Some bacteria may possess alternative or promiscuous β-ketoacyl-ACP reductases that exhibit (S)-stereospecificity.

• Epimerization: An epimerase could potentially convert the (R)-isomer to the (S)-isomer.

• β-Oxidation Pathway: In some metabolic contexts, intermediates of the β-oxidation pathway for fatty acid degradation can be channeled into biosynthetic pathways. The L-3-hydroxyacyl-CoA dehydrogenase of β-oxidation produces the (S)-enantiomer. It is plausible that under certain conditions, a partial reversal or intersection with the β-oxidation pathway could lead to the formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. For instance, Pseudomonas resinovorans is known to produce polyhydroxyalkanoates (PHAs) from 13-methyltetradecanoic acid, a process that would involve the formation of a 3-hydroxy intermediate.[3][4]

Final Thioesterification to CoA

The final step in the biosynthesis is the transfer of the 13-methyltetradecanoyl group from the acyl carrier protein (ACP) to coenzyme A. This is typically catalyzed by an acyl-ACP thioesterase or a similar transferase.

Chemical Synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

The chemical synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA can be approached in a multi-step process, involving the synthesis of the parent fatty acid followed by the introduction of the hydroxyl group with the correct stereochemistry and subsequent activation to the CoA thioester.

Synthesis of 13-Methyltetradecanoic Acid

Several synthetic routes for 13-methyltetradecanoic acid have been reported. One convenient method involves a Wittig reaction to elongate an undecanoic acid chain with isobutyraldehyde.[5]

Stereoselective Synthesis of (S)-3-Hydroxy-13-methyltetradecanoic Acid

Achieving the desired (S)-stereochemistry at the C3 position is a key challenge. Asymmetric synthesis strategies are required. One potential approach involves the enantioselective reduction of a corresponding β-keto ester. Another strategy could involve the use of chiral building blocks. For example, a general methodology for the asymmetric synthesis of 3-hydroxy fatty acids has been described involving the enantioselective organocatalytic synthesis of terminal epoxides followed by ring-opening and subsequent oxidation.[6]

Thioesterification to form the CoA Derivative

The final step is the formation of the thioester bond with coenzyme A. This can be achieved through several methods, including the use of N-hydroxysuccinimide esters of the fatty acid, or by converting the fatty acid to its acyl chloride followed by reaction with CoASH.[7][8]

Quantitative Data

Quantitative data for the specific synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is limited in the literature. However, data from related processes can provide valuable insights.

Parameter	Value	Organism/System	Reference
Biosynthesis
PHA productivity from 13-MTDA	31 +/- 1% of cell mass	Pseudomonas resinovorans	[3][4]
Molar composition of 3-hydroxy-7-methyloctanoic acid in PHA from 13-MTDA	67 mol%	Pseudomonas resinovorans	[3][4]
Molar composition of 3-hydroxy-9-methyldecanoic acid in PHA from 13-MTDA	16 mol%	Pseudomonas resinovorans	[3][4]
Chemical Synthesis
Overall yield of (+/-)-2-methoxy-13-methyltetradecanoic acid	26% (6 steps)	Chemical Synthesis	[9]
Purity of synthesized 13-methyltetradecanoic acid	> 99%	Chemical Synthesis	[5]
Total yield of synthesized 13-methyltetradecanoic acid triglyceride	22.8%	Chemical Synthesis	[5]

Experimental Protocols

Biosynthesis and Extraction of PHAs from Pseudomonas resinovorans (Adapted from[3][4])

• Culture Conditions: Grow Pseudomonas resinovorans in a suitable medium containing 13-methyltetradecanoic acid as the primary carbon source. Shake-flask experiments can be conducted at 30°C for 48-72 hours.

• Cell Harvesting: Centrifuge the culture to pellet the cells.

• PHA Extraction: Lyophilize the cell pellet. Extract the PHA from the dried cells using a suitable solvent such as chloroform.

• Monomer Analysis: The extracted PHA can be subjected to acid-catalyzed methanolysis to convert the polymer into its constituent methyl ester monomers. These can then be analyzed by gas chromatography/mass spectrometry (GC/MS) to determine the monomer composition.

General Protocol for Chemical Synthesis of Acyl-CoA Thioesters (Adapted from[7][8])

• Activation of the Fatty Acid: Convert the (S)-3-hydroxy-13-methyltetradecanoic acid to an activated form, such as an N-hydroxysuccinimide (NHS) ester or an acyl chloride.

  • For NHS ester: React the fatty acid with N-hydroxysuccinimide in the presence of a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) in an appropriate organic solvent.

  • For acyl chloride: React the fatty acid with a chlorinating agent such as oxalyl chloride or thionyl chloride.

• Reaction with Coenzyme A: Dissolve the activated fatty acid in a suitable solvent and add it to a solution of coenzyme A (CoASH) in a buffered aqueous solution (pH ~7.5-8.0).

• Purification: The resulting acyl-CoA can be purified using techniques such as solid-phase extraction or high-performance liquid chromatography (HPLC).

Role in Drug Development

While (S)-3-Hydroxy-13-methyltetradecanoyl-CoA itself has not been extensively studied as a drug candidate, its parent fatty acid, 13-methyltetradecanoic acid (13-MTD), has shown promising anti-cancer properties.[10]

• Apoptosis Induction: 13-MTD has been demonstrated to induce apoptosis in various human cancer cell lines, including T-cell lymphomas and bladder cancer cells.[11][12]

• Mechanism of Action: The anti-tumor activity of 13-MTD is believed to be mediated through the downregulation of the p-AKT signaling pathway and the activation of caspase-3, a key executioner enzyme in apoptosis.[11][12]

The presence of a 3-hydroxy group in the CoA derivative could potentially modulate the biological activity of the fatty acid. Further research is warranted to investigate the therapeutic potential of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other related derivatives.

References

• 1. Dissecting the Structural Elements for the Activation of β-Ketoacyl-(Acyl Carrier Protein) Reductase from Vibrio cholerae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beta-hydroxyacyl-acyl carrier protein dehydratase - Proteopedia, life in 3D [proteopedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Methyl-branched poly(hydroxyalkanoate) biosynthesis from 13-methyltetradecanoic acid and mixed isostearic acid isomer substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The first total synthesis of the marine fatty acid (+/-)-2-methoxy-13-methyltetradecanoic acid: a cytotoxic fatty acid to leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. 13-Methyltetradecanoic Acid Exhibits Anti-Tumor Activity on T-Cell Lymphomas In Vitro and In Vivo by Down-Regulating p-AKT and Activating Caspase-3 - PMC [pmc.ncbi.nlm.nih.gov]

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA: A Putative Intermediate in Branched-Chain Fatty Acid Metabolism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a hypothesized metabolic intermediate in the β-oxidation of 13-methyltetradecanoic acid, a branched-chain fatty acid. While its direct discovery and isolation have not been explicitly documented in scientific literature, its existence is strongly inferred from the metabolic pathways of analogous straight-chain fatty acids and the known substrate flexibility of β-oxidation enzymes in certain microorganisms. This technical guide provides a comprehensive overview of the theoretical framework surrounding (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, including its proposed metabolic context, detailed hypothetical experimental protocols for its identification and quantification, and potential regulatory roles. This document serves as a foundational resource for researchers investigating branched-chain fatty acid metabolism and its implications in microbial physiology and potential applications in biotechnology and drug development.

Introduction

Branched-chain fatty acids (BCFAs) are important components of the cell membranes of many bacteria, influencing membrane fluidity and adaptation to environmental stress. The metabolism of BCFAs is a key area of research for understanding microbial physiology and for applications in bioremediation and the production of specialty chemicals. 13-methyltetradecanoic acid is a C15 iso-fatty acid that has been identified in various organisms and has been shown to be a substrate for the production of methyl-branched polyhydroxyalkanoates (PHAs) by bacteria such as Pseudomonas resinovorans.

The catabolism of fatty acids proceeds via the β-oxidation pathway, a cyclical series of enzymatic reactions that shortens the acyl chain by two carbons in each cycle, producing acetyl-CoA, FADH₂, and NADH. For a saturated fatty acid like 13-methyltetradecanoic acid, the key steps in the first cycle of β-oxidation are:

• Activation: Conversion of the free fatty acid to its coenzyme A (CoA) thioester, 13-methyltetradecanoyl-CoA.

• Dehydrogenation: Oxidation of the acyl-CoA by an acyl-CoA dehydrogenase to form a trans-Δ²-enoyl-CoA.

• Hydration: Hydration of the double bond by an enoyl-CoA hydratase to form a 3-hydroxyacyl-CoA. For substrates entering this pathway, the product is the (S)-stereoisomer.

• Dehydrogenation: Oxidation of the 3-hydroxyacyl-CoA by a 3-hydroxyacyl-CoA dehydrogenase to a 3-ketoacyl-CoA.

• Thiolysis: Cleavage of the 3-ketoacyl-CoA by a β-ketothiolase to release acetyl-CoA and a C13 acyl-CoA, which then enters the next cycle of β-oxidation.

Based on this well-established pathway, it is hypothesized that (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is the product of the enoyl-CoA hydratase-catalyzed step in the first cycle of β-oxidation of 13-methyltetradecanoic acid.

Proposed Metabolic Pathway of 13-Methyltetradecanoic Acid

The proposed pathway for the initial steps of β-oxidation of 13-methyltetradecanoic acid in a bacterium such as Pseudomonas resinovorans is depicted below. This pathway is based on the canonical β-oxidation cycle, with the assumption that the enzymes involved can accommodate the methyl-branched substrate.

Figure 1: Proposed β-oxidation pathway for 13-methyltetradecanoic acid.

Quantitative Data Summary

The following table presents hypothetical quantitative data for the intracellular concentrations of key acyl-CoA intermediates during the metabolism of 13-methyltetradecanoic acid by Pseudomonas resinovorans. These values are estimates based on typical acyl-CoA pool sizes reported in bacteria under fatty acid-utilizing conditions and would require experimental validation.

Metabolite	Abbreviation	Postulated Concentration (nmol/g dry cell weight)
13-Methyltetradecanoyl-CoA	13-MTDA-CoA	5.0 - 15.0
trans-Δ²-13-Methyltetradecenoyl-CoA	-	0.5 - 2.0
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	-	1.0 - 5.0
3-Keto-13-methyltetradecanoyl-CoA	-	0.2 - 1.0
11-Methyldodecanoyl-CoA	-	3.0 - 10.0
Acetyl-CoA	-	50 - 200

Experimental Protocols

The identification and quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA requires a systematic experimental approach, from bacterial cultivation to sophisticated analytical techniques.

Bacterial Cultivation

• Strain: Pseudomonas resinovorans (ATCC 700495 or equivalent).

• Pre-culture: Inoculate a single colony into 5 mL of Luria-Bertani (LB) broth and incubate at 30°C with shaking at 200 rpm for 16-18 hours.

• Main Culture Medium: Prepare a minimal medium (e.g., M9 salts) supplemented with 0.1% (w/v) 13-methyltetradecanoic acid as the sole carbon source. Emulsify the fatty acid with a small amount of a non-ionic surfactant (e.g., Tween 80) or by sonication.

• Inoculation and Growth: Inoculate the main culture medium with the pre-culture to an initial optical density at 600 nm (OD₆₀₀) of 0.05. Incubate at 30°C with vigorous shaking (250 rpm) to ensure adequate aeration and dispersion of the fatty acid.

• Sampling: Harvest bacterial cells at mid-exponential growth phase (OD₆₀₀ ≈ 0.8 - 1.2) for acyl-CoA extraction.

Extraction of Acyl-CoA Esters

This protocol is adapted from established methods for acyl-CoA extraction from bacteria.

• Quenching and Harvesting: Rapidly quench metabolic activity by adding a 10 mL aliquot of the cell culture to an equal volume of ice-cold saline (0.9% NaCl). Centrifuge immediately at 5,000 x g for 5 minutes at 4°C.

• Washing: Discard the supernatant and wash the cell pellet twice with 10 mL of ice-cold saline.

• Extraction: Resuspend the cell pellet in 1 mL of an ice-cold extraction solvent (e.g., 2:1:0.8 mixture of isopropanol:acetonitrile:0.1 M KH₂PO₄, pH 5.3). Include an internal standard, such as a ¹³C-labeled acyl-CoA, for accurate quantification.

• Lysis: Lyse the cells by probe sonication on ice (e.g., 3 cycles of 30 seconds on, 30 seconds off).

• Clarification: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet cell debris.

• Purification (Optional but Recommended): Purify and concentrate the acyl-CoAs from the supernatant using solid-phase extraction (SPE) with a C18 cartridge. Elute the acyl-CoAs with methanol (B129727).

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).

HPLC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 6.8.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% B to 95% B over 15 minutes, followed by a 5-minute hold at 95% B and re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive ESI.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan MS/MS for identification.

  • MRM Transitions (Hypothetical):

    • Precursor Ion (Q1): The [M+H]⁺ ion of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA (C₃₆H₆₄N₇O₁₈P₃S⁺, exact mass to be calculated).

    • Product Ion (Q3): A characteristic fragment ion, such as the one resulting from the loss of the phosphopantetheine moiety.

  • Identification: The retention time and the fragmentation pattern of the analyte should be compared to those of a synthesized authentic standard for unambiguous identification.

Figure 2: Experimental workflow for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Hypothetical Regulatory Implications

In many bacteria, long-chain acyl-CoAs act as signaling molecules that regulate the expression of genes involved in fatty acid metabolism, often through transcription factors such as FadR. It is plausible that 13-methyltetradecanoyl-CoA and its downstream metabolites, including (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, could play a similar regulatory role in Pseudomonas. The accumulation of these intermediates might signal the availability of branched-chain fatty acids as a carbon source, leading to the upregulation of the genes encoding the β-oxidation enzymes.

Figure 3: Hypothetical regulation of β-oxidation genes by 13-methyltetradecanoyl-CoA.

Conclusion and Future Directions

While the existence of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is currently inferred, its role as a key intermediate in the metabolism of 13-methyltetradecanoic acid is highly probable based on established biochemical principles. The experimental framework provided in this guide offers a clear path for its definitive identification and quantification.

Future research should focus on:

• Chemical Synthesis: The synthesis of an authentic standard of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is crucial for its unambiguous identification and accurate quantification.

• Enzyme Characterization: The purification and characterization of the acyl-CoA dehydrogenase and enoyl-CoA hydratase from Pseudomonas resinovorans would confirm their activity on 13-methyltetradecanoyl-CoA and its derivatives.

• Metabolic Flux Analysis: Using ¹³C-labeled 13-methyltetradecanoic acid will enable tracing the flow of carbon through the β-oxidation pathway and definitively confirm the metabolic route.

• Regulatory Studies: Investigating the interaction of 13-methyltetradecanoyl-CoA with transcription factors will elucidate the regulatory networks governing branched-chain fatty acid metabolism.

The elucidation of the complete metabolic pathway of 13-methyltetradecanoic acid and the role of intermediates like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA will not only advance our fundamental understanding of microbial metabolism but also open up new avenues for the biotechnological production of valuable branched-chain chemicals and the development of novel antimicrobial agents targeting fatty acid metabolism.

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA as a Potential Biomarker: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain, branched, hydroxylated fatty acyl-CoA molecule. While direct research on this specific molecule as a biomarker is not currently available in published literature, its structural characteristics suggest a potential role as a biomarker in several physiological and pathological processes, particularly in the context of branched-chain fatty acid metabolism and mitochondrial fatty acid β-oxidation. This technical guide provides a comprehensive overview of the theoretical basis for its biomarker potential, detailed experimental protocols for its putative analysis, and a framework for its investigation in metabolic research and drug development. The information presented is based on established knowledge of related branched-chain and 3-hydroxy fatty acids.

Introduction: The Potential of Novel Lipid Metabolites as Biomarkers

The field of metabolomics has highlighted the critical role of lipid metabolites in understanding health and disease. Long-chain acyl-Coenzyme A (acyl-CoA) esters are central intermediates in lipid metabolism.[1][2] Modifications to their structure, such as hydroxylation and branching, can provide insights into specific metabolic pathways and enzymatic activities. Branched-chain fatty acids (BCFAs) and their metabolites are increasingly recognized for their roles in metabolic regulation and as potential biomarkers for various conditions, including metabolic syndrome and inborn errors of metabolism.[3][4]

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a unique molecule at the intersection of these two classes of lipids. Its structure suggests it is an intermediate in the β-oxidation of 13-methyltetradecanoic acid. The presence and concentration of this molecule could, therefore, reflect the flux through this pathway and the activity of specific enzymes, such as 3-hydroxyacyl-CoA dehydrogenases.[2][5]

Putative Metabolic Pathway and Rationale for Biomarker Potential

While the precise metabolic pathway for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is not explicitly documented, it can be inferred from the known pathways of fatty acid β-oxidation. The parent molecule, 13-methyltetradecanoic acid, is a known component of lipids in some bacteria and can be found in mammalian tissues.[1][6][7] Its degradation is expected to proceed through the mitochondrial β-oxidation spiral.

The formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA would be the third step in the β-oxidation of 13-methyltetradecanoyl-CoA, catalyzed by a long-chain 3-hydroxyacyl-CoA dehydrogenase.

Biomarker Potential in Inborn Errors of Metabolism: Deficiencies in long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) are known inborn errors of metabolism that lead to the accumulation of long-chain 3-hydroxy fatty acids and their carnitine esters.[8] By analogy, a deficiency in an enzyme responsible for the dehydrogenation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA could lead to its accumulation, making it a specific biomarker for such a defect.

Biomarker in Altered Branched-Chain Fatty Acid Metabolism: The metabolism of BCFAs can be influenced by diet, gut microbiota, and disease states.[4] Elevated or decreased levels of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA could reflect alterations in BCFA metabolism associated with these conditions.

Data Presentation: Quantitative Data on Related Biomarkers

As no quantitative data for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is available, this section presents data for related biomarkers to serve as a reference for potential future studies.

Table 1: Acylcarnitine Biomarkers in Long-Chain Fatty Acid Oxidation Disorders (LC-FAODs)

Biomarker	Disorder	Typical Concentration Range in Affected Individuals (μmol/L)	Normal Concentration Range (μmol/L)	Reference
C14:1 Acylcarnitine	VLCAD Deficiency	> 1.0	< 0.5	[9]
C16-OH Acylcarnitine	LCHAD/TFP Deficiency	Elevated	Undetectable to low	[3]
C18:1-OH Acylcarnitine	LCHAD/TFP Deficiency	Elevated	Undetectable to low	[3]

VLCAD: Very long-chain acyl-CoA dehydrogenase; LCHAD: Long-chain 3-hydroxyacyl-CoA dehydrogenase; TFP: Trifunctional protein.

Table 2: Branched-Chain Fatty Acids in Different Biological States

Branched-Chain Fatty Acid	Condition	Sample Type	Observation	Reference
Isobutyrate, Isovalerate	High Protein Diet	Feces	Higher concentrations	[5]
13-methyltetradecanoic acid	Adipose Tissue Turnover Study	Adipose Tissue	Used as a tracer	[1]
Iso- and anteiso-BCFAs	Bacterial Taxonomy	Bacterial Cell Membranes	Used as a taxonomic marker	[7]

Experimental Protocols

The detection and quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA would require specialized analytical techniques capable of measuring long-chain acyl-CoA esters.

Sample Preparation: Extraction of Long-Chain Acyl-CoA Esters

This protocol is adapted from established methods for the extraction of long-chain acyl-CoA esters from tissues.

• Tissue Homogenization: Snap-freeze tissue samples in liquid nitrogen. Homogenize the frozen tissue in a suitable buffer.

• Lipid Extraction: Extract the homogenate with a chloroform/methanol solution to separate lipids and other metabolites.

• Solid-Phase Extraction (SPE): Utilize a C18 SPE cartridge to isolate the long-chain acyl-CoA esters from other components of the lipid extract.

• Elution: Elute the acyl-CoA esters from the SPE cartridge using an appropriate solvent mixture.

• Sample Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute the sample in a solvent compatible with the analytical method.

Analytical Methodology: LC-MS/MS for Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of low-abundance lipid metabolites.

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of ammonium (B1175870) hydroxide (B78521) in water and acetonitrile (B52724) is often used for the separation of long-chain acyl-CoAs.[2]

  • Flow Rate: Optimized for the specific column and instrument.

  • Temperature: Maintained at a constant temperature to ensure reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Transitions: Specific precursor-to-product ion transitions for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and an appropriate internal standard would need to be determined. A neutral loss scan of 507 Da is often characteristic of acyl-CoAs.[2]

• Quantification:

  • Internal Standard: A stable isotope-labeled analog of the target molecule or a structurally similar acyl-CoA of a different chain length should be used for accurate quantification.

  • Calibration Curve: A calibration curve is generated using a series of known concentrations of a synthetic standard of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Visualization of Workflows and Relationships

Experimental Workflow for Biomarker Validation

The following diagram outlines a typical workflow for the validation of a novel biomarker like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Conclusion and Future Directions

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA represents an unexplored but potentially valuable biomarker at the crossroads of branched-chain and hydroxylated fatty acid metabolism. While direct evidence of its role is lacking, the established importance of related molecules in diagnosing and understanding metabolic disorders provides a strong rationale for its investigation.

Future research should focus on:

• Chemical Synthesis: The synthesis of an analytical standard of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a prerequisite for its accurate quantification.

• Method Development: The development and validation of a robust LC-MS/MS method for its measurement in biological matrices.

• Investigative Studies: The application of this method to study cohorts with suspected inborn errors of metabolism, metabolic syndrome, and conditions associated with gut dysbiosis to ascertain its clinical utility.

This technical guide serves as a foundational resource for researchers and clinicians interested in exploring the potential of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA as a novel biomarker.

References

• 1. The use of 13-methyltetradecanoic acid as an indicator of adipose tissue turnover - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative measurement of total and free 3-hydroxy fatty acids in serum or plasma samples: short-chain 3-hydroxy fatty acids are not esterified - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Iso-branched 2- and 3-hydroxy fatty acids as characteristic lipid constituents of some gliding bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methyl 13-methyltetradecanoate [shop.labclinics.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Long-Chain Fatty Acids Disorders: Biomarker Insights from Metabolomics - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Enzymatic Reactions Involving (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate in the metabolic pathway of 13-methyltetradecanoic acid, a branched-chain fatty acid (BCFA). Unlike straight-chain fatty acids, the metabolism of BCFAs requires specific enzymatic machinery to handle the methyl branches. This technical guide provides a comprehensive overview of the enzymatic reactions involving (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, with a focus on the enzymes responsible, their kinetic properties, and detailed experimental protocols for their study. Understanding these reactions is crucial for research into metabolic disorders associated with BCFA metabolism and for the development of novel therapeutic agents.

Metabolic Pathway: Beta-Oxidation of 13-Methyltetradecanoic Acid

13-methyltetradecanoic acid, an iso-fatty acid, undergoes catabolism through the beta-oxidation pathway, primarily within the peroxisomes. The process involves a series of enzymatic reactions that sequentially shorten the fatty acyl-CoA chain. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a crucial intermediate in this pathway.

An In-Depth Technical Guide to the Cellular Localization of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate in the catabolism of branched-chain fatty acids, specifically 13-methyltetradecanoic acid. Understanding its subcellular localization is critical for elucidating the metabolic pathways it participates in and for developing therapeutic strategies targeting fatty acid oxidation disorders. This technical guide provides a comprehensive overview of the cellular distribution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, detailing the experimental methodologies to determine its localization and exploring its potential role in cellular signaling.

Introduction

Branched-chain fatty acids (BCFAs) are important components of cell membranes and signaling molecules. Their metabolism is crucial for cellular energy homeostasis. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a specific intermediate generated during the β-oxidation of 13-methyltetradecanoic acid. The β-oxidation of fatty acids is known to occur in two primary cellular compartments: mitochondria and peroxisomes. This guide focuses on the evidence supporting the presence of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in these organelles and the methodologies to quantify its distribution.

Cellular Localization of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

The metabolism of fatty acids is spatially segregated within the cell. While short- and medium-chain fatty acids are primarily oxidized in the mitochondria, very-long-chain and branched-chain fatty acids undergo initial oxidation steps in the peroxisomes before the resulting shorter-chain acyl-CoAs are further metabolized in the mitochondria.

Based on the established pathways of branched-chain fatty acid metabolism, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is expected to be localized in both mitochondria and peroxisomes . The enzyme responsible for its formation, 3-hydroxyacyl-CoA dehydrogenase, has isoforms in both organelles, further supporting this dual localization.

Quantitative Data Presentation

Cellular Compartment	Estimated Concentration of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA (pmol/mg protein)
Mitochondria	1.5 - 5.0
Peroxisomes	0.5 - 2.0
Cytosol	Not typically detected
Endoplasmic Reticulum	Not typically detected
Nucleus	Not typically detected

Note: These values are illustrative and would need to be determined experimentally.

Experimental Protocols

Subcellular Fractionation for Isolation of Mitochondria and Peroxisomes

This protocol describes the isolation of mitochondria and peroxisomes from cultured cells or tissue samples using differential centrifugation.

Materials:

• Homogenization Buffer (e.g., 250 mM sucrose, 10 mM HEPES-KOH pH 7.4, 1 mM EDTA)

• Peroxisome Isolation Medium (e.g., OptiPrep™)

• Mitochondria Resuspension Buffer (e.g., 250 mM sucrose, 10 mM HEPES-KOH pH 7.4)

• Dounce homogenizer

• Centrifuge and rotors capable of reaching 25,000 x g

• Bradford assay reagents for protein quantification

Procedure:

• Harvest cells or finely mince tissue and wash with ice-cold PBS.

• Resuspend the cell pellet or tissue in ice-cold Homogenization Buffer.

• Homogenize the sample using a Dounce homogenizer on ice.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.

• Carefully collect the supernatant (post-nuclear supernatant).

• Centrifuge the post-nuclear supernatant at 10,000 x g for 20 minutes at 4°C to pellet mitochondria.

• The supernatant from step 6 contains the peroxisomes and other cytosolic components.

• For Mitochondria: Wash the mitochondrial pellet with Mitochondria Resuspension Buffer and centrifuge again at 10,000 x g for 20 minutes at 4°C. The final pellet is the enriched mitochondrial fraction.

• For Peroxisomes: The supernatant from step 6 can be further purified using a density gradient (e.g., OptiPrep™) centrifugation according to the manufacturer's instructions to obtain an enriched peroxisomal fraction.

• Determine the protein concentration of each fraction using a Bradford assay.

Acyl-CoA Extraction and Quantification by LC-MS/MS

This protocol outlines the extraction and analysis of acyl-CoAs from the isolated subcellular fractions.

Materials:

• Internal standards (e.g., ¹³C-labeled acyl-CoAs)

• Extraction Solvent (e.g., 2:1:1 acetonitrile (B52724):methanol:water)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• To the isolated mitochondrial and peroxisomal fractions, add a known amount of internal standard.

• Add ice-cold Extraction Solvent to precipitate proteins and extract acyl-CoAs.

• Vortex vigorously and incubate on ice for 15 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Collect the supernatant containing the acyl-CoAs.

• Dry the supernatant under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

• Inject the sample into the LC-MS/MS system.

• Separate the acyl-CoAs using a suitable C18 column and a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Detect and quantify (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using multiple reaction monitoring (MRM) mode, based on its specific precursor and product ion transitions.

• Normalize the quantified amount to the protein concentration of the respective subcellular fraction.

Signaling Pathways and Logical Relationships

Branched-chain fatty acids and their metabolites can act as signaling molecules, primarily through the activation of peroxisome proliferator-activated receptors (PPARs). These nuclear receptors regulate the expression of genes involved in fatty acid metabolism.

Caption: Putative signaling pathway involving branched-chain fatty acyl-CoAs.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for determining the subcellular localization of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Workflow for subcellular localization of acyl-CoAs.

Conclusion

The subcellular localization of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA to both mitochondria and peroxisomes is strongly suggested by our current understanding of branched-chain fatty acid metabolism. The experimental protocols and workflows provided in this guide offer a robust framework for researchers to definitively determine and quantify its distribution within these critical organelles. Further research into the precise roles of this intermediate in each compartment will undoubtedly provide valuable insights into cellular metabolism and its dysregulation in disease.

Regulating the Crossroads of Branched-Chain Fatty Acid Metabolism: An In-depth Technical Guide to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

An authoritative overview for researchers, scientists, and drug development professionals on the intricate mechanisms governing the levels of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, a key intermediate in branched-chain fatty acid oxidation.

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a pivotal intermediate in the catabolism of 13-methyltetradecanoic acid, a C15 odd-branched-chain fatty acid (BCFA). The precise regulation of its cellular concentration is critical for maintaining metabolic homeostasis. Dysregulation of BCFA metabolism has been implicated in various metabolic disorders, making the enzymes and pathways that control the levels of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA attractive targets for therapeutic intervention. This technical guide provides a comprehensive analysis of the synthesis, degradation, and regulatory networks governing this specific acyl-CoA thioester.

Core Metabolic Pathway: Beta-Oxidation of 13-Methyltetradecanoic Acid

The primary route for the metabolism of 13-methyltetradecanoic acid, and thus the synthesis and degradation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, is the mitochondrial fatty acid beta-oxidation pathway. This process involves a cycle of four enzymatic reactions.

Synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA:

The formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is the second step in the beta-oxidation of 13-methyltetradecanoyl-CoA.

• Dehydrogenation: 13-methyltetradecanoyl-CoA is first oxidized by a long-chain acyl-CoA dehydrogenase (LCAD) to form trans-2-enoyl-13-methyltetradecanoyl-CoA.

• Hydration: This enoyl-CoA intermediate is then hydrated by the enoyl-CoA hydratase activity of the mitochondrial trifunctional protein (MTP) to produce (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Degradation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA:

The degradation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA constitutes the third and fourth steps of the beta-oxidation spiral.

• Dehydrogenation: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is oxidized by the long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) activity of the MTP, yielding 3-keto-13-methyltetradecanoyl-CoA. This reaction is dependent on NAD+ as an electron acceptor.

• Thiolysis: Finally, 3-keto-13-methyltetradecanoyl-CoA undergoes thiolytic cleavage by the long-chain 3-ketoacyl-CoA thiolase activity of MTP, releasing a molecule of acetyl-CoA and a shortened acyl-CoA (11-methyldodecanoyl-CoA), which continues through further rounds of beta-oxidation.

Figure 1. Beta-Oxidation of 13-Methyltetradecanoyl-CoA

Key Enzymes and Their Regulation

The flux through the beta-oxidation pathway is tightly controlled at multiple levels, including substrate availability, allosteric regulation of enzymes, and transcriptional control of gene expression.

Mitochondrial Trifunctional Protein (MTP)

MTP is a heterooctameric complex of four α-subunits (encoded by HADHA) and four β-subunits (encoded by HADHB) located in the inner mitochondrial membrane. The α-subunit contains the enoyl-CoA hydratase and long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) activities, while the β-subunit houses the long-chain 3-ketoacyl-CoA thiolase activity. MTP is crucial for the oxidation of long-chain fatty acids.

Substrate Specificity: While detailed kinetic data for MTP with C15 branched-chain substrates are scarce, the enzyme complex is known to process long-chain fatty acyl-CoAs. It is plausible that the methyl branch at the iso-position (n-2) of 13-methyltetradecanoyl-CoA is accommodated within the active sites of the MTP enzymes. Short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) has a preference for short-chain methyl-branched acyl-CoAs, suggesting that different enzymes may be involved as the chain shortens.[1]

Post-Translational Modification: The activity of MTP can be modulated by post-translational modifications. For instance, SIRT3, a mitochondrial NAD+-dependent deacetylase, has been shown to deacetylate the α-subunit of MTP, enhancing its activity. This suggests a link between the cellular energy status (as reflected by NAD+ levels) and the rate of long-chain fatty acid oxidation.

Allosteric Regulation

The beta-oxidation pathway is sensitive to the energy state of the cell, primarily through allosteric regulation of its enzymes by key metabolic ratios:

• NADH/NAD+ Ratio: A high NADH/NAD+ ratio, indicative of a high energy state, inhibits the LCHAD activity of MTP, thereby increasing the level of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.[2]

• Acetyl-CoA/CoA Ratio: An elevated acetyl-CoA/CoA ratio can lead to feedback inhibition of the thiolase step, which would cause an accumulation of upstream intermediates, including (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.[2]

Transcriptional Regulation of Beta-Oxidation

The expression of genes encoding the enzymes of beta-oxidation is under the control of a network of transcription factors that respond to the cellular lipid status.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a family of nuclear receptors that function as ligand-activated transcription factors. PPARα is the main isoform involved in regulating fatty acid catabolism.

• Activation: Branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for PPARα. It is therefore likely that 13-methyltetradecanoyl-CoA or its metabolites can directly activate PPARα.

• Downstream Effects: Upon activation, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This leads to the increased transcription of genes involved in all steps of beta-oxidation, including those encoding for acyl-CoA dehydrogenases and the subunits of MTP (HADHA and HADHB).

Sterol Regulatory Element-Binding Proteins (SREBPs)

SREBPs, particularly SREBP-1c, are master regulators of lipogenesis. However, there is crosstalk between the lipogenic and oxidative pathways.

• LXR-SREBP-1c Axis: Liver X receptors (LXRs) can be activated by oxysterols, leading to the induction of SREBP-1c expression. While SREBP-1c primarily upregulates fatty acid synthesis, its activity is often inversely correlated with fatty acid oxidation. High insulin (B600854) levels, for example, stimulate SREBP-1c and lipogenesis while suppressing beta-oxidation.

• Repression of Beta-Oxidation: An increase in SREBP-1c activity generally leads to a downregulation of genes involved in fatty acid oxidation, including those regulated by PPARα. This provides a mechanism to coordinate fatty acid synthesis and degradation.

Figure 2. Transcriptional Regulation of Beta-Oxidation

Quantitative Data

Acyl-CoA Species	Tissue	Concentration (nmol/g wet weight)	Reference
Palmitoyl-CoA (C16:0)	Rat Heart	3.5 ± 0.3	[3]
Palmitoyl-CoA (C16:0)	Rat Kidney	2.8 ± 0.2	[3]
Palmitoyl-CoA (C16:0)	Rat Muscle	1.2 ± 0.1	[3]
Oleoyl-CoA (C18:1)	Rat Heart	2.1 ± 0.2	[3]
Oleoyl-CoA (C18:1)	Rat Kidney	1.9 ± 0.1	[3]
Oleoyl-CoA (C18:1)	Rat Muscle	0.8 ± 0.1	[3]
Odd-Chain Fatty Acids (C15 & C17)	Human Erythrocyte Membranes	1.4 - 2.2% of total fatty acids	[4]

Experimental Protocols

General Method for Acyl-CoA Extraction and Analysis

This protocol is a general method that can be adapted for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from tissue samples.

1. Tissue Homogenization:

• Homogenize frozen tissue samples in a cold KH2PO4 buffer (100 mM, pH 4.9).

• Add 2-propanol and re-homogenize.

2. Acyl-CoA Extraction:

• Extract acyl-CoAs from the homogenate using acetonitrile.

• Centrifuge to pellet the protein and collect the supernatant.

3. Solid-Phase Purification:

• Bind the acyl-CoAs in the extract to an oligonucleotide purification column.

• Wash the column to remove impurities.

• Elute the acyl-CoAs using 2-propanol.

4. HPLC-MS/MS Analysis:

• Concentrate the eluent and inject it onto a C18 reverse-phase HPLC column.

• Elute using a binary gradient system (e.g., Solvent A: 75 mM KH2PO4, pH 4.9; Solvent B: Acetonitrile with 600 mM glacial acetic acid).[3]

• Detect and quantify the acyl-CoA species using tandem mass spectrometry (MS/MS) with selected reaction monitoring.

Figure 3. General Workflow for Acyl-CoA Analysis

Enzymatic Synthesis of 3-Hydroxyacyl-CoAs

A general enzymatic approach can be employed for the synthesis of specific 3-hydroxyacyl-CoA standards, which is crucial for their accurate quantification.

• CoA Thioester Formation: A 2,3-enoyl free fatty acid corresponding to the desired 3-hydroxyacyl-CoA is incubated with coenzyme A and a suitable CoA ligase or transferase (e.g., glutaconate coenzyme A-transferase) to form the enoyl-CoA.[1]

• Hydration: The resulting enoyl-CoA is then hydrated using an enoyl-CoA hydratase (e.g., recombinant human short-chain enoyl-CoA hydratase, ECHS1) to produce the target (S)-3-hydroxyacyl-CoA.[1]

• Purification: The synthesized 3-hydroxyacyl-CoA can be purified using techniques such as HPLC.

Conclusion and Future Directions

The regulation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA levels is a complex process integrated into the broader network of cellular lipid metabolism. The mitochondrial trifunctional protein is the central enzyme complex responsible for its synthesis and degradation, and its activity is modulated by allosteric effectors and likely by post-translational modifications. Transcriptional control, primarily through the opposing actions of PPARα and SREBP-1c, ensures that the rate of branched-chain fatty acid oxidation is coupled to the overall metabolic state of the cell.

Future research should focus on elucidating the specific kinetic parameters of the MTP enzymes with odd-branched-chain substrates. A deeper understanding of the signaling pathways that sense these specific fatty acid intermediates and transduce this information to the transcriptional machinery will be crucial. Furthermore, the development of specific analytical standards and methods for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA will be instrumental in accurately assessing its role in health and disease, and for the development of novel therapeutic strategies targeting branched-chain fatty acid metabolism.

References

• 1. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of hepatic fatty acid elongase 5 by LXRalpha-SREBP-1c - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Odd-numbered long-chain fatty acids in propionic acidaemia - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA in Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate in the catabolism of 13-methyltetradecanoic acid, a branched-chain fatty acid (BCFA). While specific research on this precise molecule is limited, its metabolic fate can be understood through the established principles of fatty acid β-oxidation, particularly concerning branched-chain substrates. This guide synthesizes the current understanding of the metabolism of BCFAs to provide a comprehensive overview of the likely role, enzymatic interactions, and analytical methodologies relevant to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. We will delve into the metabolic pathways, relevant enzymatic data for similar molecules, and detailed experimental protocols for the analysis of 3-hydroxy and branched-chain fatty acids. This document aims to serve as a foundational resource for researchers investigating the metabolism of BCFAs and their implications in health and disease.

Introduction to Branched-Chain Fatty Acids and their Significance

Branched-chain fatty acids (BCFAs) are a class of saturated fatty acids characterized by one or more methyl groups on their carbon chain. They are commonly found in various natural sources, including dairy products, ruminant meats, and certain fermented foods.[1][2] BCFAs are also synthesized by the gut microbiota.[3] Unlike their straight-chain counterparts, BCFAs have unique physicochemical properties that influence cell membrane fluidity.[4]

Emerging research has highlighted the significant biological roles of BCFAs. They are implicated in the regulation of lipid metabolism, inflammation, and insulin (B600854) resistance.[5] Some BCFAs, such as the precursor to our target molecule, 13-methyltetradecanoic acid, have been shown to induce apoptosis in cancer cells.[6] 3-hydroxy fatty acids, including (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, are crucial intermediates in the β-oxidation of fatty acids.[7] The accumulation of certain 3-hydroxy fatty acids is associated with inherited metabolic disorders, underscoring the importance of their efficient processing.[8]

The Metabolic Pathway of 13-Methyltetradecanoic Acid

The catabolism of 13-methyltetradecanoic acid is presumed to follow the mitochondrial β-oxidation pathway, analogous to straight-chain fatty acids. The methyl group at the ω-1 position does not sterically hinder the enzymes of β-oxidation. The pathway involves a series of four enzymatic reactions that sequentially shorten the fatty acyl-CoA chain, producing acetyl-CoA, FADH₂, and NADH. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is formed in the second step of this cycle.

Figure 1: Proposed β-oxidation pathway for 13-Methyltetradecanoyl-CoA.

Enzymology of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Metabolism

Two key enzymes are directly involved in the formation and subsequent conversion of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA:

• Enoyl-CoA Hydratase (Crotonase): This enzyme catalyzes the hydration of trans-Δ²-13-Methyltetradecenoyl-CoA to form (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Enoyl-CoA hydratase exhibits broad substrate specificity with respect to chain length.[9][10]

• 3-Hydroxyacyl-CoA Dehydrogenase: This enzyme catalyzes the NAD⁺-dependent oxidation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA to 3-Keto-13-methyltetradecanoyl-CoA. The human long-chain acyl-CoA dehydrogenase (LCAD) is known to have an expanded substrate-binding cavity, allowing it to process bulky and branched-chain fatty acids.[11][12][13][14] This structural feature suggests that it is a likely candidate for the metabolism of branched-chain acyl-CoAs like 13-methyltetradecanoyl-CoA.

Quantitative Data

Food Source	13-Methyltetradecanoic Acid Content (% of total fatty acids)	Reference
Cow's Milk Fat	~2% (total BCFAs)	[2]
Ruminant Meats	Present	[1]

Table 1: Abundance of 13-Methyltetradecanoic Acid in Common Food Sources.

Experimental Protocols

The analysis of 3-hydroxy fatty acids, including branched-chain variants, is typically performed using gas chromatography-mass spectrometry (GC-MS).[7][15] The following is a generalized protocol based on established methods for the analysis of 3-hydroxy fatty acids in biological samples.[16][17][18]

Protocol: GC-MS Analysis of 3-Hydroxy Fatty Acids

• Sample Preparation and Hydrolysis:

  • To 500 µL of plasma or serum, add an internal standard (e.g., a stable isotope-labeled 3-hydroxy fatty acid).

  • For total 3-hydroxy fatty acid content, perform alkaline hydrolysis by adding 500 µL of 10 M NaOH and incubating for 30 minutes. For free 3-hydroxy fatty acids, omit this step.

  • Acidify the sample with 6 M HCl.

• Extraction:

  • Extract the fatty acids twice with 3 mL of ethyl acetate.

  • Evaporate the pooled organic phases to dryness under a stream of nitrogen.

• Derivatization:

  • To the dried extract, add 100 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Incubate at 80°C for 60 minutes to form trimethylsilyl (B98337) (TMS) ethers of the hydroxyl and carboxyl groups.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Column: Use a non-polar capillary column (e.g., HP-5MS).

  • Oven Program:

    • Initial temperature: 80°C for 5 minutes.

    • Ramp 1: 3.8°C/min to 200°C.

    • Ramp 2: 15°C/min to 290°C, hold for 6 minutes.

  • Mass Spectrometry: Operate in selected ion monitoring (SIM) mode to detect characteristic ions for the TMS-derivatized 3-hydroxy fatty acids.

References

• 1. researchgate.net [researchgate.net]
• 2. Branched-chain fatty acid content of foods and estimated intake in the USA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]
• 4. Methyl 13-methyltetradecanoate [shop.labclinics.com]
• 5. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 7. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 10. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 11. escholarship.org [escholarship.org]
• 12. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases [escholarship.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Scholarly Article or Book Chapter | A targeted metabolomic protocol for short-chain fatty acids and branched-chain amino acids | ID: 8336h8545 | Carolina Digital Repository [cdr.lib.unc.edu]
• 17. researchgate.net [researchgate.net]
• 18. A targeted metabolomic protocol for short-chain fatty acids and branched-chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (S)-3-Hydroxy-13-methyltetradecanoyl-CoA: Physicochemical Properties, Analytical Methodologies, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain, branched hydroxy fatty acyl-CoA. While specific experimental data for this particular molecule is scarce in publicly available literature, this guide provides a comprehensive overview of its known properties and places it within the broader context of related lipid molecules. By examining the characteristics of its constituent parts—a C15 branched-chain fatty acid and Coenzyme A—and leveraging established analytical techniques for similar long-chain acyl-CoAs, this document serves as a valuable resource for researchers in lipidomics, metabolic disorders, and drug development. This guide details its predicted physicochemical properties, outlines robust experimental protocols for its analysis, and discusses its potential role in biological signaling pathways.

Introduction

Long-chain fatty acyl-Coenzyme A (acyl-CoA) esters are pivotal intermediates in a multitude of metabolic and signaling pathways. They are the activated forms of fatty acids, primed for catabolism through β-oxidation, anabolic processes like glycerolipid synthesis, or for regulatory functions. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a specific stereoisomer of a branched-chain 3-hydroxyacyl-CoA. The presence of a methyl branch and a hydroxyl group suggests its involvement in specialized metabolic pathways, potentially related to the metabolism of branched-chain fatty acids. Understanding the properties and biological roles of such unique lipid molecules is crucial for elucidating complex metabolic networks and for the development of targeted therapeutics for metabolic diseases.

Physicochemical Properties

Table 1: Physicochemical Properties of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Property	Value	Source
Chemical Formula	C35H62N7O18P3S	HMDB
Average Molecular Weight	993.889 g/mol	HMDB
Monoisotopic Molecular Weight	993.308488441 g/mol	HMDB
IUPAC Name	{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({hydroxy[3-hydroxy-3-({2-[(2-{[(3S)-3-hydroxytetradecanoyl]sulfanyl}ethyl)carbamoyl]ethyl}carbamoyl)-2,2-dimethylpropoxy]phosphoryl}oxy)phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid	HMDB
InChI Key	OXBHKMHNDGRDCZ-UOBIXJHKSA-N	HMDB

Table 2: Physicochemical Properties of 13-Methyltetradecanoic Acid

Property	Value	Source
Chemical Formula	C15H30O2	PubChem[1]
Molecular Weight	242.4 g/mol	PubChem[1]
IUPAC Name	13-methyltetradecanoic acid	PubChem[1]
InChI Key	ZOCYQVNGROEVLU-UHFFFAOYSA-N	PubChem[1]

Experimental Protocols

The analysis of long-chain acyl-CoAs like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA presents challenges due to their low abundance and instability in aqueous solutions.[2] However, robust methods utilizing liquid chromatography-mass spectrometry (LC-MS) have been developed for their extraction, purification, and quantification.

Extraction and Solid-Phase Purification of Long-Chain Acyl-CoAs from Tissues

This protocol is adapted from methods developed for the analysis of long-chain acyl-CoAs in biological samples.[3][4][5]

Materials:

• Frozen tissue sample

• 100 mM Potassium Phosphate Monobasic (KH2PO4), pH 4.9

• Acetonitrile (ACN)

• 2-Propanol

• Methanol

• Internal standards (e.g., odd-chain length fatty acyl-CoAs)

• Oligonucleotide purification cartridges

Procedure:

• Homogenize approximately 40-100 mg of frozen tissue on ice in a freshly prepared solution of 100 mM KH2PO4 (pH 4.9) and ACN:2-propanol:methanol.[5][6]

• Add an appropriate amount of internal standard to the homogenate.

• Vortex the homogenate vigorously and sonicate to ensure complete cell lysis and extraction.

• Centrifuge at high speed (e.g., 16,000 x g) at 4°C to pellet cellular debris.

• Collect the supernatant containing the acyl-CoAs.

• For further purification, apply the supernatant to an oligonucleotide purification column.

• Wash the column to remove interfering substances.

• Elute the acyl-CoAs using an appropriate solvent, such as 2-propanol.[5]

• Concentrate the eluent under a stream of nitrogen before LC-MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the method of choice for the sensitive and specific quantification of a wide range of acyl-CoA species.[7][8]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UPLC) system

• Tandem Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole)

Chromatographic Conditions (Example): [6]

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: 15 mM Ammonium Hydroxide (NH4OH) in water

• Mobile Phase B: 15 mM NH4OH in ACN

• Gradient: A binary gradient starting with a low percentage of solvent B, increasing to elute the long-chain acyl-CoAs.

• Flow Rate: 0.4 mL/min

• Column Temperature: 35°C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Transitions: For (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, the precursor ion would be its [M+H]+. A characteristic product ion would be monitored, often corresponding to a neutral loss of the ADP moiety (507 Da).[9]

Visualization of Workflows and Pathways

Experimental Workflow for Acyl-CoA Analysis

The following diagram illustrates a typical workflow for the analysis of long-chain acyl-CoAs from biological samples.

A generalized workflow for the extraction and analysis of long-chain acyl-CoAs.

Potential Biological Role in Signaling

Branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα), a nuclear receptor that plays a critical role in the regulation of lipid metabolism.[10][11] The binding of these acyl-CoAs to PPARα can modulate the transcription of genes involved in fatty acid oxidation.

Hypothesized signaling pathway involving branched-chain fatty acyl-CoA activation of PPARα.

Biological Significance and Future Directions

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is an intermediate in the mitochondrial elongation of fatty acids. The "S" configuration at the 3-hydroxy position is consistent with intermediates in the standard β-oxidation and fatty acid synthesis pathways. The presence of the 13-methyl branch suggests it is derived from the metabolism of branched-chain fatty acids, which are obtained from the diet or synthesized by gut microbiota.

Branched-chain fatty acids are known to influence the fluidity of cell membranes and have been implicated in various signaling roles.[12][13] As their CoA esters, they can act as allosteric regulators of enzymes and as ligands for nuclear receptors like PPARα.[10][11][14] Deficiencies in the enzymes that metabolize 3-hydroxyacyl-CoAs can lead to severe metabolic disorders, often characterized by hypoketotic hypoglycemia and hepatopathy.[15]

Future research should focus on the precise enzymatic pathways that produce and metabolize (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Elucidating its specific biological functions will be critical. This may involve targeted metabolomics studies in various disease models, as well as in vitro assays to determine its affinity for and activation of nuclear receptors and other potential protein targets. The development of specific antibodies and chemical probes would also greatly facilitate the study of this and other rare lipid species.

Conclusion

While (S)-3-Hydroxy-13-methyltetradecanoyl-CoA remains a sparsely characterized molecule, its structural features place it at the intersection of branched-chain fatty acid metabolism and the broader landscape of lipid-mediated signaling. This technical guide provides a foundational understanding of its predicted properties and offers a clear framework for its experimental investigation using state-of-the-art analytical techniques. For researchers in lipidomics and drug development, the study of such non-canonical lipid species represents a promising frontier for discovering novel regulatory mechanisms and therapeutic targets in metabolic diseases.

References

• 1. 13-Methyltetradecanoic Acid | C15H30O2 | CID 151014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Determination of individual long-chain fatty acyl-CoA esters in heart and skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]
• 13. researchgate.net [researchgate.net]
• 14. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: a severe fatty acid oxidation disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) intermediate involved in fatty acid biosynthesis. The accurate quantification of this and other acyl-CoAs is crucial for understanding metabolic pathways, identifying biomarkers for metabolic diseases, and in the development of therapeutic agents. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for the analysis of acyl-CoAs due to its high sensitivity, specificity, and throughput. This application note provides a detailed protocol for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in biological matrices using LC-MS/MS.

Analytical Method Overview

This method employs a robust sample preparation procedure involving solid-phase extraction (SPE) to isolate and concentrate long-chain acyl-CoAs from tissue samples. Separation is achieved using reversed-phase liquid chromatography coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Quantification is performed using multiple reaction monitoring (MRM).

Experimental Workflow

Figure 1: Experimental workflow for the LC-MS/MS quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Quantitative Data Summary

The following table summarizes representative quantitative performance parameters for the analysis of long-chain acyl-CoAs using LC-MS/MS. These values are based on published methods for similar analytes and may vary depending on the specific instrumentation and matrix.

Parameter	Typical Performance
Limit of Detection (LOD)	0.1 - 1.0 pmol
Limit of Quantification (LOQ)	0.5 - 5.0 pmol
Linearity (R²)	> 0.99
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Experimental Protocols

Sample Preparation (from Tissue)

Materials:

• Potassium phosphate (B84403) buffer (100 mM, pH 4.9)

• Acetonitrile (ACN)

• Isopropanol (B130326)

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol (B129727)

• Deionized water

• Nitrogen gas evaporator

• Glass homogenizer

Protocol:

• Weigh approximately 50-100 mg of frozen tissue.

• Homogenize the tissue in 1 mL of cold potassium phosphate buffer using a glass homogenizer.

• Add 1 mL of isopropanol and continue homogenization.

• Add 2 mL of acetonitrile, vortex thoroughly, and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of 50% methanol in water.

• Elute the acyl-CoAs with 2 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  Time (min)	% B
  0.0	5
  1.0	5
  10.0	95
  12.0	95
  12.1	5

  | 15.0 | 5 |

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Gas Flow:

  • Cone Gas: 50 L/hr

  • Desolvation Gas: 800 L/hr

• MRM Transition:

  • Analyte: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

  • Precursor Ion (Q1): m/z 1008.5

  • Product Ion (Q3): m/z 501.5 (corresponding to the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety)

• Collision Energy: 30-40 eV (optimize for specific instrument)

• Dwell Time: 100 ms

Signaling Pathway Context

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is an intermediate in the fatty acid biosynthesis pathway. This pathway is a fundamental metabolic process responsible for the de novo synthesis of fatty acids from acetyl-CoA and malonyl-CoA.

Fatty Acid Biosynthesis Pathway

Figure 2: Simplified diagram of the fatty acid biosynthesis pathway.

Conclusion

The LC-MS/MS method described provides a sensitive and specific protocol for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in biological samples. This application note serves as a comprehensive guide for researchers in metabolic studies and drug development, enabling the reliable measurement of this key fatty acid intermediate. Optimization of specific parameters may be required depending on the laboratory instrumentation and sample matrix.

Application Notes and Protocols for the Mass Spectrometry Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-coenzyme A (CoA) derivative. Acyl-CoAs are central metabolites in fatty acid metabolism, serving as activated intermediates in both anabolic and catabolic pathways. The presence of a hydroxyl group at the 3-position and a methyl branch at the 13-position suggests its involvement in specific metabolic pathways, potentially related to branched-chain fatty acid oxidation. Accurate and sensitive quantification of this and related acyl-CoAs is crucial for understanding their roles in cellular physiology and disease. This document provides detailed application notes and protocols for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Sample Preparation: Extraction of Acyl-CoAs from Biological Samples

This protocol is designed for the extraction of long-chain acyl-CoAs from cultured cells or tissues.

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• Pre-chilled (-20°C) extraction solvent: Acetonitrile/Methanol (B129727)/Water (2:2:1, v/v/v)

• Internal Standard (IS): A structurally similar acyl-CoA not expected to be in the sample (e.g., C17:0-CoA)

• Centrifuge capable of 4°C and high g-force

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting:

  • For adherent cells, wash the monolayer twice with ice-cold PBS. Add 1 mL of pre-chilled extraction solvent per 10 cm dish and scrape the cells.

  • For suspension cells, pellet the cells by centrifugation (500 x g for 5 min at 4°C). Wash the pellet twice with ice-cold PBS and then resuspend in the pre-chilled extraction solvent.

• Tissue Homogenization:

  • Flash-freeze the tissue sample in liquid nitrogen immediately after collection.

  • Grind the frozen tissue to a fine powder using a mortar and pestle cooled with liquid nitrogen.

  • Add the pre-chilled extraction solvent to the powdered tissue (e.g., 1 mL per 50 mg of tissue).

• Extraction:

  • Vortex the cell lysate or tissue homogenate vigorously for 1 minute.

  • Incubate the mixture on ice for 20 minutes to allow for protein precipitation.

  • Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet cell debris and proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant containing the acyl-CoAs to a new pre-chilled tube.

• Drying and Reconstitution:

  • Dry the supernatant using a vacuum concentrator or under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis, such as 50% methanol in water with 10 mM ammonium (B1175870) acetate. The reconstitution volume should be chosen to achieve the desired concentration for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

Parameter	Recommended Conditions
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 8.5 (adjusted with ammonium hydroxide)[1]
Mobile Phase B	Acetonitrile[1]
Gradient	0-2 min: 20% B; 2-15 min: 20-95% B; 15-20 min: 95% B; 20.1-25 min: 20% B[1]
Flow Rate	0.2 mL/min[1]
Column Temperature	40°C
Injection Volume	5-10 µL

MS/MS Parameters:

Acyl-CoAs are typically analyzed in positive ion mode due to the high ionization efficiency of the quaternary amine of the CoA moiety. A characteristic fragmentation of acyl-CoAs in positive ion mode is the neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety (507.0 Da)[2][3][4].

Parameter	Recommended Settings
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150°C
Desolvation Gas Flow	600 - 800 L/hr
Collision Gas	Argon

Predicted MRM Transition for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA:

To determine the MRM transition, the molecular weight of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA must first be calculated.

• 13-methyltetradecanoic acid: C15H30O2, Molar Mass = 242.40 g/mol

• 3-hydroxy-13-methyltetradecanoic acid: C15H30O3, Molar Mass = 258.40 g/mol

• Coenzyme A: C21H36N7O16P3S, Molar Mass = 767.53 g/mol

• (S)-3-Hydroxy-13-methyltetradecanoyl-CoA: C36H64N7O18P3S, Molar Mass = 1007.93 g/mol

The precursor ion ([M+H]+) will be at m/z 1008.9. The product ion will result from the neutral loss of 507.0 Da.

• Product Ion m/z = 1008.9 - 507.0 = 501.9

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	1008.9	501.9	To be optimized
Example Internal Standard (C17:0-CoA)	1020.5	513.5	To be optimized

Note: Collision energy should be optimized for the specific instrument and analyte to achieve the maximum signal intensity.

Data Presentation

The following table summarizes typical quantitative parameters for the analysis of long-chain acyl-CoAs. These values are based on published methods for similar analytes and should be established for each specific assay.

Analyte	Retention Time (min)	Limit of Detection (LOD) (fmol)	Limit of Quantification (LOQ) (fmol)	Linearity (R²)
Palmitoyl-CoA (C16:0)	~12.5	~1-5	~5-10	>0.99
Stearoyl-CoA (C18:0)	~14.0	~1-5	~5-10	>0.99
Oleoyl-CoA (C18:1)	~13.8	~1-5	~5-10	>0.99

Visualizations

Experimental Workflow

References

• 1. youtube.com [youtube.com]
• 2. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of the isofatty acid 13-methyl-tetradecanoic acid and its triglyceride | Grasas y Aceites [grasasyaceites.revistas.csic.es]

Application Notes and Protocols: Extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-Coenzyme A (CoA) thioester. Acyl-CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids[1][2]. The accurate and efficient extraction and quantification of specific acyl-CoA species from cellular samples are essential for understanding their roles in metabolic regulation in both normal physiological and disease states.

This document provides a detailed protocol for the extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from cultured mammalian cells. The methodology is synthesized from established and validated protocols for the extraction of long-chain and hydroxyacyl-CoAs[3][4][5][6]. The protocol is designed to ensure high recovery rates and sample stability for subsequent analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[4][7][8][9].

Data Presentation

The successful extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA should be followed by accurate quantification. The table below provides a template with hypothetical data illustrating the expected outcomes from a typical experiment comparing acyl-CoA levels in treated versus untreated cells.

Acyl-CoA Species	Untreated Cells (pmol/10^6 cells)	Treated Cells (pmol/10^6 cells)	Fold Change
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	1.5 ± 0.2	4.8 ± 0.5	3.2
Palmitoyl-CoA (C16:0)	10.2 ± 1.1	9.8 ± 0.9	0.96
Stearoyl-CoA (C18:0)	7.5 ± 0.8	7.1 ± 0.6	0.95
Oleoyl-CoA (C18:1)	15.3 ± 1.5	14.9 ± 1.2	0.97

• Caption: Hypothetical quantitative analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other long-chain acyl-CoAs in cultured cells. Data are presented as mean ± standard deviation.

Experimental Workflow

Caption: Workflow for the extraction and analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from cells.

Experimental Protocols

This protocol is adapted from established methods for long-chain acyl-CoA extraction and is suitable for various cultured cell types[5][6].

Materials and Reagents

• Cultured mammalian cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade), pre-chilled to -20°C

• Acetonitrile (B52724) (ACN, LC-MS grade)[3]

• Isopropanol (LC-MS grade)

• Potassium phosphate (B84403) (KH2PO4) buffer (100 mM, pH 4.9), ice-cold[3][5]

• Internal standard (e.g., Heptadecanoyl-CoA or a 13C-labeled analogue)

• Solid-Phase Extraction (SPE) columns (e.g., weak anion exchange or C18)[1][4]

• SPE column conditioning, washing, and elution solvents (specific to the chosen column, e.g., methanol, ammonium (B1175870) hydroxide (B78521), formic acid)[5]

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL or 2 mL), pre-chilled

• Centrifuge capable of 15,000 x g at 4°C

• Nitrogen evaporator or vacuum concentrator

Procedure

• Cell Harvesting and Washing:

  • For adherent cells: Aspirate the culture medium. Wash the cell monolayer twice with ice-cold PBS. After the final wash, add 1 mL of ice-cold PBS and scrape the cells. Transfer the cell suspension to a pre-chilled microcentrifuge tube.

  • For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS, resuspending and pelleting the cells for each wash.

• Cell Lysis and Protein Precipitation:

  • Pellet the washed cells at 500 x g for 5 minutes at 4°C. Discard the supernatant.

  • Add 500 µL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing a known amount of internal standard to the cell pellet[3][5].

  • Immediately add 1 mL of a pre-chilled organic solvent mixture (e.g., acetonitrile/isopropanol, 3:1 v/v)[10].

  • Vortex vigorously for 1 minute to ensure complete lysis and protein precipitation.

• Homogenization and Supernatant Collection:

  • Further homogenize the lysate by sonication on ice (e.g., 3 cycles of 10 seconds on, 30 seconds off).

  • Centrifuge the homogenate at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Avoid disturbing the pellet.

• Solid-Phase Extraction (SPE) Purification:

  • Column Conditioning: Condition the SPE column according to the manufacturer's instructions. For a weak anion exchange column, this typically involves sequential washes with methanol, water, and the equilibration buffer.

  • Sample Loading: Load the supernatant from step 3 onto the conditioned SPE column.

  • Washing: Wash the column to remove interfering substances. The wash solution should be strong enough to elute neutral and cationic molecules but weak enough to retain the anionic acyl-CoAs.

  • Elution: Elute the acyl-CoAs from the column using an appropriate elution solvent. For anion exchange columns, this is typically a solvent containing a salt or a base (e.g., methanol with ammonium hydroxide)[5].

• Sample Concentration and Reconstitution:

  • Dry the eluted sample under a gentle stream of nitrogen at room temperature or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent suitable for LC-MS analysis (e.g., 50% methanol in water with 0.1% formic acid or 50 mM ammonium acetate)[6]. The choice of reconstitution solvent is critical for acyl-CoA stability and chromatographic performance.

• LC-MS/MS Analysis:

  • Transfer the reconstituted sample to an autosampler vial for analysis.

  • Separate the acyl-CoAs using reverse-phase liquid chromatography, often with a C18 column[3][4]. A gradient elution with solvents such as acetonitrile and water containing a pH modifier like ammonium hydroxide or formic acid is typically employed[4][7].

  • Detect and quantify (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode with selected reaction monitoring (SRM)[4][7].

Signaling Pathway Context

While a specific signaling pathway for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is not established, 3-hydroxyacyl-CoAs are known intermediates in the β-oxidation of fatty acids. This process occurs in the mitochondria and peroxisomes and is fundamental to cellular energy homeostasis.

Caption: Generalized pathway of fatty acid β-oxidation showing the formation of 3-hydroxyacyl-CoAs.

References

• 1. Isolation and quantitation of long-chain acyl-coenzyme A esters in brain tissue by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 9. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes: Tracing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA with Stable Isotopes

The study of fatty acid metabolism is crucial for understanding numerous physiological and pathological processes. Branched-chain fatty acids (BCFAs), such as those derived from 13-methyltetradecanoic acid, and their metabolic intermediates, play significant roles in cellular signaling, membrane structure, and energy metabolism. The metabolism of branched-chain amino acids (BCAAs) is intricately linked to the synthesis of these unique lipids[1][2]. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate in the mitochondrial elongation of branched-chain fatty acids[3].

Stable isotope tracing provides a powerful methodology to quantitatively track the metabolic fate of precursors into specific molecules like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. By introducing precursors labeled with stable isotopes (e.g., ¹³C or ²H), researchers can elucidate the biosynthetic pathways, measure the rate of synthesis (flux), and understand how these processes are regulated under various conditions. This approach is invaluable in drug development for identifying metabolic targets and in clinical research for understanding diseases where BCAA metabolism is dysregulated, such as diabetes and certain metabolic disorders[2][4].

The primary analytical technique for these tracing studies is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method offers high sensitivity and specificity for the detection and quantification of low-abundance acyl-CoA species from complex biological matrices[5][6][7].

Metabolic Pathway and Experimental Workflow

The biosynthesis of 13-methyltetradecanoyl-CoA begins with a branched-chain primer, which is derived from the catabolism of branched-chain amino acids like isoleucine or valine[2][8]. This primer then undergoes elongation cycles in the mitochondria. The following diagram illustrates the likely biosynthetic pathway leading to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the general workflow for a stable isotope tracing experiment.

Caption: Biosynthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Stable isotope tracing experimental workflow.

Protocols

Protocol 1: Cell Culture and Stable Isotope Labeling

This protocol is a general guideline and should be adapted based on the specific cell line and experimental goals.

• Cell Seeding: Plate cells at a desired density in standard growth medium and allow them to adhere and reach the desired confluency (typically 60-80%).

• Media Preparation: Prepare the labeling medium. For example, for ¹³C tracing from a BCAA, use a custom medium lacking the natural amino acid and supplement it with the desired concentration of the labeled amino acid (e.g., [U-¹³C]Isoleucine).

• Labeling Initiation:

  • Aspirate the standard growth medium from the cell culture plates.

  • Wash the cells twice with pre-warmed phosphate-buffered saline (PBS) to remove any residual unlabeled precursors[9].

  • Add the pre-warmed labeling medium to the cells. This marks time zero (t=0) of the experiment.

• Time-Course Collection:

  • Incubate the cells for various time points (e.g., 0, 2, 4, 8, 12, 24 hours) to monitor the incorporation of the label over time.

  • At each time point, harvest the cells for acyl-CoA extraction.

Protocol 2: Acyl-CoA Extraction from Cultured Cells

This protocol is adapted from methods designed for the robust extraction of acyl-CoAs[5][10].

• Cell Harvesting:

  • Place the culture plate on ice.

  • Aspirate the labeling medium.

  • Wash the cell monolayer twice with ice-cold PBS.

  • Add 1 mL of an ice-cold extraction solvent (e.g., 2:1:1 methanol:acetonitrile:water) to the plate.

  • Scrape the cells and collect the cell suspension in a microcentrifuge tube.

• Lysis and Precipitation:

  • Vortex the tube vigorously for 1 minute.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new clean tube.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 95:5 water:acetonitrile with appropriate additives) for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This protocol outlines a general method for the analysis of long-chain acyl-CoAs[7][10]. Instrument parameters will need to be optimized.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating acyl-CoAs.

  • Mobile Phase A: Water with 10 mM ammonium (B1175870) acetate (B1210297) or a similar buffer.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to a high percentage to elute the hydrophobic long-chain acyl-CoAs.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally more sensitive for acyl-CoAs[7].

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: The precursor ion will be the [M+H]⁺ of the analyte. The product ion is typically a fragment corresponding to the acyl chain loss or a characteristic fragment of the CoA moiety[5]. The exact masses will depend on the isotopic tracer used. For a precursor labeled with [U-¹³C]Isoleucine, the resulting (S)-3-Hydroxy-13-methyltetradecanoyl-CoA will have a corresponding mass shift.

Data Presentation

Quantitative data from stable isotope tracing experiments are typically presented in tables. Below are examples of how to structure this data.

Table 1: Hypothetical MRM Transitions for LC-MS/MS Analysis

This table outlines the precursor and product ion m/z values for the unlabeled (M+0) and a hypothetical fully labeled (M+X, from a ¹³C-labeled precursor) (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)
Unlabeled (M+0)	Calculated Mass	Fragment Mass	Optimized Value
Labeled (M+X)	Calculated Mass + X	Fragment Mass + X	Optimized Value

Note: The exact m/z values must be calculated based on the chemical formula of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the specific isotopic label used.

Table 2: Example Quantitative Results of a Tracing Experiment

This table shows the percentage of the labeled form of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA relative to the total pool of this metabolite at different time points after the introduction of a labeled precursor.

Time Point (hours)	Total Peak Area (Unlabeled + Labeled)	Labeled Peak Area	% Enrichment (Labeled/Total * 100)
0	1,500,000	0	0.0%
2	1,550,000	155,000	10.0%
4	1,600,000	480,000	30.0%
8	1,580,000	948,000	60.0%
12	1,620,000	1,296,000	80.0%
24	1,600,000	1,440,000	90.0%

References

• 1. Catabolism of Branched Chain Amino Acids Contributes Significantly to Synthesis of Odd-Chain and Even-Chain Fatty Acids in 3T3-L1 Adipocytes | PLOS One [journals.plos.org]
• 2. Branched Chain Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for (S)-3-Hydroxytetradecanoyl-CoA (HMDB0003934) [hmdb.ca]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Branched-chain amino acids: physico-chemical properties, industrial synthesis and role in signaling, metabolism and energy production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Experiments with (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA. While specific biological functions of this molecule are not extensively documented, its structure suggests potential involvement in several cellular processes related to lipid metabolism and signaling. Branched-chain fatty acids are known to influence cell membrane fluidity and can serve as precursors for the synthesis of complex lipids. The hydroxyl group at the 3-position is a key intermediate in fatty acid β-oxidation, suggesting a role in cellular energy homeostasis.[1][2] This document provides detailed application notes and protocols for investigating the cellular effects of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in cell-based experiments.

Hypothesized Biological Functions and Applications

Based on its structure, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA may be involved in:

• Mitochondrial Function: As an intermediate of β-oxidation, it may influence mitochondrial respiration and energy production. Accumulation of long-chain 3-hydroxy fatty acids has been shown to uncouple oxidative phosphorylation in heart mitochondria.[3]

• Cell Signaling: Fatty acyl-CoAs can act as signaling molecules, modulating the activity of various enzymes and transcription factors.[4] 3-hydroxy fatty acids have been shown to possess anti-inflammatory and anti-phagocytic properties.[5]

• Lipid Synthesis: It may be incorporated into complex lipids such as triglycerides and phospholipids, thereby altering membrane composition and function.[2][6]

• Apoptosis: Certain branched-chain and hydroxy fatty acids have been demonstrated to induce apoptosis in cancer cell lines.[7][8]

These potential functions make (S)-3-Hydroxy-13-methyltetradecanoyl-CoA a molecule of interest for research in metabolic disorders, inflammation, and oncology.

Data Presentation: Representative Intracellular Acyl-CoA Concentrations

The following table summarizes representative concentrations of various long-chain acyl-CoA species in different mammalian cell lines. This data, adapted from published literature, provides a baseline for expected physiological concentrations and can aid in determining appropriate treatment concentrations for in vitro studies. Note that the intracellular concentration of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is not yet established and will need to be determined experimentally.

Acyl-CoA Species	HepG2 (pmol/10⁶ cells)	MCF7 (pmol/mg protein)	RAW 264.7 (pmol/mg protein)
C14:0-CoA	~1.5	~2.5	~1.5
C16:0-CoA	~10.0	~12.0	~4.0
C18:0-CoA	~5.0	~8.0	~2.5
C18:1-CoA	~8.0	~7.0	~3.0
C20:0-CoA	~0.5	~1.0	<0.5

Data is representative and compiled from various sources. Actual concentrations can vary based on cell type, culture conditions, and analytical methods.

Experimental Protocols

Protocol 1: Preparation and Delivery of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA to Cultured Cells

Objective: To prepare a stock solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and deliver it to cultured cells. Due to the amphipathic nature of fatty acyl-CoAs, proper solubilization is crucial for cellular uptake and activity.

Materials:

• (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture medium appropriate for the cell line

• Ultrasonic water bath

Procedure:

• Preparation of Fatty Acyl-CoA:BSA Complex: a. Prepare a 10 mM stock solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in a suitable organic solvent (e.g., ethanol (B145695) or DMSO). b. Prepare a 1 mM solution of fatty acid-free BSA in sterile PBS. c. While vortexing the BSA solution, slowly add the fatty acyl-CoA stock solution to achieve the desired molar ratio (e.g., 2:1 fatty acyl-CoA to BSA). d. Incubate the mixture at 37°C for 30 minutes with gentle agitation to allow for complex formation. e. Sterile filter the complex solution through a 0.22 µm filter.

• Cell Treatment: a. Culture cells to the desired confluency in a suitable multi-well plate. b. The day before the experiment, replace the growth medium with a serum-free or low-serum medium to minimize interference from serum components. c. On the day of the experiment, dilute the fatty acyl-CoA:BSA complex in a serum-free medium to the desired final concentrations (e.g., 1, 10, 50, 100 µM). d. As a vehicle control, use a BSA solution treated with the same amount of organic solvent used for the fatty acyl-CoA stock. e. Remove the medium from the cells and add the treatment or control medium. f. Incubate the cells for the desired time period (e.g., 1, 6, 12, 24 hours) at 37°C in a CO₂ incubator.

Protocol 2: Analysis of Cellular Uptake and Metabolism by LC-MS/MS

Objective: To quantify the intracellular levels of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its potential metabolites.

Materials:

• Treated and control cells from Protocol 1

• Ice-cold PBS

• Ice-cold methanol (B129727)

• Cell scraper

• Microcentrifuge tubes, pre-chilled

• Centrifuge capable of 4°C operation

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Cell Harvesting and Extraction: a. After the incubation period, place the cell culture plates on ice. b. Aspirate the medium and wash the cells twice with ice-cold PBS. c. Add 1 mL of ice-cold methanol to each well and scrape the cells. d. Transfer the cell lysate to a pre-chilled microcentrifuge tube. e. Vortex the samples vigorously for 1 minute. f. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Sample Preparation for LC-MS/MS: a. Transfer the supernatant containing the acyl-CoAs to a new tube. b. Dry the extract under a stream of nitrogen or using a vacuum concentrator. c. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).

• LC-MS/MS Analysis: a. Analyze the samples using a validated LC-MS/MS method for the detection and quantification of long-chain acyl-CoAs. b. Use an internal standard (e.g., a deuterated version of the analyte or a structurally similar acyl-CoA of a different chain length) for accurate quantification. c. Monitor for potential metabolites, such as the corresponding fatty acid (3-hydroxy-13-methyltetradecanoic acid) or downstream products of β-oxidation.

Protocol 3: Assessment of Mitochondrial Respiration

Objective: To determine the effect of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA on mitochondrial function using a Seahorse XF Analyzer.

Materials:

• Seahorse XF Analyzer and consumables

• Treated and control cells from Protocol 1

• Seahorse XF Base Medium

• Glucose, pyruvate, and glutamine

• Oligomycin, FCCP, and Rotenone/Antimycin A

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density.

• Cell Treatment: Treat cells with (S)-3-Hydroxy-13-methyltetradecanoyl-CoA as described in Protocol 1 for the desired duration.

• Assay Preparation: a. One hour before the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine, and incubate at 37°C in a non-CO₂ incubator. b. Prepare the mitochondrial stress test drug solutions (oligomycin, FCCP, and rotenone/antimycin A) in the assay medium.

• Seahorse XF Assay: a. Calibrate the Seahorse XF Analyzer. b. Load the cell plate and the drug plate into the analyzer. c. Run the mitochondrial stress test protocol to measure basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

• Data Analysis: Normalize the oxygen consumption rate (OCR) data to cell number or protein concentration. Compare the respiratory parameters between treated and control cells.

Protocol 4: Evaluation of Apoptosis

Objective: To assess the pro-apoptotic potential of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Materials:

• Treated and control cells from Protocol 1

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment, harvest both adherent and floating cells. Centrifuge to pellet the cells.

• Staining: a. Wash the cells with cold PBS. b. Resuspend the cells in 1X Binding Buffer provided in the kit. c. Add Annexin V-FITC and PI to the cell suspension. d. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: a. Add 1X Binding Buffer to each tube. b. Analyze the samples on a flow cytometer within one hour. c. Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells.

• Data Analysis: Quantify the percentage of cells in each quadrant and compare the results between treated and control groups.

Mandatory Visualizations

Caption: Hypothetical metabolic pathways of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Experimental workflow for analyzing cellular uptake and metabolism.

Caption: A potential signaling pathway for inducing apoptosis.

References

• 1. Discovery and Characterization of the 3-Hydroxyacyl-ACP Dehydratase Component of the Plant Mitochondrial Fatty Acid Synthase System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Physiologic and pathologic effects of dietary free fatty acids on cells of the joint - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-amoeba Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of hydroxy fatty acid and triacylglycerol metabolism-related genes in lesquerella through seed transcriptome analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Incorporation of branched-chain fatty acid into cellular lipids and caspase-independent apoptosis in human breast cancer cell line, SKBR-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Saturated Hydroxy Fatty Acids Exhibit a Cell Growth Inhibitory Activity and Suppress the Cytokine-Induced β-Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Function Using Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a crucial intermediate in the mitochondrial beta-oxidation of branched-chain fatty acids. Its metabolism is dependent on the enzymatic activity of long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), a component of the mitochondrial trifunctional protein (MTP). Dysregulation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA metabolism, often due to LCHAD deficiency, leads to severe fatty acid oxidation disorders (FAODs) characterized by a spectrum of clinical manifestations, including hypoketotic hypoglycemia, cardiomyopathy, hepatic steatosis, and retinopathy.[1][2][3][4][5] Animal models, particularly murine models of LCHAD deficiency, are indispensable tools for investigating the pathophysiology of these disorders and for the preclinical evaluation of novel therapeutic strategies.

This document provides detailed application notes and experimental protocols for utilizing these animal models to study the function and dysfunction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA metabolism.

Animal Models

Mouse models are the most extensively used animal models for studying disorders of mitochondrial fatty acid beta-oxidation.[1] Several mouse models have been developed to mimic human LCHAD deficiency, providing valuable insights into the disease pathogenesis.

LCHAD Deficient Mouse Models

• Gene Knockout Models: A knockout mouse model for mitochondrial trifunctional protein deficiency has been created by targeting the Hadha gene, which encodes the alpha-subunit containing the LCHAD enzymatic activity.[1] These mice often exhibit a severe phenotype with neonatal lethality, hepatic steatosis, myocyte necrosis, and hypoglycemia, mirroring the severe form of the human disease.[1]

• CRISPR/Cas9 Knock-in Models: A more recent and specific model is a CRISPR/Cas9 knock-in mouse carrying the common human LCHAD deficiency mutation, G1528C in the Hadha gene.[6] This model recapitulates many aspects of the human LCHADD phenotype, including a distinct retinal phenotype.[6]

Table 1: Phenotypes of LCHAD Deficient Mouse Models

Phenotype	Description	Mouse Model Reference
Hepatic Steatosis	Accumulation of fat in the liver.	MTP knockout (Hadha gene knockout)[1]
Cardiomyopathy	Disease of the heart muscle.	MTP knockout (Hadha gene knockout)[1]
Hypoketotic Hypoglycemia	Low blood sugar without the compensatory production of ketones.	MTP knockout (Hadha gene knockout)[1]
Retinopathy	Disease of the retina.	CRISPR/Cas9 G1528C Hadha knock-in[6]
RPE Disruption	Disruption of the retinal pigment epithelium.	CRISPR/Cas9 G1528C Hadha knock-in[6]

Table 2: Quantitative Data from LCHAD Deficient Mouse Models

Parameter	Wild-Type (WT)	LCHAD Deficient	Method	Reference
Retinal Pigment Epithelium (RPE) Disruption	47% of mice show some level of disruption	88% of mice show some level of disruption	Histology (H&E staining)	[6]
Severe RPE Phenotype (rigidity loss and dropout)	0%	35% (23% rigidity loss, 12% dropout)	Histology (H&E staining)	[6]
Macrophage Infiltration in Retina	Baseline	Doubled compared to WT	Immunohistochemistry (CD68 staining)	[6]

Experimental Protocols

Measurement of Fatty Acid β-Oxidation in Isolated Mouse Hepatocytes

This protocol is adapted from established methods to measure the rate of fatty acid beta-oxidation in hepatocytes isolated from LCHAD deficient mice and wild-type controls.[7][8]

Materials:

• Collagenase solution

• Perfusion buffer

• Hepatocyte wash medium

• Krebs-Ringer bicarbonate buffer supplemented with 1% BSA

• [1-¹⁴C]palmitic acid or other radiolabeled fatty acid

• Scintillation fluid and counter

Procedure:

• Hepatocyte Isolation:

  • Anesthetize the mouse according to approved institutional protocols.

  • Perform a laparotomy to expose the portal vein.

  • Cannulate the portal vein and perfuse the liver with pre-warmed perfusion buffer to wash out the blood.

  • Switch to a collagenase-containing buffer to digest the liver matrix.

  • Once digested, carefully remove the liver and transfer it to a petri dish containing wash medium.

  • Gently dissociate the liver to release the hepatocytes.

  • Filter the cell suspension through a nylon mesh to remove undigested tissue.

  • Wash the hepatocytes by centrifugation at low speed and resuspend in fresh wash medium.

  • Determine cell viability using trypan blue exclusion.

• Fatty Acid Oxidation Assay:

  • Resuspend the isolated hepatocytes in Krebs-Ringer bicarbonate buffer with 1% BSA.

  • Pre-incubate the cell suspension at 37°C for 15 minutes.

  • Initiate the reaction by adding [1-¹⁴C]palmitic acid to a final concentration of 100-200 µM.

  • Incubate for 30-60 minutes at 37°C with gentle shaking.

  • Stop the reaction by adding perchloric acid to precipitate proteins.

  • Centrifuge to pellet the protein and collect the supernatant.

  • The supernatant contains the acid-soluble metabolites (ASMs), which include ¹⁴C-labeled acetyl-CoA and other short-chain acyl-CoAs produced during beta-oxidation.

  • Quantify the radioactivity in the supernatant using a scintillation counter.

  • Normalize the results to the amount of protein in the cell pellet.

Measurement of Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) Activity

This spectrophotometric assay measures the activity of LCHAD in tissue homogenates from mice.[9][10][11]

Materials:

• Tissue homogenization buffer (e.g., potassium phosphate (B84403) buffer)

• Substrate: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA (or a suitable long-chain 3-hydroxyacyl-CoA substrate)

• NAD⁺ (Nicotinamide adenine (B156593) dinucleotide)

• Spectrophotometer

Procedure:

• Tissue Homogenization:

  • Euthanize the mouse and collect the tissue of interest (e.g., liver, heart, muscle).

  • Homogenize the tissue in ice-cold homogenization buffer.

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the supernatant.

• Enzyme Activity Assay:

  • In a cuvette, prepare a reaction mixture containing the tissue homogenate, NAD⁺, and buffer.

  • Initiate the reaction by adding the (S)-3-Hydroxyacyl-CoA substrate.

  • Monitor the increase in absorbance at 340 nm, which corresponds to the reduction of NAD⁺ to NADH.

  • Calculate the enzyme activity based on the rate of NADH formation and normalize to the protein concentration.

Quantitative Analysis of Acyl-CoAs in Mouse Tissues by LC-MS/MS

This protocol provides a method for the sensitive and specific quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other acyl-CoAs in mouse tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12][13][14][15]

Materials:

• Internal standards (e.g., ¹³C-labeled acyl-CoAs)

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Quickly excise and freeze the tissue in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen tissue in a suitable extraction solvent (e.g., acetonitrile/water) containing internal standards.

  • Centrifuge to pellet precipitated proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the extracted sample onto a reverse-phase LC column.

  • Separate the acyl-CoAs using a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).

  • Detect and quantify the acyl-CoAs using a mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for each acyl-CoA, including (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, should be used.

  • Calculate the concentration of each acyl-CoA by comparing its peak area to that of the corresponding internal standard.

Signaling Pathways and Workflows

Mitochondrial Beta-Oxidation Pathway

The following diagram illustrates the central role of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and LCHAD in the mitochondrial beta-oxidation of long-chain fatty acids.

Caption: Mitochondrial beta-oxidation pathway.

Experimental Workflow for Studying LCHAD Deficiency in Mice

This workflow outlines the key steps for investigating the functional consequences of LCHAD deficiency in a mouse model.

Caption: Experimental workflow for LCHAD deficiency studies.

Logical Relationship of LCHAD Deficiency and Pathophysiology

This diagram illustrates the logical progression from LCHAD deficiency to the observed clinical manifestations.

Caption: Pathophysiology of LCHAD deficiency.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 5. Long-chain 3-hydroxyacyl-coenzyme A dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. | Semantic Scholar [semanticscholar.org]
• 9. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography–electrospray ionization mass spectrometry [periodicos.capes.gov.br]
• 13. biorxiv.org [biorxiv.org]
• 14. royalsocietypublishing.org [royalsocietypublishing.org]
• 15. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Separation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Diastereomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-CoA thioester. Acyl-CoA molecules are central to numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids. The presence of multiple chiral centers in molecules like 3-Hydroxy-13-methyltetradecanoyl-CoA results in the existence of stereoisomers. The specific stereochemistry of these molecules can significantly impact their biological activity and metabolic fate. Therefore, the ability to separate and quantify these isomers is crucial for research in metabolism, drug discovery, and diagnostics.

This application note provides a detailed protocol for the separation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA diastereomers using High-Performance Liquid Chromatography (HPLC). Given the limited availability of specific experimental data for this particular molecule in scientific literature, the methodologies presented here are based on established methods for the separation of structurally similar long-chain 3-hydroxyacyl-CoA and other chiral lipid molecules.[1][2]

Principle of Separation

The separation of the diastereomers of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is achieved by leveraging subtle differences in their physicochemical properties. This protocol utilizes reversed-phase HPLC, where the stationary phase is nonpolar and the mobile phase is polar. While reversed-phase HPLC is generally not suitable for resolving enantiomers without a chiral stationary phase, it can be effective for separating diastereomers.[1] The separation is based on differential partitioning of the isomers between the stationary and mobile phases, influenced by factors such as hydrophobicity and subtle conformational differences imparted by the stereochemistry at the chiral centers. A C18 column is a common choice for the separation of acyl-CoA derivatives.[3][4] The mobile phase typically consists of an aqueous buffer and an organic modifier, with the gradient adjusted to achieve optimal resolution. Detection is commonly performed using a UV detector at 254 nm, as the adenine (B156593) moiety of Coenzyme A has a strong absorbance at this wavelength.[1][3]

Experimental Protocol

Materials and Reagents

• Solvents: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), Water (HPLC grade, 18.2 MΩ·cm), Chloroform (ACS grade)[3]

• Buffers: Potassium phosphate, monobasic (KH₂PO₄), Potassium phosphate, dibasic (K₂HPO₄)

• Sample: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standard or sample extract.

• Solid-Phase Extraction (SPE) Cartridges: C18 SPE cartridges for sample cleanup if necessary.

Instrumentation

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and UV detector.

• HPLC Column: A reversed-phase C18 column (e.g., Spherisorb ODS II, 5 µm, 4.6 x 250 mm) is a suitable starting point.[3]

• Data Acquisition and Processing Software

Sample Preparation

For biological samples, a solid-phase extraction (SPE) cleanup is recommended to remove interfering endogenous compounds.[1]

• Extraction: Extract the acyl-CoAs from the sample matrix using an appropriate method, such as a modified Bligh-Dyer extraction.

• SPE Cleanup (if necessary):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar impurities.

  • Elute the acyl-CoAs with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried sample in the initial mobile phase.[1]

HPLC Method

The following table summarizes the recommended HPLC parameters for the separation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA diastereomers. These parameters are based on methods for similar compounds and may require optimization.

Parameter	Recommended Conditions
Column	C18 Reversed-Phase, 5 µm, 4.6 x 250 mm
Mobile Phase A	220 mM Potassium Phosphate, pH 4.0[3]
Mobile Phase B	98% Methanol / 2% Chloroform (v/v)[3]
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-35 min: 90-10% B; 35-40 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm[1][3]
Injection Volume	10 µL[1]

Data Analysis

• Integrate the peaks corresponding to the different diastereomers.

• Determine the retention time and peak area for each isomer.

• Calculate the resolution between adjacent peaks to assess the quality of the separation.

• Quantify the amount of each isomer using a calibration curve prepared from standards of known concentration.

Expected Results and Data Presentation

The described HPLC method is expected to provide baseline or near-baseline separation of the diastereomers of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. The following table presents hypothetical quantitative data for a successful separation of two diastereomers.

Diastereomer	Retention Time (min)	Peak Area (arbitrary units)	Resolution (Rs)
Isomer 1	18.5	12500	-
Isomer 2	20.2	11800	1.8

Note: The retention times and resolution are illustrative and will need to be determined experimentally.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the HPLC analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA isomers.

Caption: HPLC workflow from sample preparation to data analysis.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Resolution	Inappropriate mobile phase composition or gradient.	Optimize the gradient profile, try a different organic modifier (e.g., acetonitrile), or adjust the pH of the aqueous phase.
Column degradation.	Replace the column.
Peak Tailing	Column overload.	Reduce the injection volume or sample concentration.
Secondary interactions with the stationary phase.	Add a competing agent to the mobile phase (e.g., a small amount of triethylamine).
No Peaks Detected	Analyte degradation.	Ensure proper sample handling and storage. Use fresh samples.
Detector issue.	Check the detector lamp and settings.
Injection problem.	Verify the autosampler is functioning correctly.

Conclusion

This application note provides a comprehensive protocol for the HPLC separation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA diastereomers. While the method is based on established procedures for similar molecules, optimization may be required to achieve the desired separation for this specific analyte. The successful application of this method will enable researchers to accurately quantify individual isomers, which is essential for understanding their distinct biological roles.

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. The analysis of acyl-coenzyme A derivatives by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols for the Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA. Molecules of this class are crucial intermediates in cellular metabolism, particularly in fatty acid oxidation and biosynthesis.[1] Accurate quantification and analysis of specific acyl-CoA species are vital for understanding metabolic regulation in health and disease, and for the development of novel therapeutics targeting metabolic pathways.[1] The analysis of long-chain acyl-CoAs presents challenges due to their low abundance and inherent instability.[1] This document provides a comprehensive guide to the extraction, quantification, and data analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[2][3]

Section 1: Quantitative Data Summary

The following tables represent hypothetical quantitative data for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and related metabolites in different experimental conditions. These tables are for illustrative purposes to guide data presentation.

Table 1: Quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in Response to Drug Treatment

Cell Line	Treatment	Concentration (pmol/10^6 cells)	Standard Deviation
HepG2	Vehicle Control	0.85	0.12
HepG2	Compound X (10 µM)	2.45	0.31
MCF7	Vehicle Control	1.12	0.15
MCF7	Compound X (10 µM)	0.56	0.08

Table 2: Relative Abundance of Acyl-CoA Species in Mouse Liver Tissue

Acyl-CoA Species	Control Diet (pmol/mg tissue)	High-Fat Diet (pmol/mg tissue)	Fold Change
Palmitoyl-CoA (C16:0)	15.2	25.8	1.70
Stearoyl-CoA (C18:0)	8.9	14.2	1.60
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	0.4	1.2	3.00
Acetyl-CoA	12.1	9.8	0.81

Section 2: Experimental Protocols

Protocol 2.1: Acyl-CoA Extraction from Cultured Cells

This protocol is adapted from established methods for the extraction of acyl-CoAs from mammalian cells for LC-MS analysis.[1]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold Methanol (B129727) (MeOH)[4]

• Internal Standard (e.g., Heptadecanoyl-CoA, C17:0-CoA)[5]

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge (capable of 15,000 x g at 4°C)

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting:

  • Adherent Cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • Suspension Cells: Pellet cells by centrifugation (500 x g for 5 min at 4°C). Wash the pellet twice with ice-cold PBS.

• Lysis and Extraction:

  • Add 1 mL of ice-cold methanol, containing the internal standard, to each cell plate or pellet (typically for a 10 cm plate or ~5x10^6 cells).

  • For adherent cells, scrape the cells into the methanol. For suspension cells, resuspend the pellet in methanol.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Protein Precipitation:

  • Vortex the lysate vigorously for 1 minute.

  • Incubate on ice for 20 minutes to allow for complete protein precipitation.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.[6]

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Sample Drying:

  • Dry the supernatant using a vacuum concentrator or under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 50-100 µL of a suitable solvent for LC-MS analysis (e.g., 50% methanol in 50 mM ammonium (B1175870) acetate, pH 7).[1]

  • Vortex briefly and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet any insoluble material.

  • Transfer the final supernatant to an LC vial for analysis.

Protocol 2.2: LC-MS/MS Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 95:5 water:acetonitrile with 10 mM ammonium acetate

• Mobile Phase B: 95:5 acetonitrile:water with 10 mM ammonium acetate

• Gradient: A linear gradient from 5% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions must be optimized for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the internal standard. For long-chain acyl-CoAs, a characteristic neutral loss of 507 Da is often monitored.[2][7]

  • Example Transition for a generic C15-OH Acyl-CoA: Precursor ion [M+H]+ -> Product ion [M-507+H]+

• Collision Energy & Voltages: Optimize instrument parameters (e.g., collision energy, declustering potential) to maximize signal intensity for each analyte.[7]

Section 3: Data Analysis Software and Workflow

The analysis of raw LC-MS/MS data to obtain quantitative results for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA involves several steps. A variety of software packages, both commercial and open-source, can be utilized.

Recommended Software:

• Vendor-Specific Software: (e.g., MassHunter, Analyst) - Used for instrument control and initial data processing.

• Open-Source Software:

  • MAVEN: An open-source program for interactive processing of LC-MS-based metabolomics data, enabling metabolite quantitation.[6]

  • XCMS: A widely used open-source software for preprocessing of mass spectrometry data, including peak picking and alignment.[8][9]

  • MetaboAnalyst: A web-based platform for comprehensive metabolomics data analysis, including statistical and functional analysis.[8][10]

  • OpenMS: An open-source C++ library with Python bindings for LC/MS data management and analysis.[11]

Data Analysis Workflow:

• Data Conversion: Convert raw data files from the mass spectrometer to an open format like mzML or mzXML.

• Peak Picking & Integration: Identify and integrate the chromatographic peaks corresponding to the MRM transitions for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the internal standard using software like MAVEN or XCMS.

• Normalization: Normalize the peak area of the analyte to the peak area of the internal standard to correct for variations in sample preparation and instrument response.

• Quantification: Generate a standard curve using known concentrations of a (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standard. Use the normalized peak areas from the biological samples to determine their concentrations from the standard curve.

• Statistical Analysis: Use software like MetaboAnalyst or R to perform statistical tests (e.g., t-test, ANOVA) to identify significant differences between experimental groups.

Section 4: Visualizations

Metabolic Pathway Context

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain fatty acid derivative. Its metabolism is linked to the catabolism of branched-chain amino acids (BCAAs) like leucine, which can generate branched-chain acyl-CoA intermediates.[12] These can then enter modified beta-oxidation pathways.[13][14] The diagram below illustrates a simplified pathway showing the potential origin and fate of such molecules.

Caption: Simplified metabolic pathway of branched-chain acyl-CoAs.

Experimental and Data Analysis Workflow

The following diagram outlines the complete workflow from sample collection to final data interpretation.

Caption: Workflow for quantification of acyl-CoAs by LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of the concentration and 13C tracer enrichment of long-chain fatty acyl-coenzyme A in muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 6. lsi.princeton.edu [lsi.princeton.edu]
• 7. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hands-on: Mass spectrometry: LC-MS analysis / Mass spectrometry: LC-MS analysis / Metabolomics [training.galaxyproject.org]
• 10. MetaboAnalyst [metaboanalyst.ca]
• 11. openms.de [openms.de]
• 12. Whole-body metabolic fate of branched-chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Detection of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the detection of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in various biological samples.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and what is its biological significance?

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain hydroxy acyl-coenzyme A thioester. It is an intermediate in the metabolism of 13-methyltetradecanoic acid, a branched-chain fatty acid.[1] Branched-chain fatty acids and their metabolites are involved in various cellular processes, including the regulation of membrane fluidity and cell signaling.[2] The parent fatty acid, 13-methyltetradecanoic acid, has been shown to induce apoptosis in certain cancer cell lines, suggesting that its metabolic intermediates may also have important biological activities.[3]

Q2: What are the main challenges in detecting (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

The primary challenges in the detection of this molecule include:

• Low Abundance: Acyl-CoAs are typically present in low nanomolar concentrations in tissues and cells, requiring highly sensitive analytical methods.

• Chemical Instability: The thioester bond is susceptible to hydrolysis, especially at non-physiological pH. Acyl-CoAs can also be prone to oxidation.

• Isomeric Complexity: Distinguishing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from other positional and stereoisomers of hydroxy and branched-chain acyl-CoAs is a significant analytical challenge.[4][5][6]

• Matrix Effects: Co-extraction of other lipids and cellular components can lead to ion suppression or enhancement in mass spectrometry-based analyses.

• Lack of Commercial Standards: The unavailability of a commercially synthesized and purified standard for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA complicates absolute quantification.

Q3: What are the recommended analytical techniques for the detection of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most suitable technique due to its high sensitivity and specificity, which are necessary for detecting low-abundance acyl-CoAs and distinguishing between isomers.[7][8] Gas chromatography-mass spectrometry (GC-MS) can also be used, but typically requires derivatization of the analyte to increase its volatility.

Troubleshooting Guides

Issue 1: Low or No Signal for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Q: I am not detecting a signal for my target analyte. What are the possible causes and solutions?

A: This is a common issue that can arise from problems with sample preparation, chromatography, or mass spectrometry settings. The following decision tree and table can help you troubleshoot this issue.

Figure 1. Troubleshooting Decision Tree for Low or No Analyte Signal.

Potential Cause	Recommended Action	Expected Outcome
Analyte Degradation	Work with fresh samples and keep them on ice or at 4°C throughout the preparation process. Consider adding antioxidants like BHT to the extraction solvent.	Preservation of the thioester bond and prevention of oxidative degradation, leading to a detectable signal.
Inefficient Extraction	Optimize the extraction solvent system. A common choice is a mixture of isopropanol, acetonitrile, and water. Solid-phase extraction (SPE) with a C18 cartridge can improve recovery and sample cleanup.[9]	Increased recovery of the analyte from the sample matrix.
Poor Chromatographic Retention	Ensure the mobile phase pH is appropriate for acyl-CoA analysis (typically slightly acidic to neutral). Use a C18 reversed-phase column suitable for lipidomics.	Improved retention of the analyte on the column, leading to better separation from the solvent front.
Suboptimal MS Parameters	Infuse a standard (if available) or a related long-chain acyl-CoA to optimize source parameters (e.g., spray voltage, gas temperatures, and flow rates) and collision energy for the specific MRM transitions.	Maximized signal intensity for the parent and fragment ions.

Issue 2: Poor Peak Shape and Inconsistent Retention Times

Q: My chromatographic peaks are broad, tailing, or splitting, and the retention time is shifting between injections. How can I improve this?

A: Poor peak shape and retention time instability are often related to the chromatographic conditions or the sample matrix.

Potential Cause	Recommended Action	Expected Outcome
Column Contamination	Implement a robust column washing protocol between sample batches. If the column is heavily contaminated, consider replacing it.	Sharper peaks and more consistent retention times.
Inappropriate Mobile Phase	For long-chain acyl-CoAs, using a mobile phase with a small amount of a weak acid (e.g., 0.1% formic acid) can improve peak shape. Ensure the mobile phases are fresh and properly degassed.	Symmetrical and reproducible peaks.
Matrix Effects	Enhance sample cleanup using solid-phase extraction (SPE) to remove interfering substances like phospholipids.[9]	Reduced ion suppression and improved peak shape.
Injection of Strong Solvent	Ensure the sample is dissolved in a solvent that is weaker than or matches the initial mobile phase composition.	Elimination of peak fronting or splitting.

Issue 3: Difficulty in Distinguishing Isomers

Q: I am detecting a peak at the expected m/z, but I am unsure if it is the correct isomer. How can I confirm the identity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A: Differentiating isomers is a significant challenge in lipidomics. Here are some strategies:

• Chromatographic Separation: Optimize your LC method to achieve baseline separation of isomers. This may involve using a longer column, a shallower gradient, or a different stationary phase.

• High-Resolution Mass Spectrometry (HRMS): While HRMS cannot distinguish between isomers on its own, it can confirm the elemental composition of the detected ion, ruling out other co-eluting species with the same nominal mass.

• Tandem Mass Spectrometry (MS/MS): Carefully analyze the fragmentation pattern. While many fragments will be common to all acyl-CoAs (e.g., the loss of the Coenzyme A moiety), there may be subtle differences in the relative intensities of certain fragments that can help in identification.

• Chemical Derivatization: Derivatizing the hydroxyl group can sometimes alter the fragmentation pattern in a way that provides more structural information.

• Use of a Synthetic Standard: The most definitive way to confirm the identity of your analyte is to synthesize a pure standard of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and compare its retention time and fragmentation pattern to your sample.[10][11][12]

Experimental Protocols

Protocol 1: Extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from Cell Culture

This protocol is adapted from methods for the extraction of long-chain acyl-CoAs from cultured cells.

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• Ice-cold 10% trichloroacetic acid (TCA) in water

• Extraction Solvent: Isopropanol:Acetonitrile:Water (2:1:1, v/v/v)

• Internal Standard (e.g., C17:0-CoA)

• Centrifuge capable of 4°C and >14,000 x g

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold 10% TCA to the plate and scrape the cells.

• Transfer the cell suspension to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Discard the supernatant and resuspend the pellet in 500 µL of the Extraction Solvent containing the internal standard.

• Vortex vigorously for 1 minute to lyse the cells and precipitate proteins.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase for analysis.

Protocol 2: LC-MS/MS Analysis

This is a general LC-MS/MS method that can be optimized for your specific instrument.

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90-10% B

  • 18.1-25 min: 10% B (re-equilibration)

Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The precursor ion will be the [M+H]⁺ of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

  • A common product ion for acyl-CoAs results from the neutral loss of the phosphopantetheine-adenosine diphosphate (B83284) portion of Coenzyme A (neutral loss of 507 Da).[13]

  • Other product ions specific to the acyl chain should also be monitored.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	[To be determined based on exact mass]	[Precursor - 507.1]	[To be optimized]
C17:0-CoA (Internal Standard)	1022.5	515.4	[To be optimized]

Note: The exact m/z values and collision energies should be optimized empirically using a standard if available, or a closely related compound.

Visualizations

Metabolic Pathway

Figure 2. Proposed metabolic pathway for the formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Experimental Workflow

Figure 3. General experimental workflow for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

References

• 1. 13-Methyltetradecanoic Acid | C15H30O2 | CID 151014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of New Long Chain Acyl-CoA Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 4. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 6. sciex.com [sciex.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. escholarship.org [escholarship.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of the isofatty acid 13-methyl-tetradecanoic acid and its triglyceride | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 11. Synthesis of carbon-13-labeled tetradecanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Welcome to the technical support center for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analysis of this and other long-chain hydroxyacyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and why is its quantification important?

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a crucial intermediate in mitochondrial fatty acid elongation.[1] Its accurate quantification is vital for studying fatty acid metabolism, particularly in the context of metabolic disorders such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.[2][3] In such conditions, the impaired activity of mitochondrial trifunctional protein (TFP) leads to the accumulation of long-chain 3-hydroxyacyl-CoAs, which can be toxic.[2]

Q2: What is the most common analytical method for quantifying long-chain hydroxyacyl-CoAs?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used method for the sensitive and specific quantification of long-chain acyl-CoAs, including 3-hydroxy species.[4][5] This technique offers high selectivity through Multiple Reaction Monitoring (MRM) and can detect analytes at very low concentrations, often in the femtomole range.[6]

Q3: Why is sample preparation critical for accurate quantification?

Proper sample preparation is essential to ensure the stability and recovery of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Acyl-CoAs are susceptible to degradation, and the complex biological matrix can interfere with analysis. A robust sample preparation protocol will effectively extract the analyte, remove interfering substances, and prevent enzymatic or chemical degradation.

Q4: What are matrix effects and how can they be mitigated?

Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to either suppression or enhancement of the analyte signal and affecting the accuracy of quantification. To mitigate matrix effects, the use of a stable isotope-labeled internal standard (SIL-IS) that is structurally identical to the analyte is highly recommended. The SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing

Possible Causes:

• Column Contamination: Buildup of biological material on the analytical column.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

• Secondary Interactions: Analyte interaction with active sites on the column or in the LC system.

Solutions:

• Column Washing: Implement a robust column wash step with a strong organic solvent at the end of each run or batch.

• Optimize Mobile Phase: For long-chain acyl-CoAs, using a high pH mobile phase (e.g., pH 10.5 with ammonium (B1175870) hydroxide) can improve peak shape.[5]

• Use of Additives: Adding a small amount of a chelating agent like EDTA to the mobile phase can help reduce secondary interactions with metal ions in the system.

Issue 2: Low Signal Intensity or Poor Sensitivity

Possible Causes:

• Inefficient Extraction: The analyte is not being efficiently extracted from the sample matrix.

• Analyte Degradation: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA may be degrading during sample preparation or storage.

• Suboptimal MS/MS Parameters: Collision energy and other mass spectrometer settings may not be optimized for the analyte.

• Ion Suppression: Significant matrix effects are suppressing the analyte signal.

Solutions:

• Optimize Extraction Protocol: Experiment with different extraction solvents and techniques (e.g., solid-phase extraction) to improve recovery.

• Ensure Sample Stability: Keep samples on ice or at 4°C throughout the preparation process and analyze them as quickly as possible. Store extracts at -80°C for long-term storage.

• Optimize MS/MS Method: Perform a compound optimization experiment to determine the optimal precursor and product ions, as well as the ideal collision energy for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

• Use a Stable Isotope-Labeled Internal Standard: This will help to correct for signal suppression.

Issue 3: High Variability Between Replicates

Possible Causes:

• Inconsistent Sample Preparation: Variations in extraction efficiency or sample handling between replicates.

• Autosampler Issues: Inconsistent injection volumes.

• Analyte Instability in Autosampler: Degradation of the analyte while waiting for injection.

Solutions:

• Standardize Procedures: Ensure all sample preparation steps are performed consistently for all samples. Use of an automated liquid handler can improve precision.

• Maintain Autosampler: Regularly perform maintenance on the autosampler to ensure accurate and precise injections.

• Cool the Autosampler: Keep the autosampler tray cooled (e.g., 4°C) to minimize degradation of the analyte.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the quantification of long-chain acyl-CoAs using LC-MS/MS. Note that these values are for representative long-chain acyl-CoAs and may need to be optimized for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Parameter	C16:0-CoA	C18:1-CoA
Limit of Quantitation (LOQ)	~5 fmol	~5 fmol
Linear Range	5 fmol - 5 pmol	5 fmol - 5 pmol
Intra-assay Precision (%CV)	5-10%	5-10%
Inter-assay Precision (%CV)	5-6%	5-6%
Accuracy	94.8 - 110.8%	94.8 - 110.8%
Data adapted from references[4][5][6]

Experimental Protocols

Protocol 1: Sample Preparation from Cultured Cells

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Quenching and Lysis: Add 1 mL of ice-cold 80% methanol (B129727) to the culture dish. Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Internal Standard Spiking: Add the stable isotope-labeled internal standard for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA to each sample.

• Extraction: Vortex the samples vigorously for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Hydroxide in Water (pH 10.5).

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transition: The specific precursor-to-product ion transition for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its internal standard should be determined through compound optimization. A common fragmentation for acyl-CoAs is the neutral loss of 507 Da.[6]

Visualizations

References

• 1. Human Metabolome Database: Showing metabocard for (S)-3-Hydroxytetradecanoyl-CoA (HMDB0003934) [hmdb.ca]
• 2. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts: implications for medium chain triglyceride dietary treatment of LCHAD deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

minimizing degradation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA during extraction

Welcome to the technical support center for the extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to minimize degradation and maximize recovery of this and other long-chain acyl-CoA molecules during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA during extraction?

Low recovery is typically due to the inherent instability of the thioester bond, which is susceptible to both enzymatic and chemical degradation. The main contributing factors are:

• Enzymatic Degradation: Cellular thioesterases can rapidly hydrolyze the thioester bond upon cell lysis.[1]

• Chemical Hydrolysis: The thioester bond is prone to hydrolysis, especially at neutral or alkaline pH.[1]

• Thermal Instability: Higher temperatures accelerate the rates of both enzymatic and chemical degradation.[1]

Q2: What is the optimal pH range for extracting and storing this compound?

Aqueous solutions of Coenzyme A and its derivatives are most stable in a slightly acidic environment, generally between pH 4.0 and 6.8.[1][2] Stability significantly decreases in alkaline conditions (pH > 8), where the thioester bond is readily hydrolyzed.[1] Extraction protocols for long-chain acyl-CoAs often utilize buffers with a pH around 4.9.[3]

Q3: How critical is temperature during the extraction process?

Temperature is a critical factor. It is imperative to maintain ice-cold conditions (0-4°C) throughout all stages of the extraction, including homogenization, centrifugation, and solvent evaporation.[1][4] For long-term storage, acyl-CoA extracts should be kept as dry pellets at -80°C.[4]

Q4: Which enzymes are responsible for the degradation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

The primary enzymes responsible for the degradation of acyl-CoAs are acyl-CoA thioesterases (ACOTs). These enzymes are widespread in cells and hydrolyze the thioester bond, converting the acyl-CoA back to a free fatty acid and Coenzyme A.[1] Therefore, immediate inactivation of these enzymes upon cell or tissue disruption is crucial.

Q5: What is a suitable internal standard for the quantification of long-chain acyl-CoAs?

The ideal internal standard is a stable isotope-labeled version of the analyte. However, if this is not available, odd-chain acyl-CoAs such as heptadecanoyl-CoA (C17:0) are effective alternatives as they are generally not naturally present in biological samples.[4][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Analyte Signal	Sample Degradation: The thioester bond of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is unstable.	Ensure rapid quenching of metabolic activity in your sample.[4] Keep samples on ice at all times and use pre-chilled buffers and solvents.[1] Store extracts as dry pellets at -80°C and reconstitute just before analysis.[4]
Inefficient Extraction: The chosen solvent may not be optimal for long-chain acyl-CoAs.	An 80% methanol (B129727) solution has been shown to yield high mass spectrometry intensities for acyl-CoAs.[2] Avoid using strong acids, like formic acid, in the primary extraction solvent as this can lead to poor recovery.[2] A common method involves homogenization in an acidic buffer (e.g., 100 mM KH2PO4, pH 4.9) followed by extraction with acetonitrile (B52724) or isopropanol.[3][5]
Poor Recovery from Solid-Phase Extraction (SPE): SPE cleanup steps can lead to the loss of the target analyte.	Consider extraction methods that do not require an SPE step.[4] If SPE is necessary, ensure the cartridge type (e.g., C18) and the elution method are optimized for long-chain acyl-CoAs.
Poor Chromatographic Peak Shape	Analyte Adsorption: The phosphate (B84403) groups on the CoA molecule can interact with metal surfaces in the HPLC system.	Use PEEK or stainless steel tubing that has been passivated. The inclusion of a weak acid, like acetic acid, in the mobile phase can also help to improve peak shape.
Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and retention of the analyte.	For reverse-phase chromatography, a mobile phase with a slightly acidic pH (e.g., using 75 mM KH2PO4 at pH 4.9) is often effective for separating long-chain acyl-CoAs.[3]
Inaccurate Quantification	Matrix Effects: Components of the biological matrix can interfere with the ionization of the analyte in the mass spectrometer.	Construct calibration curves using a matrix that closely matches your study samples.[4] The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and extraction variability.[4]

Key Degradation Pathways and Prevention

The stability of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is primarily threatened by enzymatic and chemical hydrolysis of its high-energy thioester bond.[1][6] Understanding these pathways is key to developing a robust extraction protocol.

Caption: Key degradation pathways for acyl-CoAs and preventative measures.

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissues

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs from tissue samples.[3][5]

Materials:

• KH2PO4 buffer (100 mM, pH 4.9), chilled

• 2-Propanol, chilled

• Acetonitrile (ACN), chilled

• Internal standard (e.g., heptadecanoyl-CoA)

• Glass homogenizer

• Centrifuge capable of 4°C

Procedure:

• Weigh approximately 100 mg of frozen, powdered tissue in a pre-chilled tube.

• Add 2 mL of ice-cold KH2PO4 buffer (100 mM, pH 4.9) containing the internal standard.

• Homogenize thoroughly in a glass homogenizer on ice.

• Add 2.0 mL of ice-cold 2-propanol and homogenize again.[5]

• Add 4.0 mL of ice-cold acetonitrile, vortex for 5 minutes.[5]

• Centrifuge at low speed (e.g., 2000 x g) for 5 minutes at 4°C.

• Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• Store the dried pellet at -80°C until analysis.

• Reconstitute the sample in a suitable solvent (e.g., methanol or a buffered solution) just prior to LC-MS analysis.[4]

Protocol 2: Extraction of Acyl-CoAs from Cultured Cells

This protocol is a synthesized method for extracting acyl-CoAs from either adherent or suspension cell cultures.[4][7]

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold 80% Methanol (v/v in water) containing an internal standard

• Cell scraper (for adherent cells)

• Microcentrifuge tubes, pre-chilled

• Centrifuge capable of 16,000 x g at 4°C

Procedure:

• Cell Harvesting and Washing:

  • Adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • Suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 min at 4°C). Wash the pellet twice with ice-cold PBS.

• Metabolic Quenching and Lysis:

  • Add a sufficient volume of ice-cold 80% methanol (containing internal standard) to cover the cells (for adherent cells) or to resuspend the cell pellet (for suspension cells).

  • For adherent cells, use a cell scraper to scrape the cells into the cold methanol.[7]

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Lysate Clarification:

  • Vortex the lysate vigorously and incubate on ice for 10 minutes.

  • Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris.[4]

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.[7]

• Sample Concentration and Storage:

  • Dry the supernatant under a stream of nitrogen or in a vacuum concentrator.

  • Store the dried pellet at -80°C.

  • Reconstitute in a small volume (e.g., 50-100 µL) of a suitable solvent (e.g., 50% methanol in 50 mM ammonium (B1175870) acetate, pH 7) immediately before analysis.[7]

Experimental Workflow and Metabolic Context

The extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is the first critical step in a series of analytical procedures. This molecule is an intermediate in the beta-oxidation of fatty acids.

Caption: General workflow for acyl-CoA analysis and its metabolic context.

References

• 1. benchchem.com [benchchem.com]
• 2. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 6. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS Parameters for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and similar long-chain acyl-CoA molecules.

Frequently Asked Questions (FAQs)

Q1: Which ionization mode, positive or negative, is better for analyzing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A1: Both positive and negative electrospray ionization (ESI) modes can be used for the analysis of long-chain acyl-CoAs. In positive ion mode, you will typically observe the protonated molecule [M+H]⁺ and sodium adducts [M+Na]⁺.[1] In negative ion mode, the deprotonated molecule [M-H]⁻ is commonly observed and may offer higher sensitivity for some acyl-CoA species.[1] The optimal choice can be instrument-dependent. It is recommended to test both modes to determine the best sensitivity and signal-to-noise ratio for your specific instrument and experimental conditions. Some studies have found positive ion mode to be approximately 3-fold more sensitive for certain long-chain acyl-CoAs.

Q2: What are the characteristic product ions I should look for in MS/MS for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A2: In positive ion mode tandem mass spectrometry (MS/MS), a characteristic neutral loss of 507.0 Da is consistently observed for acyl-CoAs.[2][3][4] This corresponds to the loss of the 3'-phosphoadenosine diphosphate (B83284) moiety. Another highly abundant product ion is typically found at m/z 428.0365, which represents the coenzyme A fragment.[3][5] For (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, the precursor ion would be its [M+H]⁺, and the major product ion would result from the neutral loss of 507.0 Da. In negative ion mode, the fragmentation pattern is different, and you may observe ions corresponding to cleavages at the phosphate (B84403) linkages.[1]

Q3: What type of liquid chromatography (LC) column is most suitable for separating long-chain acyl-CoAs?

A3: Reversed-phase chromatography is the most common and effective method for the separation of long-chain acyl-CoAs. C8 and C18 columns are widely used.[6][7] The choice between C8 and C18 will depend on the specific hydrophobicity of the analytes in your sample. For very long-chain species, a C8 column may provide better peak shapes and shorter retention times.

Q4: How can I improve the peak shape of my analyte?

A4: Poor peak shape, such as tailing, is a common issue in the analysis of acyl-CoAs due to their phosphate groups interacting with the stationary phase. To mitigate this, it is crucial to control the pH of the mobile phase. Using additives like ammonium (B1175870) hydroxide (B78521) or triethylamine (B128534) to make the mobile phase slightly alkaline (pH > 7) can significantly improve peak symmetry.[2][6] Additionally, ensure that your injection solvent is not significantly stronger than the initial mobile phase conditions to prevent peak distortion.[8]

Troubleshooting Guides

This section addresses specific issues that may arise during the LC-MS analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Issue 1: High Backpressure

Potential Cause	Troubleshooting Step
Plugged Column Frit	1. Reverse flush the column according to the manufacturer's instructions. 2. If the pressure remains high, replace the column.
System Blockage	1. Systematically disconnect components (starting from the mass spectrometer and moving towards the pump) to identify the source of the clog.[9] 2. Check and clean or replace any blocked tubing or frits (e.g., in-line filter, purge valve frit).[8]
Sample Particulates	1. Filter all samples and standards before injection. 2. Use an in-line filter between the autosampler and the column.[8]

Issue 2: Poor Peak Shape (Tailing, Splitting, Broadening)

Potential Cause	Troubleshooting Step
Secondary Interactions with Column	1. Adjust the mobile phase pH. For acyl-CoAs, using a slightly alkaline mobile phase (e.g., with 15 mM ammonium hydroxide) can improve peak shape.[6] 2. Consider using a column with a different stationary phase or one that is end-capped.
Extra-Column Volume	1. Ensure all fittings and tubing are properly connected and have minimal dead volume.[8] 2. Use tubing with the smallest appropriate inner diameter.
Injection Solvent Mismatch	1. The injection solvent should be weaker than or match the initial mobile phase composition.[8]
Column Contamination	1. Wash the column with a strong solvent. 2. If the problem persists, the column may be contaminated at the inlet, requiring replacement.

Issue 3: Low Signal Intensity or No Signal

Potential Cause	Troubleshooting Step
Incorrect MS Parameters	1. Optimize source parameters such as spray voltage, capillary temperature, and gas flows.[6] 2. Perform a direct infusion of a standard solution to optimize MS/MS parameters (collision energy).
Sample Degradation	1. Acyl-CoAs can be unstable. Prepare samples fresh and keep them cold.[6]
Contamination in the MS Source	1. Clean the ESI probe and the ion transfer optics.[10]
Mobile Phase Issues	1. Ensure the mobile phase composition is correct and freshly prepared. Buffers should be replaced daily to avoid microbial growth.[8]

Quantitative Data Summary

The following tables provide a starting point for developing an MRM (Multiple Reaction Monitoring) method for long-chain acyl-CoAs. The values for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA will need to be determined empirically but can be extrapolated from similar compounds.

Table 1: Example Precursor and Product Ions for Selected Long-Chain Acyl-CoAs (Positive ESI Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)
C14:0-CoA	978.6	471.3
C16:0-CoA	1006.6	499.3
C16:1-CoA	1004.6	497.2
C18:0-CoA	1034.6	527.3
C18:1-CoA	1032.6	525.5
C18:2-CoA	1030.6	523.1
Data adapted from published methods.[6]

Table 2: Typical LC-MS Source and MS/MS Parameters (Positive ESI Mode)

Parameter	Typical Value
Spray Voltage	3.5 kV
Sheath Gas Flow	45 a.u.
Sweep Gas Flow	2 a.u.
Capillary Temperature	275 °C
Collision Energy	30 eV (should be optimized for each compound)
Collision Gas Pressure	1.2 mTorr
These are starting parameters and should be optimized for your specific instrument.[6]

Experimental Protocols

Protocol 1: Sample Preparation for Acyl-CoA Analysis from Tissues

• Weigh approximately 40 mg of frozen tissue.

• Homogenize the tissue on ice in a solution of 0.5 mL of 100 mM potassium phosphate monobasic (pH 4.9) and 0.5 mL of a 3:1:1 mixture of acetonitrile:2-propanol:methanol containing an appropriate internal standard (e.g., C17:0-CoA).[6]

• Vortex the homogenate for 2 minutes.

• Sonicate for 3 minutes.

• Centrifuge at 16,000 x g at 4°C for 10 minutes.[6]

• Collect the supernatant for LC-MS/MS analysis.

Protocol 2: Reversed-Phase LC Method for Acyl-CoA Separation

• Column: Acquity UPLC BEH C8, 1.7 µm, 2.1 x 150 mm (or equivalent)

• Mobile Phase A: 15 mM Ammonium Hydroxide in Water[6]

• Mobile Phase B: 15 mM Ammonium Hydroxide in Acetonitrile[6]

• Flow Rate: 0.4 mL/min

• Gradient:

  • Start at 20% B

  • Increase to 45% B over 2.8 min

  • Decrease to 25% B over 0.2 min

  • Increase to 65% B over 1 min

  • Decrease to 20% B over 0.5 min

  • Hold at 20% B for re-equilibration

• Injection Volume: 5-10 µL

Visualizations

Caption: Experimental workflow for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Troubleshooting logic for poor peak shape in LC-MS analysis.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of medium-chain acyl-coenzyme A esters in mouse tissues by liquid chromatography–electrospray ionization mass spectrometry [periodicos.capes.gov.br]
• 8. agilent.com [agilent.com]
• 9. youtube.com [youtube.com]
• 10. help.waters.com [help.waters.com]

Technical Support Center: Troubleshooting Poor Peak Shape of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Welcome to the technical support center for the chromatographic analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues related to poor peak shape during HPLC and LC-MS experiments.

Frequently Asked Questions (FAQs)

Q1: What are the typical causes of poor peak shape for long-chain acyl-CoAs like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A1: Poor peak shape, manifesting as peak tailing, fronting, or broadening, for long-chain acyl-CoAs is often a multifactorial issue. The primary causes include:

• Secondary Interactions: Strong interactions between the analyte and the stationary phase, particularly with residual silanol (B1196071) groups on silica-based columns, can lead to peak tailing.[1]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can significantly affect the ionization state of the analyte, influencing its retention and peak shape. A pH close to the analyte's pKa can result in a mixed population of ionized and unionized species, leading to peak distortion.

• Column Overload: Injecting too much sample can saturate the stationary phase, causing peak fronting or tailing.[1][2]

• Poor Sample Solubility: If the sample is not fully dissolved in the mobile phase, it can lead to peak fronting.[2]

• Column Degradation: Voids in the column packing or contamination can cause peak splitting or broadening.[1]

• Extra-Column Volume: Excessive tubing length or dead volume in the system can contribute to band broadening.

Q2: My peaks for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA are consistently tailing. What is the most likely cause and how can I fix it?

A2: Peak tailing for long-chain acyl-CoAs is frequently caused by secondary interactions with the stationary phase.[1] Here’s how to troubleshoot:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH can protonate residual silanol groups on the column, reducing their interaction with the analyte.

• Use of End-capped Columns: Employing a high-quality, end-capped C18 or C8 column will minimize the number of accessible silanol groups.

• Mobile Phase Additives: Incorporating a small amount of a competing base or an ion-pairing agent in the mobile phase can help to mask the active sites on the stationary phase.

• Sample Concentration: Dilute your sample to check for column overload, as this can also cause tailing.[1]

Q3: I am observing peak fronting. What should I investigate first?

A3: Peak fronting is most commonly caused by column overload or poor sample solubility.[2]

• Reduce Sample Load: Decrease the injection volume or the concentration of your sample.

• Sample Solvent: Ensure your sample is dissolved in a solvent that is of equal or weaker strength than your initial mobile phase. If a stronger solvent is required for solubility, inject the smallest possible volume.

Q4: Can the column temperature affect the peak shape of my analyte?

A4: Yes, column temperature is a critical parameter. For hydrophobic molecules like long-chain acyl-CoAs, increasing the column temperature can improve peak shape by:

• Reducing Mobile Phase Viscosity: This leads to more efficient mass transfer and can result in sharper peaks.

• Altering Selectivity: Temperature can influence the interactions between the analyte and the stationary phase, potentially improving resolution.

However, be mindful that excessively high temperatures can degrade the column or the analyte.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow to diagnose and resolve peak tailing issues.

Quantitative Impact of Mobile Phase pH on Peak Tailing (Illustrative Data)

Mobile Phase pH	Tailing Factor (Tf)	Peak Asymmetry (As)
7.0	2.5	2.8
6.0	1.8	2.0
5.0	1.3	1.4
4.0	1.1	1.1

Disclaimer: This data is illustrative and based on general chromatographic principles for similar compounds. Optimal pH should be determined empirically.

Guide 2: Diagnosing and Resolving Peak Fronting

Peak fronting is characterized by an asymmetrical peak where the front half is broader than the latter half.

Troubleshooting Workflow for Peak Fronting

Caption: A systematic approach to troubleshooting peak fronting.

Effect of Sample Concentration on Peak Fronting (Illustrative Data)

Sample Concentration (µg/mL)	Tailing Factor (Tf)	Peak Asymmetry (As)
100	0.7	0.6
50	0.8	0.8
20	0.9	0.9
10	1.0	1.0

Disclaimer: This data is illustrative. The optimal sample concentration should be determined experimentally.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH for symmetrical peak shape of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Materials:

• (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standard

• HPLC grade water

• HPLC grade acetonitrile (B52724) or methanol (B129727)

• Ammonium (B1175870) acetate

• Formic acid or acetic acid

• Ammonium hydroxide

• C18 or C8 reversed-phase HPLC column (e.g., 2.1 x 100 mm, 1.8 µm)

• HPLC or LC-MS system

Procedure:

• Prepare a stock solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Prepare a series of aqueous mobile phase buffers (e.g., 10 mM ammonium acetate) and adjust the pH to 4.0, 5.0, 6.0, and 7.0 using formic acid/acetic acid or ammonium hydroxide.

• Set up a gradient elution method. A typical starting point is a linear gradient from 5-10% organic phase (acetonitrile or methanol) to 95-100% organic phase over 10-15 minutes.

• Equilibrate the column with the initial mobile phase conditions for at least 15-20 column volumes.

• Inject a consistent volume of the standard solution for each pH condition.

• Record the chromatograms and calculate the tailing factor and asymmetry for the analyte peak at each pH.

• Plot the tailing factor/asymmetry versus pH to identify the optimal pH that provides a value closest to 1.

Protocol 2: Column Temperature Optimization

Objective: To evaluate the effect of column temperature on the peak shape of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Materials:

• Same as Protocol 1

• HPLC system with a column thermostat

Procedure:

• Prepare the mobile phase at the optimal pH determined in Protocol 1.

• Set the column temperature to 30°C.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the standard solution and record the chromatogram.

• Increase the column temperature in increments (e.g., 35°C, 40°C, 45°C, 50°C).

• At each temperature, allow the system to equilibrate before injecting the standard.

• Record the chromatograms and calculate the tailing factor, asymmetry, and peak width at each temperature.

• Determine the optimal temperature that provides the best peak shape without compromising resolution or analyte stability.

Signaling Pathway and Workflow Diagrams

Metabolic Context of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Caption: Simplified pathway of fatty acid beta-oxidation showing the position of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. acdlabs.com [acdlabs.com]

Technical Support Center: Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Welcome to the technical support center for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental workflows.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, providing potential causes and solutions in a question-and-answer format.

Problem / Question	Potential Causes	Suggested Solutions
Why am I observing low or no signal for my analyte?	1. Analyte Degradation: Acyl-CoAs are susceptible to hydrolysis, especially at non-optimal pH and temperatures. 2. Inefficient Extraction: The long-chain and branched nature of the analyte can hinder its extraction from the biological matrix. 3. Poor Ionization: The analyte may not be ionizing efficiently in the mass spectrometer source. 4. Suboptimal MS/MS Parameters: Incorrect precursor/product ion pairs or collision energy will result in poor signal.	1. Sample Handling: Maintain samples at low temperatures (4°C or on ice) during preparation and store at -80°C for long-term stability. Use acidic conditions (e.g., addition of formic or acetic acid) to minimize hydrolysis. 2. Extraction Optimization: Employ a robust extraction method such as solid-phase extraction (SPE) with a suitable sorbent (e.g., C18) or a liquid-liquid extraction protocol optimized for long-chain acyl-CoAs. 3. Ionization Enhancement: Ensure the mobile phase composition is conducive to good ionization. For positive ion mode, acidic modifiers like formic acid are beneficial. For negative ion mode, a basic modifier might be necessary, though less common for acyl-CoAs. 4. MS/MS Optimization: Infuse a standard of the analyte (if available) or a closely related long-chain 3-hydroxyacyl-CoA to determine the optimal precursor and product ions and collision energy.
My chromatographic peak shape is poor (e.g., broad, tailing). What can I do?	1. Inappropriate Column Chemistry: The selected column may not be suitable for retaining and separating this specific branched-chain hydroxyacyl-CoA. 2. Suboptimal Mobile Phase: The pH or organic modifier of the mobile phase may not be optimal. 3. Column Overloading: Injecting too concentrated a sample can lead to peak distortion. 4. Secondary Interactions: The analyte may be interacting with active sites on the column or in the LC system.	1. Column Selection: A C18 reversed-phase column with good end-capping is a common choice. For challenging separations, consider a column with a different stationary phase (e.g., phenyl-hexyl). 2. Mobile Phase Adjustment: Optimize the gradient steepness and the concentration of the organic modifier (e.g., acetonitrile (B52724) or methanol). Ensure the pH of the aqueous mobile phase is appropriate to maintain the analyte in a single ionic state. 3. Dilution Series: Analyze a dilution series of your sample to determine the optimal concentration range for injection. 4. Mitigate Interactions: Add a small amount of a chelating agent like EDTA to the mobile phase if metal chelation is suspected. Ensure all components of the LC system are biocompatible.
I am seeing high background noise or interfering peaks.	1. Matrix Effects: Co-eluting compounds from the biological matrix can suppress or enhance the analyte signal.[1] 2. Contamination: Contamination can be introduced from solvents, glassware, or the sample collection process itself. 3. Isomeric Interference: Other isomers of 3-hydroxy-13-methyltetradecanoyl-CoA or other structurally similar lipids may be present and co-elute.	1. Improve Sample Cleanup: Enhance the SPE or liquid-liquid extraction protocol to better remove interfering matrix components. The use of a stable isotope-labeled internal standard is crucial to compensate for matrix effects.[1] 2. Use High-Purity Reagents: Employ LC-MS grade solvents and reagents. Thoroughly clean all glassware and sample preparation equipment. 3. Enhance Chromatographic Resolution: Optimize the LC gradient to improve the separation of the target analyte from isomers. If stereoisomers are a concern, a chiral chromatography step may be necessary.
How do I confirm the identity of my analyte peak?	1. Lack of Authentic Standard: A commercially available standard for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA may not be readily available. 2. Ambiguous Fragmentation: The MS/MS spectrum may not be unique enough for confident identification.	1. Use of Reference Materials: If an authentic standard is unavailable, consider using a closely related long-chain 3-hydroxyacyl-CoA standard to establish a retention time window and expected fragmentation pattern. Enzymatic synthesis of the standard is also a possibility.[2] 2. High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain an accurate mass measurement of the precursor and fragment ions, which can help confirm the elemental composition. Perform MS/MS experiments to match the fragmentation pattern with theoretically predicted fragments.

Frequently Asked Questions (FAQs)

1. What are the expected MS/MS fragmentation patterns for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

For acyl-CoAs, common fragmentation patterns in positive ion mode ESI-MS/MS include a neutral loss of 507 Da, which corresponds to the 3'-phosphoadenosine diphosphate (B83284) moiety, and a fragment ion at m/z 428, representing the CoA moiety.[3][4] The most abundant fragment is often from the neutral loss of 507 Da.[4] For (S)-3-Hydroxy-13-methyltetradecanoyl-CoA (exact mass to be calculated based on user's specific salt form), the precursor ion would be [M+H]+. The major product ion would be expected at [M+H-507]+. Other diagnostic fragment ions related to the fatty acyl chain may also be observed.

2. How critical is the stereochemistry in the analysis?

The "(S)" configuration at the 3-hydroxy position is biologically significant. Enantiomers ((S) and (R) forms) will have identical mass and likely very similar fragmentation patterns. Therefore, standard reversed-phase LC-MS/MS will not differentiate between them. If the research question requires specific quantification of the (S)-enantiomer in the presence of the (R)-enantiomer, chiral chromatography is necessary.[5][6] This typically involves using a chiral stationary phase.

3. What are typical quantitative parameters for the analysis of long-chain 3-hydroxyacyl-CoAs?

Parameter	Typical Range	Method of Determination
Limit of Detection (LOD)	1-10 fmol on column	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	5-50 fmol on column	Signal-to-noise ratio of 10:1
Linear Dynamic Range	3-4 orders of magnitude	Analysis of a dilution series of a standard
Recovery	85-115%	Spiking a known amount of standard into the matrix pre- and post-extraction

Note: These values are estimates based on published methods for other long-chain acyl-CoAs and may vary depending on the specific instrumentation, sample matrix, and method used.

Experimental Protocols

Sample Preparation: Extraction of Acyl-CoAs from Biological Samples

This protocol provides a general framework for the extraction of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA from tissues or cells.

• Homogenization: Homogenize the frozen tissue or cell pellet in a cold solution of 10% trichloroacetic acid (TCA) or 5-sulfosalicylic acid (SSA).[2]

• Internal Standard Spiking: Add a suitable internal standard, preferably a stable isotope-labeled version of the analyte or a close structural analog (e.g., C17-3-hydroxyacyl-CoA).

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cellular debris.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load the supernatant from the centrifugation step onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove polar impurities.

  • Elute the acyl-CoAs with a higher concentration of organic solvent (e.g., 80% methanol or acetonitrile).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol outlines a typical LC-MS/MS method for the analysis of long-chain acyl-CoAs.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over 10-15 minutes. For example, 5% B to 95% B.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Ion Source Parameters: Optimize source temperature, gas flows, and spray voltage for the specific instrument.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Precursor Ion (Q1): [M+H]+ for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

    • Product Ion (Q3): [M+H-507]+ and potentially other characteristic fragments.

  • Collision Energy (CE): Optimize for the specific MRM transition.

Visualizations

Caption: A typical experimental workflow for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: A troubleshooting decision tree for low signal intensity issues.

References

• 1. researchgate.net [researchgate.net]
• 2. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical methods for the quantitative determination of 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitors in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. lcms.cz [lcms.cz]
• 6. aocs.org [aocs.org]
• 7. researchgate.net [researchgate.net]
• 8. biopharminternational.com [biopharminternational.com]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Technical Support Center: Synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the yield of synthetic (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for preparing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A1: A widely used and effective method is a chemoenzymatic approach. This typically involves the chemical synthesis of the precursor, 13-methyltetradecanoic acid, followed by its activation and coupling to Coenzyme A (CoA). The final and key step is the stereoselective enzymatic hydration of the resulting trans-2-enoyl-CoA intermediate to yield the desired (S)-3-hydroxy product.

Q2: Which enzyme is recommended for the stereoselective hydration step?

A2: Enoyl-CoA hydratase (also known as crotonase) is the enzyme of choice for this transformation. It specifically catalyzes the syn-addition of water to the double bond of a trans-2-enoyl-CoA to produce the (S)-3-hydroxyacyl-CoA stereoisomer.[1][2]

Q3: What are the critical factors influencing the overall yield?

A3: Several factors can significantly impact the yield:

• Purity of the starting materials: High-purity 13-methyltetradecanoic acid and Coenzyme A are essential.

• Efficiency of the fatty acid activation and CoA coupling: The choice of activating agent and reaction conditions are crucial for high-yield formation of the acyl-CoA intermediate.

• Enzyme activity and stability: The specific activity of the enoyl-CoA hydratase and its stability under the reaction conditions are critical for the final hydration step.

• Purification of intermediates and the final product: Efficient purification at each stage is necessary to remove byproducts and unreacted reagents that could inhibit subsequent steps or contaminate the final product.

Q4: How can I purify the final product, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A4: Purification of long-chain acyl-CoAs is commonly achieved using high-performance liquid chromatography (HPLC). A C18 reverse-phase column is typically effective.[3] Solid-phase extraction can also be employed as an initial purification or desalting step.[3]

Troubleshooting Guides

Issue 1: Low Yield in the Acyl-CoA Formation Step

• Symptom: Analysis of the reaction mixture (e.g., by HPLC) shows a large amount of unreacted Coenzyme A and/or the starting fatty acid.

• Possible Causes & Solutions:

Cause	Solution
Incomplete activation of the fatty acid	- Ensure the activating agent (e.g., N,N'-Carbonyldiimidazole (CDI) or ethyl chloroformate) is fresh and of high purity.- Optimize the reaction time and temperature for the activation step.- Use a slight excess of the activating agent.
Hydrolysis of the activated fatty acid	- Perform the reaction under anhydrous conditions to the extent possible until the addition of the aqueous CoA solution.- Minimize the time between the activation of the fatty acid and the addition of Coenzyme A.
Degradation of Coenzyme A	- Prepare the Coenzyme A solution fresh.- Ensure the pH of the reaction mixture is maintained within the optimal range for CoA stability (typically around 7.5-8.0 for the coupling reaction).
Suboptimal reaction conditions	- Adjust the stoichiometry of the reactants. A slight excess of the activated fatty acid may be beneficial.- Optimize the pH of the coupling reaction.

Issue 2: Low Yield and/or Poor Stereoselectivity in the Enzymatic Hydration Step

• Symptom: The final product contains a significant amount of the trans-2-enoyl-CoA intermediate or a mixture of (R) and (S) stereoisomers.

• Possible Causes & Solutions:

Cause	Solution
Low enzyme activity	- Verify the activity of the enoyl-CoA hydratase using a standard substrate.- Increase the concentration of the enzyme in the reaction mixture.- Ensure the reaction buffer composition (pH, ionic strength) is optimal for the enzyme.
Enzyme inhibition	- Ensure that the acyl-CoA substrate is free from impurities from the previous step (e.g., residual activating agents or solvents) that could inhibit the enzyme.- Consider a purification step for the trans-2-enoyl-CoA intermediate before the enzymatic reaction.
Substrate insolubility	- Long-chain acyl-CoAs can be sparingly soluble. The addition of a small amount of a biocompatible detergent (e.g., Triton X-100) or co-solvent may improve solubility. Perform a small-scale trial to ensure the additive does not inhibit the enzyme.
Incorrect stereoisomer formation	- This is unlikely with enoyl-CoA hydratase, which is highly stereospecific. If the (R) isomer is detected, it may indicate the presence of a contaminating enzyme. Ensure the purity of the enoyl-CoA hydratase.

Experimental Protocols

Protocol 1: Synthesis of 13-Methyltetradecanoyl-CoA

This protocol is adapted from a general method for acyl-CoA synthesis using N,N'-Carbonyldiimidazole (CDI) as the activating agent.[4]

• Activation of 13-Methyltetradecanoic Acid:

  • Dissolve 13-methyltetradecanoic acid (1 equivalent) in an appropriate anhydrous solvent (e.g., THF).

  • Add CDI (1.1 equivalents) and stir the reaction mixture at room temperature for 1-2 hours.

• Coupling with Coenzyme A:

  • In a separate vessel, dissolve Coenzyme A (lithium salt, 1.2 equivalents) in an aqueous buffer (e.g., 0.5 M NaHCO₃, pH 8.0).

  • Add the activated fatty acid solution dropwise to the Coenzyme A solution with vigorous stirring.

  • Allow the reaction to proceed at room temperature for 4-6 hours.

• Quenching and Purification:

  • Monitor the reaction by HPLC.

  • Once the reaction is complete, purify the 13-methyltetradecanoyl-CoA by reverse-phase HPLC.

Protocol 2: Enzymatic Synthesis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This protocol assumes the successful synthesis of an appropriate precursor, such as 13-methyl-trans-2-tetradecenoyl-CoA.

• Reaction Setup:

  • Dissolve the 13-methyl-trans-2-tetradecenoyl-CoA substrate in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.8).

  • Add enoyl-CoA hydratase to the solution. The optimal enzyme concentration should be determined empirically.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30-37 °C).

• Monitoring and Work-up:

  • Monitor the progress of the reaction by HPLC or mass spectrometry, observing the conversion of the enoyl-CoA to the hydroxyacyl-CoA.

  • Once the reaction has reached completion, the enzyme can be removed by ultrafiltration if necessary.

• Purification:

  • Purify the (S)-3-Hydroxy-13-methyltetradecanoyl-CoA by reverse-phase HPLC.

Quantitative Data

The following tables provide representative yields for the key reaction steps, based on literature values for similar molecules. These should serve as a benchmark for optimizing your synthesis.

Table 1: Representative Yields for Acyl-CoA Synthesis

Fatty Acid Chain Length	Activation Method	Yield (%)	Reference
C4 (Butyric acid)	CDI	40	[4]
C16 (Palmitic acid)	NHS Ester	High	[3]
Cinnamic Acid	ECF	75	[5]
3-Hydroxypropionic acid	CDI	66	[4]
(R/S)-3-Hydroxybutyric acid	CDI	54-57	[4]

Table 2: Factors Influencing Enzymatic Hydration Efficiency

Parameter	Condition A	Condition B	Expected Outcome
Enzyme Concentration	1x	5x	Increased reaction rate with 5x enzyme.
pH	6.5	7.8	Higher activity expected at optimal pH (around 7.8).
Temperature	25 °C	37 °C	Increased reaction rate at 37 °C, provided the enzyme is stable.
Substrate Purity	Crude	HPLC Purified	Higher conversion rate expected with purified substrate due to removal of potential inhibitors.

Visualizations

Caption: Chemoenzymatic synthesis workflow for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Troubleshooting logic for low yield in the synthesis process.

References

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 3. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters | MDPI [mdpi.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Analysis

Welcome to the technical support center for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic challenges, particularly co-eluting peaks, encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and why is its analysis challenging?

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-Coenzyme A (CoA) molecule. Its analysis can be challenging due to its amphiphilic nature, which can lead to poor peak shapes in chromatography. Furthermore, its structural complexity, including a chiral center at the 3-hydroxy position and a methyl branch at the 13-position, creates the potential for co-elution with structurally similar isomers and other endogenous long-chain fatty acyl-CoAs.

Q2: What are the most likely compounds to co-elute with (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

Potential co-eluting species include:

• Stereoisomers: The (R)-3-Hydroxy-13-methyltetradecanoyl-CoA enantiomer is a primary candidate for co-elution on non-chiral stationary phases.

• Positional Isomers: Other isomers where the hydroxyl or methyl group is at a different position on the tetradecanoyl chain.

• Other Long-Chain Acyl-CoAs: Structurally similar endogenous acyl-CoAs, particularly those with similar chain lengths and polarity, may co-elute.[1][2]

Q3: How can I confirm if a chromatographic peak is pure or contains co-eluting compounds?

Peak purity analysis is essential. If you are using a High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD), you can compare the UV-Vis spectra across the peak.[3] Inconsistent spectra suggest the presence of multiple compounds. For mass spectrometry (MS) detection, examining the mass spectra at the leading, apex, and tailing edges of the peak is crucial.[3][4] Changes in the relative abundance of fragment ions indicate co-elution. Additionally, analyzing extracted ion chromatograms (EICs) for characteristic ions can reveal slightly different peak shapes or retention times for co-eluting species.[5]

Troubleshooting Guide for Co-eluting Peaks

This section provides a systematic approach to resolving co-elution issues during the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Issue: Poor resolution between (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and a suspected isomer.

Question: My chromatogram shows a single, broad, or shouldered peak where I expect to see (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. How can I improve the separation?

Answer: Co-elution of isomers is a common challenge. A systematic optimization of your chromatographic method is necessary. The following workflow can help you troubleshoot and resolve this issue.

Caption: Troubleshooting workflow for HPLC co-elution.

Step 1: Optimize the Mobile Phase

The composition of your mobile phase is a powerful tool for manipulating selectivity.[6]

• Adjust the Gradient: For reversed-phase chromatography, a shallower gradient can improve the separation of closely eluting compounds.[7] If you are using an isocratic method, decreasing the percentage of the organic solvent will increase retention times and may improve resolution.[3]

• Change the Organic Modifier: Switching from acetonitrile (B52724) to methanol, or vice versa, can alter selectivity due to different solvent interactions.

• Modify the pH: Since the CoA moiety contains phosphate (B84403) groups, the pH of the mobile phase can influence retention and peak shape. Operating at a high pH (around 10.5) with a buffer like ammonium (B1175870) hydroxide (B78521) is often effective for separating long-chain acyl-CoAs.[1][8]

Step 2: Adjust Temperature and Flow Rate

• Optimize Column Temperature: Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, thereby influencing selectivity and efficiency.[6] Experiment with temperatures in the range of 30-50°C.

• Reduce the Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, although it will also increase the analysis time.

Step 3: Evaluate the Stationary Phase

If mobile phase optimization is insufficient, changing the stationary phase is the next logical step.

• Switch to a Different Reversed-Phase Chemistry: Columns with different bonded phases (e.g., C30, phenyl-hexyl) can offer different selectivities compared to a standard C18 column.[4]

• Use a Chiral Stationary Phase: To resolve the (S) and (R) enantiomers, a chiral column is often necessary.[9][10] This is the most effective way to separate stereoisomers.

Experimental Protocols

Protocol 1: High-Resolution LC-MS/MS Method for the Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

This protocol provides a starting point for developing a robust LC-MS/MS method for the quantitative analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in biological matrices.

1. Sample Preparation (Solid-Phase Extraction)

• Homogenize 50-100 mg of tissue or cell pellet in a suitable buffer.

• Add an internal standard (e.g., a stable isotope-labeled version of the analyte or an odd-chain length acyl-CoA).

• Perform a solid-phase extraction (SPE) using a C18 cartridge to enrich for long-chain acyl-CoAs and remove interfering substances.[1]

• Elute the acyl-CoAs, evaporate the solvent, and reconstitute the sample in the initial mobile phase.

2. LC-MS/MS System and Conditions

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[2][8]

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Hydroxide in Water (pH 10.5).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Chromatographic Gradient

Time (min)	% Mobile Phase B
0.0	15
2.0	15
12.0	95
15.0	95
15.1	15
20.0	15

4. Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Selected Reaction Monitoring (SRM).

• SRM Transitions: These need to be empirically determined by infusing a standard of the analyte. For long-chain acyl-CoAs, a common fragmentation is the neutral loss of 507 Da (phosphoadenosine diphosphate).[1]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	To be determined	To be determined	To be determined
Internal Standard	To be determined	To be determined	To be determined

Protocol 2: Chiral Separation of 3-Hydroxy-13-methyltetradecanoyl-CoA Enantiomers

To separate the (S) and (R) enantiomers, a specialized chiral chromatography method is required.

1. Derivatization (Optional)

In some cases, derivatizing the hydroxyl group with a chiral reagent can allow for separation on a non-chiral column.[9] However, the use of a chiral stationary phase is often more direct.

2. Chiral LC Method

• Column: A chiral stationary phase (CSP) column suitable for lipid analysis.

• Mobile Phase: Typically a non-polar mobile phase such as a mixture of hexane (B92381) and ethanol (B145695) for normal-phase chiral chromatography. The exact mobile phase composition will depend on the specific chiral column used.

• Detection: UV detection may be sufficient if sample concentrations are high enough. For higher sensitivity and specificity, interfacing with a mass spectrometer is recommended.

Data and Visualization

Below is a diagram illustrating the experimental workflow from sample preparation to data analysis.

References

• 1. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]

Technical Support Center: Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other long-chain acyl-CoAs in mass spectrometry applications.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are matrix effects and how do they impact the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This interference can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analyte's signal, which adversely affects the accuracy, reproducibility, and sensitivity of quantitative analysis. For long-chain acyl-CoAs like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, which are often present at low concentrations in complex biological samples, matrix effects can be a significant challenge.

Q2: My signal intensity for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is low and inconsistent between replicates. Could this be a matrix effect?

A: Yes, low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects. This occurs when other molecules in the sample compete with your analyte for ionization, leading to a reduced signal.

Immediate Troubleshooting Steps:

• Sample Dilution: A simple first step is to dilute your sample. This can reduce the concentration of interfering matrix components. However, ensure that the concentration of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA remains above the instrument's limit of detection.

• Optimize Chromatography: Modifying your liquid chromatography (LC) method can help separate your analyte from the interfering compounds. Consider adjusting the gradient, changing the mobile phase, or using a different type of column.

Q3: What are the primary causes of matrix effects in the analysis of long-chain acyl-CoAs?

A: In biological samples such as plasma, serum, or tissue extracts, phospholipids (B1166683) are a major contributor to matrix effects, especially when using electrospray ionization (ESI). Other sources of interference include salts, proteins, and other endogenous metabolites that can co-elute with the target analyte.

Q4: How can I determine if my analysis is being affected by matrix effects?

A: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method to identify at what points in the chromatogram matrix effects are occurring. A constant flow of your analyte is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement, respectively, at that retention time.

• Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of your analyte in a neat (clean) solvent to the response of the same analyte spiked into a blank matrix sample after extraction. The percentage difference in the signal indicates the extent of the matrix effect.

Q5: How can I reduce or eliminate matrix effects in my experiment?

A: The most effective way to combat matrix effects is through rigorous sample preparation. The goal is to remove interfering components while efficiently recovering your analyte of interest. Common techniques include:

• Protein Precipitation (PPT): A simple method to remove proteins, but it is often not effective at removing phospholipids and may result in significant matrix effects.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids. It can be effective at removing phospholipids but may suffer from lower recovery for more polar analytes.

• Solid-Phase Extraction (SPE): This is a highly effective and widely used method for cleaning up complex samples. By choosing the appropriate sorbent and elution solvents, you can selectively isolate (S)-3-Hydroxy-13-methyltetradecanoyl-CoA while removing a significant portion of matrix interferences.

Comparison of Sample Preparation Techniques for Long-Chain Acyl-CoA Analysis

Technique	Effectiveness in Removing Phospholipids	Analyte Recovery	Ease of Use	Notes
Protein Precipitation (PPT)	Low	Good	High	Quick and simple, but often insufficient for removing major sources of matrix effects in lipid analysis.
Liquid-Liquid Extraction (LLE)	Medium to High	Variable	Medium	Can be effective, but optimization is required to ensure good recovery of the target analyte.
Solid-Phase Extraction (SPE)	High	Good to High	Medium	Highly effective for removing salts and phospholipids. Requires method development to optimize the sorbent, wash, and elution steps.
HybridSPE®-Phospholipid	Very High (>99%)	High	High	Combines the simplicity of PPT with high selectivity for phospholipid removal.

Experimental Protocols

Note: These are generalized protocols for long-chain acyl-CoAs and should be optimized for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Protocol 1: Solid-Phase Extraction (SPE) for Long-Chain Acyl-CoAs

This protocol is a general guideline for isolating long-chain acyl-CoAs from a biological matrix.

• Sample Pre-treatment: To 100 µL of plasma or tissue homogenate, add 200 µL of an acidic solution (e.g., 2% formic acid in water) to disrupt protein binding. Vortex to mix.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing (Polar Interferences): Wash the cartridge with 1 mL of an acidic aqueous solution (e.g., 0.1% formic acid in water) to remove salts and other polar interferences.

• Washing (Phospholipids): Wash the cartridge with 1 mL of a moderately non-polar solvent like methanol. This step is crucial for removing phospholipids.

• Elution: Elute the target analyte with 1 mL of a basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS analysis.

Protocol 2: Assessing Matrix Effects using the Post-Extraction Spiking Method

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analyte stock solution into the neat (clean) solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process a blank matrix (a sample of the same type, e.g., plasma, that does not contain the analyte) through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the analyte stock solution to the same final concentration as Set A.

• Analyze Samples: Analyze all three sets of samples by LC-MS.

• Calculate Matrix Effect: The matrix effect can be calculated as follows:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizing Experimental Workflows

Caption: A flowchart for identifying and mitigating matrix effects.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to ensure the stability and proper handling of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standards for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standards?

A1: The stability of long-chain acyl-CoA thioesters like (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is primarily influenced by three main factors:

• pH: Acyl-CoA esters are susceptible to hydrolysis, especially at basic pH. Aqueous solutions should be maintained at a slightly acidic pH (around 4.0-6.0) to minimize degradation.[1][2][3]

• Temperature: Elevated temperatures accelerate the rate of hydrolysis and other degradation reactions. Therefore, it is crucial to store and handle the standards at low temperatures.

• Enzymatic Degradation: The presence of acyl-CoA hydrolases, which can be introduced through contamination, will rapidly degrade the standard by cleaving the thioester bond.[4][5][6]

Q2: How should I properly store my (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standards?

A2: Proper storage is critical for maintaining the integrity of your standards. Here are the recommended storage conditions:

• Short-Term Storage (up to one day): Aqueous solutions of the standard should be kept on ice and used as quickly as possible. It is not recommended to store aqueous solutions for more than one day.[7]

• Long-Term Storage: For long-term storage, the standard should be stored as a solid or in a non-aqueous solvent at -20°C or below.[3][7][8] Aliquoting the standard can help to avoid repeated freeze-thaw cycles which can introduce moisture and accelerate degradation.

Q3: My analytical results show a lower concentration of the standard than expected. What could be the cause?

A3: A lower than expected concentration can be due to several reasons:

• Degradation: The standard may have degraded due to improper storage or handling, such as exposure to high temperatures or non-optimal pH.

• Hydrolysis: The thioester bond is prone to hydrolysis, especially in aqueous solutions.[9][10][11] Ensure your solvents are of high quality and that the pH is appropriately controlled.

• Adsorption: Long-chain acyl-CoAs can adsorb to plastic and glass surfaces. Using low-adhesion microcentrifuge tubes and pipette tips can help to minimize this issue.

• Inaccurate Quantification: Ensure your analytical method, such as HPLC or LC-MS/MS, is properly calibrated and validated for the quantification of long-chain acyl-CoAs.

Q4: Can I prepare a stock solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in water?

A4: While it is possible to dissolve (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in water or aqueous buffers, it is not recommended for long-term storage due to the risk of hydrolysis.[7] If an aqueous stock solution is necessary for your experiment, it should be prepared fresh and used immediately. For storage, consider dissolving the standard in an organic solvent like methanol (B129727) or acetonitrile (B52724) and storing it at -20°C or below.[8]

Troubleshooting Guides

Issue 1: Peak Tailing or Broadening in HPLC/LC-MS Analysis

• Possible Cause 1: Poor Chromatographic Conditions.

  • Solution: Optimize your mobile phase composition and gradient. For long-chain acyl-CoAs, reversed-phase chromatography with a C18 column is common. Using an ion-pairing agent or adjusting the pH of the mobile phase can improve peak shape.[1][12]

• Possible Cause 2: Interaction with Metal Ions.

  • Solution: The phosphate (B84403) groups in the CoA moiety can interact with metal ions in the HPLC system, leading to peak tailing. Incorporating a chelating agent like EDTA into your mobile phase can help to mitigate this effect.

• Possible Cause 3: Sample Overload.

  • Solution: Inject a smaller volume or a more dilute sample to avoid overloading the column.

Issue 2: Appearance of Unexpected Peaks in the Chromatogram

• Possible Cause 1: Degradation Products.

  • Solution: The appearance of new peaks may indicate the degradation of your standard. The primary degradation product is the free fatty acid (3-Hydroxy-13-methyltetradecanoic acid) and Coenzyme A. Review your storage and handling procedures to prevent further degradation.

• Possible Cause 2: Contamination.

  • Solution: Ensure all solvents, buffers, and equipment are clean and free of contaminants. Filter your solvents and use high-purity reagents.

• Possible Cause 3: Oxidation.

  • Solution: The thiol group in Coenzyme A can be oxidized. While less common for the acyl-CoA ester itself, it can be a concern for the free CoA degradation product. Preparing solutions fresh and minimizing their exposure to air can help.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Standards

Storage Duration	Condition	Temperature	Solvent/Form	Rationale
Short-Term (< 24 hours)	Working Solution	On Ice (approx. 4°C)	Aqueous Buffer (pH 4.0-6.0)	Minimizes immediate hydrolysis for daily experimental use.
Long-Term (> 24 hours)	Stock Solution	≤ -20°C	Solid (Lyophilized Powder) or Anhydrous Organic Solvent	Prevents hydrolysis and ensures long-term stability.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Allow the lyophilized (S)-3-Hydroxy-13-methyltetradecanoyl-CoA standard to equilibrate to room temperature before opening the vial to prevent condensation.

• Reconstitute the solid standard in a high-purity, anhydrous organic solvent such as methanol or acetonitrile to a desired concentration (e.g., 1-10 mM).

• Vortex the solution gently until the standard is completely dissolved.

• Aliquot the stock solution into low-adhesion microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or below.

Protocol 2: Assessment of Standard Stability by HPLC

• Prepare a fresh working solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in your experimental buffer (e.g., 100 µM in 100 mM potassium phosphate buffer, pH 7.0).

• Inject a sample (t=0) onto a C18 reversed-phase HPLC column. Use a mobile phase gradient of water and acetonitrile with a suitable modifier like formic acid or ammonium (B1175870) acetate (B1210297) to achieve good separation. Monitor the elution profile at 260 nm, the absorbance maximum for the adenine (B156593) base of Coenzyme A.[1]

• Incubate the working solution under the conditions you wish to test (e.g., room temperature, 37°C).

• Inject samples at various time points (e.g., 1, 2, 4, 8, 24 hours).

• Analyze the chromatograms to monitor the decrease in the peak area of the intact (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the potential appearance of degradation peaks.

• Calculate the percentage of degradation over time to determine the stability of the standard under your experimental conditions.

Visualizations

Caption: Primary degradation pathway of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neolab.de [neolab.de]
• 4. Factors affecting the activity and stability of the palmitoyl-coenzyme A hydrolase of rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. bioassaysys.com [bioassaysys.com]
• 9. Fatty Acids -- Role of CoA: Answer [library.med.utah.edu]
• 10. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and Other Branched-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA with other relevant branched-chain fatty acids (BCFAs). Due to the limited direct experimental data on (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, this comparison draws upon its predicted role as a metabolic intermediate of 13-methyltetradecanoic acid and available data on other well-characterized iso- and anteiso-BCFAs.

Introduction to (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is the S-enantiomer of a hydroxylated iso-branched-chain fatty acyl-CoA. Its structure, featuring a methyl group on the penultimate carbon (iso-form) and a hydroxyl group at the C3 position, strongly suggests its role as an intermediate in the mitochondrial beta-oxidation of 13-methyltetradecanoic acid.[][2][3] The beta-oxidation spiral is a critical catabolic process for energy production from fatty acids.[][2][3]

Branched-chain fatty acids are found in various biological systems and are known to influence the physical properties of cell membranes, such as fluidity, and to modulate cellular signaling pathways.[4] BCFAs are broadly classified into two main types: iso-BCFAs, with a methyl branch on the penultimate carbon, and anteiso-BCFAs, with a methyl branch on the antepenultimate carbon.[5]

This guide will compare (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, primarily through the lens of its parent molecule, 13-methyltetradecanoic acid (an iso-BCFA), with another common iso-BCFA, 14-methylpentadecanoic acid, and an anteiso-BCFA, 12-methyltetradecanoic acid.

Data Presentation

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of the selected BCFAs. Data for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is inferred from its parent molecule and general knowledge of acyl-CoA compounds.

Property	(S)-3-Hydroxy-13-methyltetradecanoyl-CoA (Inferred)	13-Methyltetradecanoic Acid	14-Methylpentadecanoic Acid	12-Methyltetradecanoic Acid
Molecular Formula	C36H64N7O18P3S	C15H30O2	C16H32O2	C15H30O2
Molecular Weight ( g/mol )	~1007.9	242.40	256.42	242.40
Classification	iso-BCFA derivative	iso-BCFA	iso-BCFA	anteiso-BCFA
Known Biological Role	Intermediate in beta-oxidation	Apoptosis induction in cancer cells, marker for adipose tissue turnover[6]	Biomarker for rheumatoid arthritis[7]	Modulator of gene expression in adipocytes[8]

Comparative Biological Activities

The following table summarizes experimental findings on the biological activities of selected BCFAs. This data provides a basis for predicting the potential downstream effects of the metabolism of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Biological Activity	13-Methyltetradecanoic Acid	14-Methylpentadecanoic Acid	12-Methyltetradecanoic Acid
Effect on Gene Expression in Human Adipocytes	Not directly studied, but as an iso-BCFA, may share similarities with 14-MPA.	Decreased expression of genes related to lipid metabolism (FASN, SREBP1, SCD1, ELOVL6, FADS1, FADS2) and inflammation (ALOX15, IL-6).[8]	Varied effects: Increased FASN expression, decreased SCD1, ELOVL6, FADS1, FADS2, ALOX15, and IL-6 expression.[8]
Effect on Membrane Fluidity	As an iso-BCFA, expected to increase membrane fluidity, though less effectively than anteiso-BCFAs.[4]	Similar to 13-Methyltetradecanoic Acid.	More effective at increasing membrane fluidity compared to iso-BCFAs due to greater disruption of acyl chain packing.[4]
Anticancer Activity	Induces apoptosis in human cancer cells, including bladder cancer, by regulating AKT and MAPK pathways.[6]	Not extensively studied for anticancer activity.	Not extensively studied for anticancer activity.

Experimental Protocols

Analysis of Branched-Chain Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the extraction and analysis of BCFAs from biological samples.

a. Lipid Extraction:

• Homogenize the biological sample (e.g., cultured cells, tissue) in a chloroform:methanol (B129727) (2:1, v/v) solution.

• Vortex the mixture thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

b. Fatty Acid Methyl Ester (FAME) Derivatization:

• Resuspend the dried lipid extract in a known volume of methanol containing 2% (v/v) sulfuric acid.

• Heat the mixture at 80°C for 1 hour to convert fatty acids to their methyl esters.

• After cooling, add hexane (B92381) and water to extract the FAMEs into the hexane layer.

• Collect the upper hexane layer containing the FAMEs.

c. GC-MS Analysis:

• Inject an aliquot of the FAME extract into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column like BPX70).

• Employ a temperature gradient to separate the FAMEs based on their volatility and polarity.

• The eluting compounds are introduced into a mass spectrometer for detection and identification based on their mass spectra.

• Quantification can be achieved by comparing the peak areas of the identified BCFAs to those of known standards.[9][10]

Cell Culture for Studying Fatty Acid Metabolism

This protocol describes a general method for treating cultured cells with fatty acids to study their metabolic effects.

a. Cell Seeding:

• Plate cells (e.g., human adipocytes, hepatocytes) in appropriate culture vessels and allow them to adhere and reach the desired confluency.

b. Preparation of Fatty Acid-BSA Conjugates:

• Dissolve the sodium salt of the fatty acid in sterile water.

• Prepare a solution of fatty acid-free bovine serum albumin (BSA) in serum-free culture medium.

• Add the fatty acid solution to the BSA solution dropwise while stirring to allow for complex formation. This improves the solubility and delivery of the fatty acid to the cells.[11]

• Sterile-filter the fatty acid-BSA conjugate solution.

c. Cell Treatment:

• Remove the existing culture medium from the cells and replace it with the medium containing the fatty acid-BSA conjugate at the desired concentration.

• Incubate the cells for the desired period (e.g., 24-48 hours).

• Following incubation, cells can be harvested for various downstream analyses, such as gene expression analysis (qRT-PCR), protein analysis (Western blotting), or metabolite analysis (GC-MS or LC-MS).[11]

Membrane Fluidity Assay

This protocol provides a method to assess changes in cell membrane fluidity using a fluorescent probe.

a. Cell Preparation:

• Culture cells to the desired density in a suitable format (e.g., 96-well plate).

b. Fluorescent Probe Labeling:

• Prepare a working solution of a membrane fluidity probe, such as Laurdan or 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), in a suitable buffer.

• Incubate the cells with the probe solution in the dark to allow the probe to incorporate into the cell membranes.[12][13]

c. Fluorescence Measurement:

• After incubation, wash the cells to remove any unincorporated probe.

• Measure the fluorescence intensity at two different emission wavelengths using a fluorescence spectrophotometer or a microplate reader. The ratio of these intensities is indicative of the membrane fluidity. For Laurdan, an increase in the ratio of emission at 440 nm to 490 nm indicates decreased membrane fluidity.[12]

Mandatory Visualization

Caption: Beta-oxidation pathway of 13-methyltetradecanoic acid.

Caption: General workflow for studying BCFA effects in cell culture.

References

• 2. aocs.org [aocs.org]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. Branched-chain amino acid metabolism controls membrane phospholipid structure in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. The enzyme kinetics of branched-chain fatty acid synthesis of metazoan fatty acid synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid Metabolism [worldwide.promega.com]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessing Membrane Fluidity and Visualizing Fluid Membrane Domains in Bacteria Using Fluorescent Membrane Dyes [bio-protocol.org]
• 13. bmglabtech.com [bmglabtech.com]

Validating the Biological Activity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-Coenzyme A molecule with a methyl branch, suggesting its potential involvement in fatty acid metabolism and cellular signaling. Due to the limited direct experimental data on this specific molecule, this guide provides a framework for its biological validation by comparing it with structurally similar and well-characterized analogs. The experimental protocols detailed herein will facilitate the characterization of its metabolic fate and signaling functions.

Comparison with Alternative Acyl-CoA Molecules

To understand the potential biological activity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, it is compared with two relevant classes of molecules: its straight-chain analog, (S)-3-Hydroxytetradecanoyl-CoA, and the broader categories of long-chain and branched-chain acyl-CoAs.

Feature	(S)-3-Hydroxy-13-methyltetradecanoyl-CoA (Hypothesized)	(S)-3-Hydroxytetradecanoyl-CoA	Long-Chain and Branched-Chain Acyl-CoAs
Primary Metabolic Role	Likely substrate in fatty acid β-oxidation or elongation.	Intermediate in mitochondrial fatty acid elongation.[1][2]	Substrates for β-oxidation, lipid synthesis, and energy metabolism.[3]
Enzyme Substrate	Potentially for 3-hydroxyacyl-CoA dehydrogenases and other enzymes of fatty acid metabolism.	Substrate for 3-hydroxyacyl-CoA dehydrogenase.[4][5]	Substrates for a variety of acyl-CoA dehydrogenases, synthetases, and transferases.[6]
Signaling Activity	Possible activator of nuclear receptors like PPARα, due to its branched-chain structure.	Not well-documented as a primary signaling molecule.	The CoA thioesters are potent high-affinity ligands and activators of PPARα.[7][8][9]
Metabolic Regulation	May influence the rate of fatty acid oxidation and lipid synthesis.	Participates in the regulated process of fatty acid chain elongation.	Key regulators of metabolic pathways, including glucose and lipid metabolism.[10]

Experimental Protocols for Biological Validation

To elucidate the biological activity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, a series of experiments are proposed.

Structural and Purity Analysis by LC-MS/MS

This protocol is for the definitive identification and quantification of the target molecule.

• Sample Preparation: Acyl-CoAs are extracted from biological samples (cells or tissues) using a cold methanol (B129727) solution containing an internal standard (e.g., C17-CoA). The mixture is homogenized and centrifuged to precipitate proteins. The supernatant is then dried and reconstituted in the initial mobile phase for analysis.

• Liquid Chromatography (LC): Separation is achieved on a C18 reversed-phase column.

  • Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water.

  • Mobile Phase B: 5 mM ammonium acetate in acetonitrile.

  • Gradient: A linear gradient from 5% to 100% Mobile Phase B.

  • Flow Rate: 0.2 mL/min.

• Mass Spectrometry (MS/MS): Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-product ion transitions for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and the internal standard.[11][12][13]

Acyl-CoA Synthetase Activity Assay

This assay determines if the corresponding free fatty acid, (S)-3-Hydroxy-13-methyltetradecanoic acid, can be activated to its CoA ester.

• Principle: The assay measures the formation of the acyl-CoA from the fatty acid, CoA, and ATP. This can be done using a radiometric assay or a fluorometric coupled-enzyme assay.

• Radiometric Assay Protocol:

  • Cell or tissue lysates are incubated with ATP, coenzyme A, Mg²⁺, and radiolabeled (e.g., ¹⁴C) (S)-3-Hydroxy-13-methyltetradecanoic acid.[14][15]

  • The reaction is stopped, and unreacted fatty acid is extracted with an organic solvent (e.g., n-heptane).

  • The remaining aqueous phase, containing the radiolabeled acyl-CoA, is quantified by scintillation counting.[14]

• Fluorometric Assay Protocol:

  • In a 96-well plate, the sample is mixed with a reaction buffer containing the fatty acid substrate, CoA, ATP, and a coupled enzyme system.

  • The acyl-CoA produced is metabolized by the enzyme mix to generate an intermediate that reacts with a probe to produce a fluorescent signal (Ex/Em = 535/587 nm).[16]

  • The fluorescence is measured kinetically, and the activity is calculated from the rate of signal increase.

3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

This spectrophotometric assay determines if (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a substrate for HADH, a key enzyme in β-oxidation.

• Principle: The oxidation of the 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA is coupled to the reduction of NAD⁺ to NADH. The increase in absorbance at 340 nm due to NADH formation is monitored.[17]

• Protocol:

  • The reaction is initiated by adding the purified HADH enzyme or a cell lysate containing the enzyme to a cuvette containing a buffered solution of NAD⁺ and (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

  • The change in absorbance at 340 nm is recorded over time using a spectrophotometer.

  • The enzyme activity is calculated from the initial linear rate of NADH production, using the molar extinction coefficient of NADH. To ensure the reaction goes to completion and to avoid product inhibition, the assay can be coupled with 3-ketoacyl-CoA thiolase, which will cleave the 3-ketoacyl-CoA product.[6]

Cellular Fatty Acid Oxidation (FAO) Assay

This assay measures the overall impact of the molecule on the rate of fatty acid oxidation in live cells.

• Principle: The assay quantifies the oxygen consumption rate (OCR) in cells provided with the fatty acid of interest as a substrate. An increase in OCR is indicative of increased FAO.

• Protocol:

  • Cells (e.g., hepatocytes, myotubes) are seeded in a microplate.

  • The culture medium is replaced with a substrate-limited medium containing (S)-3-Hydroxy-13-methyltetradecanoic acid complexed to BSA.

  • The plate is placed in an extracellular flux analyzer to measure the OCR in real-time.

  • Inhibitors of FAO (e.g., etomoxir) can be used as controls to confirm that the observed OCR is due to fatty acid oxidation.[18][19]

Visualizing the Biological Context

Signaling and Metabolic Pathways

The following diagram illustrates the potential roles of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in cellular metabolism, including its hypothesized activation of the PPARα signaling pathway.

Caption: Potential metabolic and signaling pathways of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Experimental Workflow for Validation

The logical flow of experiments to characterize a novel acyl-CoA is depicted below.

Caption: Proposed experimental workflow for validating biological activity.

References

• 1. (S)-3-Hydroxytetradecanoyl-CoA. | C35H62N7O18P3S | CID 440602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (S)-3-Hydroxytetradecanoyl-CoA (HMDB0003934) [hmdb.ca]
• 3. mdpi.com [mdpi.com]
• 4. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. Reactome | (S)-3-Hydroxytetradecanoyl-CoA+NAD<=>3-Oxotetradecanoyl-CoA+NADH+H [reactome.org]
• 6. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Role of branched-chain amino acid metabolism in the pathogenesis of obesity and type 2 diabetes-related metabolic disturbances BCAA metabolism in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 2.6. Acyl‐CoA synthetase activity [bio-protocol.org]
• 16. abcam.cn [abcam.cn]
• 17. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 18. Fatty Acid Oxidation Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 19. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA Measurement Methods

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and related therapeutic areas, the accurate quantification of specific fatty acid metabolites is paramount. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA intermediate in the metabolism of branched-chain fatty acids. Its precise measurement is crucial for understanding various metabolic pathways and in the development of drugs targeting these processes. This guide provides an objective comparison of two primary analytical methods for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Comparison of Analytical Methods

The choice of analytical technique for the quantification of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA depends on several factors including the required sensitivity, specificity, sample matrix, and available instrumentation. Below is a summary of the key performance metrics for LC-MS/MS and GC-MS based on available data for similar analytes.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	1-10 fmol[1]	~0.244 - 0.977 µM (for short-chain fatty acids)
Limit of Quantification (LOQ)	5-50 fmol[1]	Not explicitly stated for this analyte
Linearity (R²)	>0.99[1]	>0.99
Precision (RSD%)	< 5%[1]	1.0–13.3% (Coefficients of Variation)[2]
Specificity	High (based on precursor/product ion transitions)	High (based on mass spectrum and retention time)
Throughput	High	Moderate
Derivatization	May not be required for the free acid, but often used to improve sensitivity.[3]	Required to increase volatility.[4][5]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining reliable and comparable results. The following sections outline the typical methodologies for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using LC-MS/MS and GC-MS. As this specific acyl-CoA is not commercially available, the protocols describe the measurement of the corresponding free fatty acid after hydrolysis.

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity for the quantification of 3-hydroxy branched-chain fatty acids.[1]

1. Sample Preparation (Hydrolysis and Extraction):

• Hydrolysis: To measure the total amount of (S)-3-Hydroxy-13-methyltetradecanoic acid, the acyl-CoA ester must first be hydrolyzed. This is typically achieved by treating the sample with a strong base, such as 10 M NaOH, for 30 minutes.[2]

• Acidification: Following hydrolysis, the sample is acidified using an acid such as 6 M HCl.[2]

• Liquid-Liquid Extraction: The free fatty acid is then extracted from the aqueous sample using an organic solvent, such as ethyl acetate. This step is typically repeated to ensure complete extraction.[2]

• Drying: The organic solvent containing the analyte is evaporated to dryness under a gentle stream of nitrogen.

2. Derivatization (Optional but Recommended for Enhanced Sensitivity):

• To improve ionization efficiency and chromatographic separation, the extracted fatty acid can be derivatized. A common method is esterification to form a methyl or other ester.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.[1]

  • Mobile Phase A: 0.1% formic acid in water.[1]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the analyte.[1]

  • Flow Rate: Approximately 0.3 mL/min.[1]

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive or Negative Electrospray Ionization (ESI) can be used, depending on the derivatization and analyte properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high specificity and sensitivity. This involves selecting a specific precursor ion (the molecular ion of the analyte) and a specific product ion (a fragment of the analyte).

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable method for the quantification of fatty acids, including 3-hydroxy fatty acids.[2][5]

1. Sample Preparation (Hydrolysis and Extraction):

• The hydrolysis and extraction steps are the same as described for the LC-MS/MS method.

2. Derivatization (Mandatory):

• Fatty acids are not volatile enough for GC analysis and therefore must be derivatized. A common method is silylation, using a reagent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS), to form a trimethylsilyl (B98337) (TMS) ester.[2]

3. GC-MS Analysis:

• Gas Chromatography:

  • Column: A non-polar or semi-polar capillary column, such as a HP-5MS, is typically used.[2]

  • Injection: A small volume (e.g., 1 µL) of the derivatized sample is injected into the GC.

  • Oven Temperature Program: The oven temperature is programmed to start at a lower temperature and gradually increase to separate the different components of the sample. A typical program might start at 80°C, ramp to 200°C, and then ramp to a final temperature of 290°C.[2]

• Mass Spectrometry:

  • Ionization Mode: Electron Impact (EI) ionization is most commonly used.

  • Detection Mode: The mass spectrometer can be operated in either full scan mode to obtain a complete mass spectrum for identification, or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantitative analysis.[2]

Mandatory Visualization

Signaling Pathway: Beta-Oxidation of Fatty Acids

The measurement of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is relevant to the study of fatty acid metabolism, specifically the beta-oxidation pathway. The following diagram illustrates the core steps of this pathway.

Caption: The beta-oxidation spiral for fatty acid catabolism.

Experimental Workflow: LC-MS/MS Method

The following diagram outlines the key steps in the LC-MS/MS workflow for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Workflow for LC-MS/MS analysis of 3-hydroxy fatty acids.

Experimental Workflow: GC-MS Method

The following diagram illustrates the typical workflow for the GC-MS analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Workflow for GC-MS analysis of 3-hydroxy fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. lipidmaps.org [lipidmaps.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Stereochemistry: A Comparative Guide to the Functional Differences Between (S)- and (R)-Isomers of 3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

The stereochemistry of metabolic intermediates plays a pivotal role in determining their biological fate and function. This guide provides a comprehensive comparison of the functional differences between the (S)- and (R)-isomers of 3-Hydroxy-13-methyltetradecanoyl-CoA, a branched-chain hydroxy fatty acyl-CoA. While direct experimental data for this specific molecule is limited, this comparison draws upon established principles of fatty acid metabolism and the stereospecificity of the enzymes involved, supported by experimental data from analogous substrates.

Metabolic Fate: A Tale of Two Pathways

The primary functional distinction between the (S)- and (R)-isomers of 3-Hydroxy-13-methyltetradecanoyl-CoA lies in their metabolism within the cell. The (S)-isomer is the recognized substrate for the mitochondrial β-oxidation pathway, the central hub of fatty acid degradation for energy production. In contrast, the (R)-isomer is primarily metabolized through the peroxisomal β-oxidation pathway.

The (S)-Isomer: Fueling the Mitochondria

The (S)-configuration at the 3-hydroxyl group is the exclusive stereoisomer recognized by the enzymes of mitochondrial β-oxidation. Specifically, the enzyme L-3-hydroxyacyl-CoA dehydrogenase (LCHAD) , a component of the mitochondrial trifunctional protein, catalyzes the NAD+-dependent oxidation of (S)-3-hydroxyacyl-CoAs to 3-ketoacyl-CoAs. This reaction is a critical step in the cyclical degradation of fatty acids into acetyl-CoA units, which then enter the citric acid cycle to generate ATP.

The (R)-Isomer: A Substrate for Peroxisomal Oxidation

The (R)-isomer is not a substrate for the mitochondrial LCHAD. Instead, it is a substrate for enzymes in the peroxisomal β-oxidation pathway. Peroxisomes contain both L- and D-3-hydroxyacyl-CoA dehydrogenases , allowing them to metabolize both stereoisomers of 3-hydroxyacyl-CoAs. The D-specific enzyme, D-3-hydroxyacyl-CoA dehydrogenase , facilitates the oxidation of the (R)-isomer. Peroxisomal β-oxidation is particularly important for the metabolism of very long-chain fatty acids, branched-chain fatty acids, and xenobiotic fatty acids.

Quantitative Data on Enzyme Kinetics

Enzyme	Substrate Isomer	Km (µM)	Vmax (nmol/min/mg protein)	Source
Mitochondrial L-3-hydroxyacyl-CoA dehydrogenase (porcine heart)	(S)-3-hydroxyhexadecanoyl-CoA	~5	~2500	Fictional data for illustrative purposes
(R)-3-hydroxyhexadecanoyl-CoA	No activity detected	-	Fictional data for illustrative purposes
Peroxisomal D-3-hydroxyacyl-CoA dehydrogenase (rat liver)	(R)-3-hydroxyhexadecanoyl-CoA	~20	~150	Fictional data for illustrative purposes
(S)-3-hydroxyhexadecanoyl-CoA	No activity detected	-	Fictional data for illustrative purposes

Note: The above table is a representative illustration based on the known substrate specificities of these enzymes. Actual values may vary depending on the specific enzyme source and experimental conditions.

Potential for Distinct Biological Activities

Beyond their roles in catabolic pathways, there is emerging evidence that (R)-hydroxy fatty acids may possess distinct biological activities. While research in this area is ongoing, some studies on other hydroxy fatty acid isomers suggest potential roles in cell signaling and inflammation. For instance, certain stereoisomers of hydroxy fatty acids have been shown to act as ligands for G protein-coupled receptors (GPCRs), thereby influencing downstream signaling cascades. It is plausible that (R)-3-Hydroxy-13-methyltetradecanoic acid, the free fatty acid form of the CoA ester, could exert signaling functions that are distinct from its (S)-counterpart.

Experimental Protocols

Assay for L-3-hydroxyacyl-CoA Dehydrogenase Activity

Principle: The activity of L-3-hydroxyacyl-CoA dehydrogenase is determined by monitoring the reduction of NAD+ to NADH at 340 nm, which is coupled to the oxidation of the (S)-3-hydroxyacyl-CoA substrate.

Reagents:

• 100 mM Potassium phosphate (B84403) buffer, pH 7.3

• 10 mM NAD+ solution

• 1 mM (S)-3-Hydroxy-13-methyltetradecanoyl-CoA solution

• Mitochondrial protein extract

Procedure:

• In a quartz cuvette, combine 800 µL of potassium phosphate buffer, 100 µL of NAD+ solution, and the mitochondrial protein extract.

• Incubate the mixture at 37°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 100 µL of the (S)-3-Hydroxy-13-methyltetradecanoyl-CoA solution.

• Immediately monitor the increase in absorbance at 340 nm for 5 minutes using a spectrophotometer.

• The rate of NADH formation is proportional to the enzyme activity and can be calculated using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

• A control reaction lacking the substrate should be performed to account for any background NAD+ reduction.

Assay for D-3-hydroxyacyl-CoA Dehydrogenase Activity

Principle: The activity of D-3-hydroxyacyl-CoA dehydrogenase is measured in a similar manner to the L-specific enzyme, but using the (R)-isomer of the substrate and a peroxisomal protein extract.

Reagents:

• 100 mM Potassium phosphate buffer, pH 7.3

• 10 mM NAD+ solution

• 1 mM (R)-3-Hydroxy-13-methyltetradecanoyl-CoA solution

• Peroxisomal protein extract

Procedure:

• Follow the same procedure as for the L-3-hydroxyacyl-CoA dehydrogenase assay, substituting the (S)-isomer with the (R)-isomer and the mitochondrial extract with a peroxisomal extract.

Visualizing the Metabolic Pathways

The distinct metabolic fates of the (S)- and (R)-isomers can be visualized through the following signaling pathway diagrams.

A Researcher's Guide to the Comparative Metabolomics of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and Related Long-Chain Acyl-CoAs

This guide provides a comprehensive framework for the comparative metabolomic analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, a specialized fatty acyl-CoA. Given the specificity of this molecule, this guide also extends to the broader class of long-chain and branched-chain hydroxy fatty acyl-CoAs, offering objective comparisons of analytical methodologies and presenting a template for data interpretation. The content is tailored for researchers, scientists, and drug development professionals engaged in metabolic studies.

Metabolic Significance and Context

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a derivative of 13-methyltetradecanoic acid, a branched-chain fatty acid.[1][2][3] Branched-chain fatty acids are integral components of cell membranes and can influence their fluidity.[4] The parent fatty acid, 13-methyltetradecanoic acid, has been investigated for its potential to induce apoptosis in certain cancer cells by modulating signaling pathways like AKT and MAPK.[1]

The hydroxylation at the 3-position and its existence as a Coenzyme A thioester suggest its involvement in fatty acid β-oxidation or elongation.[5][6] Specifically, 3-hydroxyacyl-CoAs are key intermediates in the mitochondrial β-oxidation spiral.[5] Deficiencies in the enzymes that process these intermediates, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), lead to serious metabolic disorders, highlighting the importance of this class of molecules in maintaining energy homeostasis.[7][8] Therefore, a comparative analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA levels could provide valuable insights into cellular energy status and disease pathology.

Hypothetical β-oxidation pathway of 13-methyltetradecanoic acid.

Comparative Analysis of Acyl-CoA Quantification Methods

The accurate quantification of long-chain acyl-CoAs is challenging due to their low abundance and inherent instability.[9] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the predominant analytical technique due to its high sensitivity and specificity.[10] The choice of extraction method significantly impacts recovery and data quality.

Methodological Approach	Key Strengths	Key Limitations	Typical Recovery	Limit of Detection (LOD)	Reference
Solvent Precipitation (e.g., 80% Methanol)	Simple, fast, good for a broad range of acyl-CoAs.[10]	Lower recovery for very long-chain species; potential for ion suppression.[10]	Not explicitly stated, but high MS intensities reported.[10]	Not explicitly stated.[10]	[10]
Solid-Phase Extraction (SPE)	Excellent for sample clean-up, reducing matrix effects and improving sensitivity.[10]	More time-consuming and can lead to loss of some acyl-CoA species if not optimized.	>85% for a wide range of acyl-CoAs.	~5-10 fmol.	[10][11]
Two-Phase Extraction (e.g., Acetonitrile/Isopropanol)	Effective for a wide range of acyl-CoAs and allows for simultaneous extraction of other metabolites.[11]	Requires careful phase separation to avoid contamination.	Dependent on chain length.[11]	Not explicitly stated.	[11]

Hypothetical Comparative Metabolomics Data

To illustrate a comparative study, the table below presents hypothetical data on the abundance of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and related metabolites in a cancer cell line (e.g., HepG2) versus a non-cancerous cell line (e.g., primary hepatocytes). This type of comparison can reveal metabolic reprogramming in disease states.[12]

Acyl-CoA Species	HepG2 (pmol/mg protein)	Primary Hepatocytes (pmol/mg protein)	Fold Change (HepG2/Primary)	Putative Biological Implication
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA	0.85 ± 0.12	0.15 ± 0.04	5.67	Altered branched-chain fatty acid oxidation
Palmitoyl-CoA (C16:0-CoA)	15.2 ± 2.1	8.5 ± 1.5	1.79	Increased fatty acid synthesis/uptake
Stearoyl-CoA (C18:0-CoA)	9.8 ± 1.3	5.1 ± 0.9	1.92	Increased fatty acid synthesis/uptake
Oleoyl-CoA (C18:1-CoA)	8.5 ± 1.1	6.2 ± 1.0	1.37	Altered fatty acid desaturation
HMG-CoA	1.5 ± 0.3	0.9 ± 0.2	1.67	Altered cholesterol/ketone body synthesis[13]
Acetyl-CoA	12.1 ± 1.8	10.6 ± 1.5	1.14	General metabolic activity

Data are presented as mean ± standard deviation for hypothetical experimental replicates.

Detailed Experimental Protocols

Reproducible and robust experimental protocols are fundamental for comparative metabolomics.

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Cultured Cells [9][11]

Objective: To efficiently extract a broad range of acyl-CoAs from cultured mammalian cells while preserving their integrity.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Extraction Solvent: Acetonitrile/Isopropanol/Water (3:3:2, v/v/v) with internal standards (e.g., ¹³C-labeled acyl-CoAs)

• Cell scraper (for adherent cells)

• 1.5 mL microcentrifuge tubes

• Centrifuge capable of 16,000 x g at 4°C

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Cell Harvesting:

  • For adherent cells, aspirate the culture medium and wash the monolayer twice with ice-cold PBS.

  • For suspension cells, pellet by centrifugation (500 x g, 5 min, 4°C) and wash twice with ice-cold PBS.

• Metabolite Extraction:

  • Add 1 mL of pre-chilled (-20°C) extraction solvent containing internal standards to the cell pellet or monolayer.

  • For adherent cells, scrape the cells into the solvent.

  • Vortex the cell lysate vigorously for 1 minute and incubate at -20°C for 30 minutes.

• Protein and Debris Removal:

  • Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Sample Drying:

  • Dry the extract to completion using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 50-100 µL of a suitable solvent for LC-MS analysis (e.g., 50% methanol (B129727) in 50 mM ammonium (B1175870) acetate (B1210297), pH 7.0).[9][14]

Protocol 2: LC-MS/MS Analysis of Fatty Acyl-CoAs [10][14]

Objective: To separate and quantify individual acyl-CoA species using reverse-phase liquid chromatography coupled with tandem mass spectrometry.

Instrumentation:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 10 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 10 mM ammonium acetate and 0.1% formic acid.

• Gradient: A typical gradient starts at a low percentage of Mobile Phase B (e.g., 2%), ramping up to a high percentage (e.g., 98%) to elute the hydrophobic long-chain acyl-CoAs.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification on a triple quadrupole MS, or parallel reaction monitoring (PRM) on a high-resolution MS.

• MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each acyl-CoA and internal standard.

• Data Analysis: Quantify acyl-CoAs by comparing the peak areas of endogenous analytes to those of the stable isotope-labeled internal standards.

A typical workflow for comparative acyl-CoA profiling.

Interaction with Cellular Signaling

Long-chain fatty acyl-CoAs are not just metabolic intermediates; they are also signaling molecules that can regulate cellular processes. For instance, they are known to be endogenous ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that control the expression of genes involved in lipid metabolism.[10] An accumulation of specific acyl-CoAs, such as (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, could potentially modulate PPAR activity, leading to widespread changes in gene expression.

Activation of PPARs by fatty acyl-CoAs leading to changes in gene expression.

References

• 1. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for 13-Methylmyristic acid (HMDB0061707) [hmdb.ca]
• 3. 13-Methyltetradecanoic Acid | C15H30O2 | CID 151014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 13-methyltetradecanoate [shop.labclinics.com]
• 5. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human Metabolome Database: Showing metabocard for (S)-3-Hydroxytetradecanoyl-CoA (HMDB0003934) [hmdb.ca]
• 7. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unique plasma metabolomic signatures of individuals with inherited disorders of long-chain fatty acid oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. benchchem.com [benchchem.com]
• 13. HMG-CoA | C27H44N7O20P3S | CID 445127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Identity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA with Tandem Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid molecules is paramount. This guide provides a comprehensive comparison of tandem mass spectrometry (MS/MS) for the structural confirmation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA against other analytical techniques, supported by detailed experimental protocols and expected fragmentation data.

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) molecule. Its structural elucidation is critical for understanding its role in various metabolic pathways. Tandem mass spectrometry offers a powerful tool for this purpose, providing high sensitivity and structural specificity through controlled fragmentation of the molecule.

Comparison of Analytical Methods

While other analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information, tandem MS is often preferred for its superior sensitivity, requiring significantly less sample, and its compatibility with complex biological matrices when coupled with liquid chromatography (LC).

Feature	Tandem Mass Spectrometry (MS/MS)	Nuclear Magnetic Resonance (NMR)
Sensitivity	High (picomole to femtomole range)	Low (micromole to nanomole range)
Specificity	High, based on specific fragmentation patterns	High, provides detailed structural connectivity
Sample Requirement	Low	High
Throughput	High, especially with LC coupling	Low
Matrix Tolerance	Moderate to High (with LC)	Low, requires pure sample
Structural Information	Connectivity and functional groups from fragmentation	Detailed 3D structure and stereochemistry

Tandem MS for Structural Confirmation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

The identity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA can be confidently confirmed by identifying its precursor ion and observing characteristic fragment ions in the MS/MS spectrum.

Predicted Precursor and Fragment Ions

The molecular formula of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is C36H64N7O18P3S. The expected exact mass of the neutral molecule is 1007.3446 g/mol . Depending on the ionization mode, the precursor ion will be observed at a corresponding m/z value. In negative ion mode, the [M-H]⁻ ion would be at m/z 1006.3373.

Ion Type	Formula	Calculated m/z
[M-H]⁻ (Precursor Ion)	C36H63N7O18P3S⁻	1006.3373
[M - C21H35N7O16P3S]⁻ (Fatty Acyl Fragment)	C15H28O2⁻	255.2144
[Coenzyme A - H]⁻	C21H35N7O16P3S⁻	766.1229
Neutral Loss of Coenzyme A	C21H36N7O16P3S	507.1142
Fragment from cleavage alpha to hydroxyl group	C3H5O2⁻	73.0290
Fragment from cleavage beta to hydroxyl group	C12H23O⁻	183.1749

Experimental Protocol

A detailed methodology for the analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA using LC-MS/MS is provided below.

Sample Preparation

• Standard Preparation: Prepare a stock solution of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in a suitable solvent such as 70% acetonitrile/30% water at a concentration of 1 mg/mL. Prepare a series of dilutions for calibration and quality control.

• Biological Sample Extraction: For biological samples, employ a liquid-liquid extraction method. For example, use a modified Bligh-Dyer extraction with a chloroform:methanol:water ratio of 2:2:1.8. The lower organic phase containing the lipids should be collected and dried under a stream of nitrogen. The dried extract is then reconstituted in the initial mobile phase conditions.

Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating long-chain acyl-CoAs.

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: 10 mM ammonium acetate in 95:5 acetonitrile:water.

• Gradient: A linear gradient from 10% B to 90% B over 15 minutes, followed by a 5-minute hold at 90% B and a 5-minute re-equilibration at 10% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MS1 Scan Range: m/z 200-1200.

• Precursor Ion Selection: Isolate the [M-H]⁻ ion at m/z 1006.34 ± 1.

• Collision Gas: Argon.

• Collision Energy: Optimize collision energy to achieve a good balance of precursor ion depletion and fragment ion generation (typically in the range of 20-40 eV).

• MS2 Scan Range: m/z 50-1100.

Visualizing the Workflow and Fragmentation

Diagrams created using Graphviz illustrate the experimental workflow and the predicted fragmentation pattern of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Predicted fragmentation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

A Comparative Analysis: (S)-3-Hydroxy-13-methyltetradecanoyl-CoA vs. Straight-Chain Analogs in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological significance of the branched-chain acyl-CoA, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, and its straight-chain analog, (S)-3-Hydroxytetradecanoyl-CoA. The presence of a methyl group in the anteiso position of the branched-chain molecule introduces distinct structural and metabolic properties, influencing its role in cellular processes. This comparison is supported by experimental data from studies on branched-chain versus straight-chain fatty acid metabolism.

Introduction to Branched-Chain vs. Straight-Chain Acyl-CoAs

Fatty acids are fundamental to cellular structure and metabolism. While straight-chain fatty acids are more common, branched-chain fatty acids (BCFAs) play crucial roles, particularly in bacteria, and are also present in mammalian tissues. The introduction of a methyl branch alters the physical properties of the fatty acid, such as its melting point and membrane fluidity. (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is an intermediate in the metabolism of the anteiso-C15:0 fatty acid, 13-methyltetradecanoic acid. Its straight-chain counterpart, (S)-3-Hydroxytetradecanoyl-CoA, is an intermediate in the beta-oxidation of the C14:0 straight-chain fatty acid, myristic acid. Understanding the metabolic fate and enzymatic interactions of these molecules is crucial for elucidating their physiological roles and potential as therapeutic targets.

Metabolic Pathways and Enzymatic Processing

The metabolism of both (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its straight-chain analog primarily involves the beta-oxidation pathway. However, the methyl branch in the branched-chain compound can influence the efficiency and specificity of the enzymes involved.

Beta-Oxidation Pathway

The canonical beta-oxidation pathway involves a cycle of four enzymatic reactions: dehydrogenation, hydration, oxidation, and thiolytic cleavage. The key enzymes interacting with (S)-3-hydroxyacyl-CoA intermediates are 3-hydroxyacyl-CoA dehydrogenase and enoyl-CoA hydratase (in the reverse dehydration step of fatty acid synthesis, or the forward hydration step of beta-oxidation of unsaturated fatty acids).

dot

A Researcher's Guide to the Orthogonal Validation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For researchers, scientists, and drug development professionals, the rigorous and unambiguous validation of novel biomolecules is paramount. This guide provides a comprehensive comparison of orthogonal methods for the characterization and validation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, a chiral, branched-chain long-chain hydroxy fatty acyl-CoA.

This document outlines the experimental protocols for the primary analytical techniques, presents quantitative data in a comparative format, and explores alternative validation methods. Furthermore, it delves into the potential signaling pathways where this molecule might play a role, providing a complete picture for researchers in the field.

Comparison of Primary Analytical Methods

The validation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA relies on a multi-pronged approach, employing techniques that provide complementary information on its structure, purity, and stereochemistry. The two primary, and orthogonal, methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analyte Form	Hydrolyzed to free fatty acid and derivatized (e.g., as methyl ester or trimethylsilyl (B98337) ether)	Intact acyl-CoA
Information Provided	Acyl chain structure, branching, and position of the hydroxyl group. Can be adapted for chiral analysis.	Molecular weight of the intact molecule, fragmentation pattern confirming the acyl-CoA structure.
Sensitivity	High, in the picomole to femtomole range.	Very high, in the femtomole to attomole range.
Stereochemistry	Requires specialized chiral columns and derivatization for enantiomeric separation.	Direct analysis of the intact molecule does not provide stereochemical information. Chiral LC is required.
Sample Preparation	Multi-step: Hydrolysis, extraction, and derivatization.	Simpler: Extraction and direct injection.
Key Advantage	Excellent for detailed structural elucidation of the fatty acid moiety.	High sensitivity and specificity for the intact acyl-CoA, allowing for direct confirmation.
Key Disadvantage	Indirect analysis of the acyl-CoA; potential for artifacts from sample preparation.	Less structural information about the acyl chain from a single experiment compared to GC-MS.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of the Acyl Moiety

This method confirms the structure of the fatty acid component of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

a) Hydrolysis of the Acyl-CoA:

• To 100 µL of a solution containing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, add 500 µL of 2M methanolic HCl.

• Heat the mixture at 80°C for 2 hours to hydrolyze the thioester bond and form the fatty acid methyl ester (FAME).

• Cool the reaction mixture and add 1 mL of n-hexane. Vortex for 1 minute.

• Centrifuge at 2000 x g for 5 minutes and collect the upper hexane (B92381) layer containing the FAME.

• Evaporate the hexane under a stream of nitrogen.

b) Derivatization (Silylation):

• To the dried FAME, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) ether of the hydroxyl group.

c) GC-MS Analysis:

• Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection: 1 µL of the derivatized sample in splitless mode.

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan from m/z 50 to 650.

Expected Fragmentation: The mass spectrum should show characteristic fragments for a 3-hydroxy-13-methyltetradecanoic acid methyl ester TMS ether. Key fragments would arise from cleavage adjacent to the silylated hydroxyl group and at the methyl branch point.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Intact Acyl-CoA Analysis

This method provides direct evidence of the intact (S)-3-Hydroxy-13-methyltetradecanoyl-CoA molecule.

a) Sample Preparation:

• Precipitate proteins from the sample matrix (if necessary) by adding 3 volumes of cold acetone (B3395972) and centrifuging.

• Evaporate the supernatant to dryness under nitrogen.

• Reconstitute the sample in a suitable solvent, such as 50:50 acetonitrile:water.

b) LC-MS/MS Analysis:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 15 minutes.

• Mass Spectrometer: Operate in positive electrospray ionization (ESI) mode.

• MS/MS Analysis: Use selected reaction monitoring (SRM) or product ion scanning. A key transition to monitor is the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) moiety from the protonated molecular ion [M+H]+.[1][2][3]

Chiral Chromatography for Enantiomeric Validation

To confirm the (S)-stereochemistry, the hydrolyzed 3-hydroxy fatty acid must be analyzed using a chiral chromatographic method.

a) Derivatization for Chiral HPLC:

• Hydrolyze the acyl-CoA as described in the GC-MS protocol to obtain the free 3-hydroxy-13-methyltetradecanoic acid.

• Derivatize the carboxyl group with a chiral reagent, for example, by forming a diastereomeric amide with (R)-(+)-1-phenylethylamine.

• Alternatively, derivatize the hydroxyl group with a UV-active or fluorescent tag (e.g., 3,5-dinitrophenylurethane) to enhance detection and separation on a chiral stationary phase.[4][5]

b) Chiral HPLC Analysis:

• Column: A chiral stationary phase column, such as one based on cellulose (B213188) or amylose (B160209) derivatives.

• Mobile Phase: A mixture of hexane and isopropanol (B130326) is typically used for normal-phase chiral separations.

• Detection: UV or fluorescence detection based on the chosen derivatizing agent.

The retention time of the derivatized sample is compared to that of authentic standards of the (R)- and (S)-enantiomers to confirm the stereochemistry.

Orthogonal Validation Workflow

References

• 1. ahajournals.org [ahajournals.org]
• 2. Branched Chain Amino Acid Supplementation: Impact on Signaling and Relevance to Critical Illness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. penandprosperity.vgcet.com [penandprosperity.vgcet.com]

A Comparative Analysis of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its Precursor, 13-Methyltetradecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological effects of the saturated branched-chain fatty acid, 13-methyltetradecanoic acid (13-MTD), and its putative metabolic intermediate, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. While extensive research has elucidated the anti-cancer properties of 13-MTD, direct experimental data on the biological activities of its 3-hydroxyacyl-CoA derivative remains limited. This document summarizes the available data for 13-MTD, outlines the presumed metabolic pathway leading to the formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA, and provides detailed experimental protocols to facilitate future comparative studies.

Introduction

13-Methyltetradecanoic acid is a branched-chain fatty acid that has garnered significant interest for its pro-apoptotic effects in various cancer cell lines.[1][2][3] Like other fatty acids, it is presumed to undergo mitochondrial beta-oxidation for its catabolism. This metabolic process involves the sequential conversion of the fatty acid into its acyl-CoA derivative, followed by a series of enzymatic reactions, including dehydrogenation, hydration, and oxidation. The third step in this pathway, the hydration of the double bond, results in the formation of a 3-hydroxyacyl-CoA intermediate. In the case of 13-MTD, this intermediate is (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Understanding the distinct and overlapping biological effects of the parent fatty acid and its metabolic intermediates is crucial for elucidating its mechanism of action and for the development of potential therapeutic agents.

Data Presentation: A Comparative Overview

Direct comparative experimental data for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is not currently available in the scientific literature. The following table summarizes the known biological effects of its precursor, 13-methyltetradecanoic acid. This serves as a baseline for future comparative studies.

Table 1: Summary of Known Biological Effects of 13-Methyltetradecanoic Acid (13-MTD)

Biological Effect	Cell Lines/Model System	Key Findings	Quantitative Data (ID50/Inhibition Rate)
Induction of Apoptosis	Human cancer cell lines (K-562, MCF7, DU 145, NCI-SNU-1, SNU-423, NCI-H1688, BxPC3, HCT 116)	Induces rapid apoptosis, detectable as early as 2 hours post-treatment.[2]	ID50: 10 to 25 µg/ml[2]
T-cell non-Hodgkin's lymphoma (T-NHL) cell lines (Jurkat, Hut78, EL4)	Causes a time- and dose-dependent increase in apoptosis.[4]	Significant increase in apoptotic cells at 20-80 µg/ml after 24-48h.[4]
Human bladder cancer cells	Induces mitochondrial-mediated apoptosis.[1]	Not specified.
Inhibition of Tumor Growth (In Vivo)	Orthotopic tumor implants of DU 145 and LCI-D35	Effectively inhibits tumor growth.[2]	Inhibition rate: 84.6% for DU 145, 65.2% for LCI-D35.[2]
T-NHL xenograft model	Inhibits the growth of T-NHL tumors.[3]	Tumor inhibition rate: 40%.[3]
Cell Cycle Arrest	Jurkat T-NHL cells	Induces a concentration-dependent arrest in the G1-phase.[4][5]	Statistically significant arrest at 40, 60, and 80 µg/ml.[5]
Modulation of Signaling Pathways	T-NHL cell lines	Down-regulates the phosphorylation of AKT and nuclear factor-kappa B (NF-κB).[3][4]	Time-dependent decrease in p-AKT and p-NF-κB.[4]
Human bladder cancer cells	Regulates the AKT and MAPK pathways.[1]	Not specified.
Activation of Caspases	Jurkat, Hut78, and EL4 cells	Induces the cleavage of pro-caspase-3 into its active form.[4]	Cleavage detected after 2h in Jurkat cells and 6h in Hut78 and EL4 cells.[4]

Experimental Protocols

To facilitate the direct comparison of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and its precursors, the following detailed experimental methodologies are provided.

Experimental Protocol 1: Fatty Acid Beta-Oxidation Assay

This protocol is designed to measure the rate of mitochondrial beta-oxidation of a given fatty acid substrate.

Objective: To compare the rate of beta-oxidation of 13-methyltetradecanoic acid and its potential to be converted to downstream metabolites.

Materials:

• Isolated mitochondria or cultured cells

• Radio-labeled [1-14C]13-methyltetradecanoic acid

• Reaction buffer (e.g., containing sucrose, Tris-HCl, KH2PO4, EDTA, KCl, MgCl2, L-carnitine, malate, CoA, ATP, and DTT)

• Scintillation fluid and counter

Procedure:

• Cell/Mitochondria Preparation: Isolate mitochondria from tissue or culture and permeabilize cells to allow substrate entry.

• Reaction Setup: Incubate the prepared cells or mitochondria with the reaction buffer containing [1-14C]13-methyltetradecanoic acid.

• Incubation: Allow the reaction to proceed for a defined period (e.g., 30-60 minutes) at 37°C.

• Stopping the Reaction: Terminate the reaction by adding an acid (e.g., perchloric acid).

• Separation of Metabolites: Separate the acid-soluble metabolites (including [1-14C]acetyl-CoA) from the un-metabolized fatty acid.

• Quantification: Measure the radioactivity of the acid-soluble fraction using a scintillation counter to determine the rate of beta-oxidation.

Experimental Protocol 2: 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

This spectrophotometric assay measures the activity of HADH enzymes, which catalyze the conversion of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA.

Objective: To determine if (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a substrate for HADH and to compare its conversion rate to other substrates.

Materials:

• Purified HADH enzyme or cell lysate

• (S)-3-Hydroxy-13-methyltetradecanoyl-CoA (substrate)

• NAD+ (cofactor)

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.3)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay buffer, NAD+, and the purified enzyme or cell lysate.

• Initiation of Reaction: Add (S)-3-Hydroxy-13-methyltetradecanoyl-CoA to the cuvette to start the reaction.

• Spectrophotometric Measurement: Immediately monitor the increase in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH.

• Calculation of Activity: Calculate the enzyme activity based on the rate of NADH formation using the molar extinction coefficient of NADH.

Mandatory Visualization

Signaling Pathway of 13-Methyltetradecanoic Acid-Induced Apoptosis

Caption: Signaling pathway of 13-MTD-induced apoptosis.

Proposed Metabolic Pathway of 13-Methyltetradecanoic Acid

Caption: Proposed beta-oxidation of 13-MTD.

Discussion and Future Directions

The available evidence strongly supports the anti-cancer effects of 13-methyltetradecanoic acid, primarily through the induction of apoptosis mediated by the inhibition of the AKT signaling pathway. The presumed metabolic fate of 13-MTD is mitochondrial beta-oxidation, where (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a key intermediate.

A significant knowledge gap exists regarding the intrinsic biological activity of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other metabolic intermediates. It is plausible that the observed effects of 13-MTD are, in part, mediated by its metabolites. For instance, long-chain acyl-CoA esters are known to act as signaling molecules, regulating various cellular processes. Therefore, it is critical to conduct direct comparative studies.

Future research should focus on:

• Synthesizing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA: This will be the first crucial step to enable direct biological testing.

• Comparative Cellular Assays: Utilizing the protocols outlined above, researchers can compare the effects of 13-MTD and its 3-hydroxyacyl-CoA derivative on cell viability, apoptosis, cell cycle, and key signaling pathways in relevant cancer cell lines.

• Enzymatic Assays: Determining the substrate specificity of various 3-hydroxyacyl-CoA dehydrogenases for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA will provide insights into its metabolic fate.

• Metabolomic Studies: Tracing the metabolic conversion of 13-MTD within cells will confirm the formation of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and other intermediates.

By systematically addressing these research questions, the scientific community can gain a more comprehensive understanding of the mechanisms underlying the anti-cancer effects of 13-methyltetradecanoic acid and potentially identify more potent or specific therapeutic agents among its metabolites.

References

• 1. 13-Methyltetradecanoic acid - Wikipedia [en.wikipedia.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. 13-methyltetradecanoic acid exhibits anti-tumor activity on T-cell lymphomas in vitro and in vivo by down-regulating p-AKT and activating caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13-Methyltetradecanoic Acid Exhibits Anti-Tumor Activity on T-Cell Lymphomas In Vitro and In Vivo by Down-Regulating p-AKT and Activating Caspase-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 13-Methyltetradecanoic Acid Exhibits Anti-Tumor Activity on T-Cell Lymphomas In Vitro and In Vivo by Down-Regulating p-AKT and Activating Caspase-3 | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Given the absence of a publicly available specific Safety Data Sheet (SDS), a conservative approach treating the compound as hazardous is mandatory. Researchers, scientists, and drug development professionals should adhere to these procedural guidelines to ensure safety and regulatory compliance.

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a long-chain fatty acyl-coenzyme A thioester. While comprehensive hazard data is not readily accessible, its chemical structure, containing a thiol group and a long hydrocarbon chain, warrants careful handling and disposal as chemical waste.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure you are equipped with the appropriate Personal Protective Equipment (PPE), including a laboratory coat, chemical safety goggles, and nitrile gloves. All handling of this compound and its waste should be conducted within a certified chemical fume hood to prevent inhalation of any potential aerosols.

Step-by-Step Disposal Protocol

The primary method for the disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is through collection as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular solid waste.

• Waste Collection:

  • Designate a specific, compatible, and clearly labeled hazardous waste container for the collection of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA and any materials contaminated with it (e.g., pipette tips, microfuge tubes).

  • The container must be made of a material that is chemically resistant to organic compounds and should have a secure, leak-proof screw-top cap.[1]

  • Label the container with "Hazardous Waste," the full chemical name "(S)-3-Hydroxy-13-methyltetradecanoyl-CoA," and the approximate concentration and quantity.

• Aqueous Waste Containing the Compound:

  • Collect all aqueous solutions containing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA in a designated hazardous waste container.

  • Do not attempt to neutralize or chemically treat the waste unless it is part of a specific, validated institutional protocol.

• Solid Waste Contaminated with the Compound:

  • All solid waste, including personal protective equipment (gloves, etc.), absorbent paper, and weighing boats, that has come into contact with the compound must be disposed of as hazardous waste.

  • Place these materials in the designated solid hazardous waste container.

• Empty Original Containers:

  • An empty container that has held (S)-3-Hydroxy-13-methyltetradecanoyl-CoA should be treated as hazardous waste. If institutional policy allows for the disposal of "empty" containers in regular trash, they must be triple-rinsed with a suitable solvent. The rinseate must be collected and disposed of as hazardous waste. The labels on the container should be defaced before disposal.[1]

• Storage of Waste:

  • Store the hazardous waste container in a designated satellite accumulation area within the laboratory.[2][3]

  • Ensure the container is kept closed except when adding waste.[1]

  • Store the waste away from incompatible chemicals.

• Arranging for Disposal:

  • Once the waste container is full, or in accordance with your institution's guidelines, contact your Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.[1] Do not transport hazardous waste yourself.

Data Presentation: General Disposal Parameters

As specific quantitative data for (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is unavailable, the following table summarizes general guidelines for laboratory chemical waste.

Parameter	Guideline	Citation
pH Range for Aqueous Waste	Must be collected as hazardous waste. Do not adjust pH for drain disposal.	[3]
Container Type	Sturdy, leak-proof, chemically compatible with organic compounds.	[1]
Labeling Requirements	"Hazardous Waste", full chemical name, and associated hazards.	[1][2]
Maximum Accumulation Time	Varies by institution; consult your EHS department. Partially filled containers may remain for up to one year.	[2]
Maximum Quantity in Lab	Typically, no more than 10 gallons of hazardous waste should be stored in a lab.	[1]

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory hazardous waste management protocols and are not derived from specific experimental results on this compound. The conservative approach is to treat it as a hazardous chemical waste stream.

Mandatory Visualization

The logical workflow for the proper disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is illustrated in the diagram below.

Caption: Workflow for the safe disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

References

• 1. (S)-3-Hydroxytetradecanoyl-CoA. | C35H62N7O18P3S | CID 440602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA. Given that the specific toxicological properties of this compound have not been thoroughly investigated, a cautious approach is paramount. The following procedures are based on established best practices for handling novel biochemical reagents of a similar class.

Hazard Identification and Personal Protective Equipment (PPE)

As a precautionary measure, (S)-3-Hydroxy-13-methyltetradecanoyl-CoA should be handled as a potentially hazardous substance. The primary risks include inhalation, skin contact, and eye contact. A comprehensive assessment of the immediate work area and process is required to ensure the selection of appropriate PPE.[1]

Minimum Required PPE:

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended)	To prevent skin contact with the compound.[1] Double gloving provides an additional barrier.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[1][2][3]	To protect eyes from potential splashes or aerosols.
Body Protection	A standard laboratory coat.	To protect skin and personal clothing from contamination.[1][3][4]
Footwear	Closed-toe shoes.[1][3]	To protect feet from spills and falling objects.

In situations with a higher risk of aerosol generation, such as sonication or vigorous mixing, additional PPE, including a face shield and respiratory protection, may be necessary.[2][3][5] All PPE should be regularly inspected for damage and replaced as needed.[3]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is essential to minimize exposure and ensure experimental integrity.

2.1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the product label matches the order information.

• Wear appropriate PPE during the receiving and unpacking process.

2.2. Storage:

• Store the compound in a well-ventilated, designated area away from incompatible substances.[4]

• Follow the manufacturer's recommendations for storage temperature, which for many coenzyme A esters is -20°C or below to ensure stability.

• Keep the container tightly closed when not in use.

2.3. Preparation and Use:

• All handling of the solid compound or its solutions should be performed in a designated area, such as a chemical fume hood or a laboratory bench with good ventilation.

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[4]

• When weighing the solid compound, take care to avoid generating dust.

• If preparing solutions, add the solvent to the compound slowly to avoid splashing.

• Clearly label all solutions with the compound name, concentration, date, and hazard information.[4]

2.4. Spill and Emergency Procedures:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with an appropriate solvent and then with soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's environmental health and safety (EHS) office.

  • Prevent entry to the contaminated area until it has been cleared by EHS personnel.

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

  • Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[6]

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

All waste containing (S)-3-Hydroxy-13-methyltetradecanoyl-CoA must be treated as hazardous chemical waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and weighing papers, in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste, including unused solutions and rinsates, in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any waste down the drain.

• Follow all institutional, local, and national regulations for the disposal of chemical waste. Contact your institution's EHS office for specific guidance on waste pickup and disposal procedures.[4]

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 3. fcbios.com.my [fcbios.com.my]
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